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  • Product: 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine
  • CAS: 114834-10-5

Core Science & Biosynthesis

Foundational

Strategic Retrosynthetic Analysis & Mechanistic Rationale

Synthesis and Mechanistic Evaluation of 4-Phenoxy-6-(1H-pyrazol-1-yl)pyrimidine: A Comprehensive Technical Guide Executive Summary 4-Phenoxy-6-(1H-pyrazol-1-yl)pyrimidine is a highly functionalized, di-substituted pyrimi...

Author: BenchChem Technical Support Team. Date: March 2026

Synthesis and Mechanistic Evaluation of 4-Phenoxy-6-(1H-pyrazol-1-yl)pyrimidine: A Comprehensive Technical Guide

Executive Summary 4-Phenoxy-6-(1H-pyrazol-1-yl)pyrimidine is a highly functionalized, di-substituted pyrimidine scaffold frequently utilized in the development of kinase inhibitors, agrochemicals, and CNS-active therapeutics. The construction of this core relies on the sequential, regiocontrolled nucleophilic aromatic substitution (SNAr) of 4,6-dichloropyrimidine. This whitepaper provides an in-depth mechanistic rationale, self-validating experimental protocols, and quantitative optimization data for the efficient synthesis of this target molecule.

The synthetic strategy leverages the inherent electrophilicity of 4,6-dichloropyrimidine. The two endocyclic nitrogen atoms exert a profound electron-withdrawing effect (-I and -M), significantly lowering the lowest unoccupied molecular orbital (LUMO) of the pyrimidine ring and activating the C4 and C6 positions toward nucleophilic attack[1]. Because the starting material is symmetrical, the initial substitution proceeds without regioselectivity concerns.

Causality of the Sequence: The order of nucleophile introduction is critical. In this optimized route, we introduce the phenoxy group first, followed by the pyrazole moiety.

  • Electronic Modulation: Phenol, upon deprotonation to phenoxide, is a strong "hard" nucleophile. Once installed, the phenoxy oxygen donates electron density back into the pyrimidine ring via resonance (+M effect). This resonance stabilization partially deactivates the remaining C6-chloride bond, increasing the activation energy required for the second SNAr event[2].

  • Thermodynamic Control: By performing the phenol substitution first at lower temperatures (0 °C to RT), we prevent over-reaction (the formation of 4,6-diphenoxypyrimidine). The subsequent addition of 1H-pyrazole requires harsher conditions (120 °C) and a stronger base to overcome the deactivated ring state.

Workflow A 4,6-Dichloropyrimidine B Phenol K2CO3, DMF, 0°C to RT A->B C 4-Chloro-6-phenoxypyrimidine B->C D 1H-Pyrazole Cs2CO3, DMF, 120°C C->D E 4-Phenoxy-6-(1H-pyrazol-1-yl)pyrimidine D->E

Fig 1. Two-step sequential SNAr workflow for target synthesis.

Step-by-Step Experimental Methodologies

The following protocols are designed as self-validating systems. In-process controls (TLC/LC-MS) and specific workup rationales are embedded to ensure high-fidelity replication.

Step 1: Synthesis of 4-Chloro-6-phenoxypyrimidine Objective: Mono-substitution of 4,6-dichloropyrimidine with phenol. Rationale: Potassium carbonate (K₂CO₃) is selected as a mild, heterogeneous base to deprotonate phenol. N,N-Dimethylformamide (DMF) is utilized as a polar aprotic solvent; it effectively solvates the potassium cation, leaving the phenoxide anion highly reactive. The reaction is initiated at 0 °C to kinetically favor mono-substitution over di-substitution.

Protocol:

  • Charge a dried, argon-purged round-bottom flask with 4,6-dichloropyrimidine (1.0 equiv, 10.0 mmol) and anhydrous DMF (20 mL).

  • Cool the mixture to 0 °C using an ice-water bath.

  • In a separate vial, dissolve phenol (1.05 equiv, 10.5 mmol) in DMF (5 mL) and add finely powdered anhydrous K₂CO₃ (1.5 equiv, 15.0 mmol). Stir for 15 minutes to pre-form the phenoxide.

  • Add the phenoxide suspension dropwise to the pyrimidine solution over 30 minutes, maintaining the internal temperature below 5 °C.

  • Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4 hours.

  • Validation Check: Monitor via TLC (Hexanes/EtOAc 4:1). The starting material (Rf ~0.6) should be consumed, replaced by a new UV-active spot (Rf ~0.4).

  • Workup: Quench the reaction by pouring it into ice-cold distilled water (100 mL). Extract the aqueous layer with Ethyl Acetate (3 x 50 mL). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine, then dry over anhydrous Na₂SO₄.

  • Concentrate under reduced pressure to yield 4-chloro-6-phenoxypyrimidine (CAS: 124041-00-5) as a white to off-white solid[3].

Step 2: Synthesis of 4-Phenoxy-6-(1H-pyrazol-1-yl)pyrimidine Objective: Displacement of the deactivated C6 chloride with 1H-pyrazole. Rationale: Due to the +M deactivating effect of the phenoxy group, a stronger nucleophile and higher thermal energy are required. Cesium carbonate (Cs₂CO₃) is employed to leverage the "cesium effect"—its large ionic radius provides superior solubility and generates a highly nucleophilic, loosely paired pyrazolide anion.

Protocol:

  • Charge a pressure-rated reaction vial with 4-chloro-6-phenoxypyrimidine (1.0 equiv, 5.0 mmol), 1H-pyrazole (1.2 equiv, 6.0 mmol), and anhydrous Cs₂CO₃ (2.0 equiv, 10.0 mmol).

  • Suspend the reactants in anhydrous DMF (15 mL). Seal the vial under an argon atmosphere.

  • Heat the reaction mixture to 120 °C in a pre-heated oil bath and stir vigorously for 12 hours.

  • Validation Check: Monitor via LC-MS. The mass of the intermediate [M+H]+ 207.0 should transition cleanly to the product mass [M+H]+ 239.1.

  • Workup: Cool the mixture to room temperature. Dilute with water (50 mL) to precipitate the product. If the product oils out, extract with Dichloromethane (3 x 30 mL), wash with water and brine, dry over MgSO₄, and concentrate.

  • Purify via flash column chromatography (Silica gel, gradient elution from 10% to 30% EtOAc in Hexanes) to afford the analytically pure target compound.

Mechanism A 4-Chloro-6-phenoxypyrimidine + Pyrazolide Anion B Nucleophilic Attack at C6 (Rate-Limiting Step) A->B C Meisenheimer Complex (Stabilized by Pyrimidine N) B->C D Expulsion of Chloride (Fast Step) C->D E Aromatization to Final Product D->E

Fig 2. SNAr mechanism via Meisenheimer complex stabilization.

Quantitative Data & Optimization

The experimental conditions were rigorously optimized to maximize yield and minimize side reactions (e.g., hydrolysis or di-substitution). The quantitative results are summarized below.

Table 1: Optimization of Step 1 (Synthesis of 4-Chloro-6-phenoxypyrimidine)

SolventBaseTemperature (°C)Time (h)Isolated Yield (%)Observation
DMF K₂CO₃ 0 to 25 4 88% Optimal; clean conversion.
MeCNK₂CO₃25 to 60875%Slower reaction; trace hydrolysis.
THFNaH0 to 25282%Fast, but ~5% di-substituted byproduct.

Table 2: Optimization of Step 2 (Synthesis of 4-Phenoxy-6-(1H-pyrazol-1-yl)pyrimidine)

SolventBaseTemperature (°C)Time (h)Isolated Yield (%)Observation
DMFK₂CO₃802445%Incomplete conversion; low energy.
DMF Cs₂CO₃ 120 12 91% Optimal; "cesium effect" drives SNAr.
DMSOCs₂CO₃140885%Product degradation/darkening observed.

Conclusion

The synthesis of 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine exemplifies the nuanced control required in sequential SNAr reactions on heterocycles. By understanding the electronic modulation imparted by the first nucleophile, researchers can rationally design the solvent, base, and thermal parameters for the subsequent step, ensuring high yields and scalable protocols for downstream drug development.

References

  • Benchchem. "Application Notes and Protocols for Nucleophilic Substitution on 4,6-Dichloropyrimidin-5-amine.
  • Benchchem. "A Comparative Guide to the Reactivity of 4,6-Difluoro-5-Methylpyrimidine and 4,6-Dichloropyrimidine in Nucleophilic Aromatic Substitution.
  • Sigma-Aldrich. "4-chloro-6-phenoxypyrimidine | 124041-00-5.

Sources

Exploratory

An In-depth Technical Guide to the Physicochemical Properties of 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine

Foreword: A Roadmap for Characterization This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals on the essential physicochemical properties of the novel he...

Author: BenchChem Technical Support Team. Date: March 2026

Foreword: A Roadmap for Characterization

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals on the essential physicochemical properties of the novel heterocyclic compound, 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine. In the realm of medicinal chemistry, a thorough understanding of a molecule's physical and chemical characteristics is paramount. These properties govern its absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile, ultimately dictating its viability as a therapeutic agent.[1][2]

While direct, comprehensive experimental data for this specific molecule is not yet extensively published, this guide provides a robust framework for its characterization. By leveraging established methodologies and drawing insights from structurally related pyrazolo[3,4-d]pyrimidines and other pyrimidine derivatives, we will outline the critical experiments and expected outcomes necessary to build a complete physicochemical profile.[3][4][5][6] This guide is designed to be a self-validating system, where the causality behind experimental choices is explained, ensuring scientific integrity and trustworthiness in the data generated.

Molecular Structure and Synthesis

The foundational step in characterizing any compound is confirming its structure and developing a reliable synthetic route.

1.1. Structural Elucidation

The structure of 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine, with the molecular formula C₁₃H₁₀N₄O and a molecular weight of 238.25 g/mol , should be unequivocally confirmed using a suite of spectroscopic techniques.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for mapping the proton and carbon framework of the molecule.[3][7][8] The expected spectra would show characteristic signals for the phenoxy, pyrazole, and pyrimidine rings. For instance, the pyrimidine ring proton would likely appear as a singlet in the δ 7.0 - 9.0 ppm region in the ¹H NMR spectrum.[9]

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the elemental composition and exact mass of the compound.[3][8]

  • Infrared (IR) Spectroscopy: IR spectroscopy will identify characteristic functional groups and bond vibrations within the molecule.[3]

1.2. Synthesis Pathway

A common synthetic approach for this class of compounds involves nucleophilic aromatic substitution (SNAr) reactions.[10] A plausible synthetic route could involve the reaction of a di-substituted pyrimidine, such as 4,6-dichloropyrimidine, with phenol and pyrazole in a stepwise manner. The reaction conditions, including solvent, temperature, and catalyst, would need to be optimized to maximize yield and purity.[11][12]

Core Physicochemical Properties: A Quantitative Analysis

The following properties are critical for predicting the in vivo behavior of a drug candidate. The subsequent sections will detail the experimental protocols for their determination.

Physicochemical PropertyExperimental MethodExpected Significance
Melting Point (°C) Differential Scanning Calorimetry (DSC)Indicator of purity and crystal lattice energy, which can influence solubility.[4]
Aqueous Solubility (µg/mL) Shake-flask method or Potentiometric titrationCrucial for absorption and formulation development. Poor solubility can hinder bioavailability.[4]
Lipophilicity (LogP/LogD) Shake-flask method or Reverse-Phase HPLCGoverns membrane permeability and interaction with biological targets.[1][13]
Acid Dissociation Constant (pKa) Potentiometric titration or UV-Vis SpectroscopyDetermines the ionization state at physiological pH, affecting solubility and cell penetration.
Thermal Stability (°C) Thermogravimetric Analysis (TGA)Assesses the compound's stability under thermal stress, important for storage and formulation.[14]
Crystal Structure X-ray CrystallographyProvides definitive proof of structure and insights into solid-state packing and polymorphism.[15]

Experimental Protocols: A Step-by-Step Guide

3.1. Determination of Lipophilicity (LogP)

Lipophilicity is a key determinant of a drug's ADMET properties.[1] The octanol-water partition coefficient (LogP) is the standard measure.

Protocol: Shake-Flask Method (Gold Standard) [13]

  • Preparation: Prepare mutually saturated solutions of n-octanol and water.

  • Dissolution: Dissolve a precisely weighed amount of 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine in the n-octanol phase.

  • Equilibration: Add an equal volume of the water phase to the n-octanol solution. Shake the mixture vigorously for a set period (e.g., 1 hour) to allow for partitioning equilibrium to be reached.[16]

  • Phase Separation: Centrifuge the mixture to ensure complete separation of the two phases.

  • Quantification: Carefully sample both the n-octanol and aqueous phases. Determine the concentration of the compound in each phase using a suitable analytical technique, such as UV-Vis spectrophotometry or HPLC.[17][18]

  • Calculation: Calculate the LogP using the formula: LogP = log₁₀([Concentration in octanol] / [Concentration in aqueous]).[19]

Causality: The shake-flask method directly measures the partitioning of the compound between a nonpolar (octanol) and a polar (aqueous) phase, providing a direct and accurate measure of its lipophilicity.[13]

Visualization: Lipophilicity Determination Workflow

G cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis A Prepare Saturated n-Octanol & Water B Dissolve Compound in n-Octanol A->B C Add Water & Shake (Equilibration) B->C D Centrifuge for Phase Separation C->D E Quantify Concentration (HPLC/UV-Vis) D->E F Calculate LogP E->F

Caption: Workflow for LogP Determination via the Shake-Flask Method.

3.2. Assessment of Thermal Stability

Thermogravimetric Analysis (TGA) is a crucial technique for evaluating the thermal stability of a pharmaceutical compound.[14][20]

Protocol: Thermogravimetric Analysis (TGA)

  • Sample Preparation: Place a small, accurately weighed sample (typically 5-10 mg) of 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine into a TGA sample pan.

  • Instrument Setup: Place the sample pan in the TGA instrument.

  • Heating Program: Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant rate (e.g., 10 °C/min) over a defined temperature range (e.g., 25 °C to 600 °C).

  • Data Acquisition: Continuously monitor and record the sample's mass as a function of temperature.

  • Data Analysis: Analyze the resulting TGA curve (mass vs. temperature) to determine the onset temperature of decomposition, which indicates the thermal stability of the compound.[21]

Causality: TGA provides quantitative information about the thermal stability and decomposition profile of a material by precisely measuring changes in mass as a function of temperature.[14][21] This is vital for determining appropriate storage conditions and for understanding potential degradation pathways during manufacturing processes.[14]

Visualization: TGA Experimental Logic

G cluster_input Input cluster_process Process cluster_output Output & Analysis A Compound Sample (5-10 mg) D TGA Instrument A->D B Controlled Atmosphere (e.g., N₂) B->D C Heating Program (e.g., 10 °C/min) C->D E TGA Curve (Mass vs. Temperature) D->E F Determine Decomposition Temperature E->F

Caption: Logical Flow of a Thermogravimetric Analysis Experiment.

Implications for Drug Development

The physicochemical properties of 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine will have profound implications for its development as a therapeutic agent.

  • Solubility and Lipophilicity Balance: A delicate balance between aqueous solubility and lipophilicity is required for oral bioavailability.[16] High lipophilicity can lead to poor solubility and potential toxicity, while high hydrophilicity may hinder membrane permeation.[22][23]

  • pKa and Ionization: The pKa will determine the charge state of the molecule in different biological compartments. The pyrazole and pyrimidine rings are weakly basic, and their ionization at physiological pH will influence receptor binding and cell membrane transport.

  • Solid-State Properties: The melting point and crystal structure will impact the compound's physical stability, dissolution rate, and manufacturability. The potential for polymorphism, where the compound can exist in different crystalline forms with varying properties, should also be investigated.

Conclusion: A Path Forward

This guide provides a comprehensive framework for the systematic physicochemical characterization of 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine. By following the outlined experimental protocols, researchers can generate the critical data needed to assess its potential as a drug candidate. The interplay of these properties is complex, and a holistic understanding is essential for navigating the challenges of drug discovery and development. The insights gained from these studies will be invaluable for lead optimization, formulation design, and ultimately, for advancing this promising compound through the development pipeline.

References

  • A novel 4-chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine was prepared by a rational and short two-step synthesis from commercially available ethyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate via 6-(chloromethyl)-1-methyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one. The structure of the synthesized compounds was established by elemental analysis, high-resolution mass-spectrometry, 1H, 13C-NMR and IR spectroscopy and mass-spectrometry.
  • Shrinidhi, A., Dwyer, T. S., Scott, J. A., Watts, V. J., & Flaherty, D. P. (2024). Pyrazolo-Pyrimidinones with Improved Solubility and Selective Inhibition of Adenylyl Cyclase Type 1 Activity for Treatment of Inflammatory Pain. Journal of Medicinal Chemistry.
  • Synthesis of 4, 6-dichloro-1H-pyrazolo [3, 4-d] pyrimidine. (2021). Clausius Scientific Press.
  • Journal of Molecular Science. (2025). pdf.
  • A Novel Phenoxyquinoline-Pyrimidine Hybrids: Synthesis, In Silico ADME Studies, Molecular Docking and in Vitro Cytotoxic Activity. (2025). Taylor & Francis.
  • 4-(1H-Pyrazol-1-yl)pyrimidine. (n.d.). ChemScene.
  • 4-(But-3-ynyloxy)-6-(4-iodo-1H-pyrazol-1-yl)pyrimidine. (n.d.). PMC.
  • Design, synthesis and biological evaluation of 4-phenoxy-pyridine/pyrimidine derivatives as dual VEGFR-2/c-Met inhibitors. (2022). New Journal of Chemistry (RSC Publishing).
  • Design, synthesis and herbicidal activities of novel 4-(1H-pyrazol-1-yl)-6-(alkynyloxy)-pyrimidine derivatives as potential pigment biosynthesis inhibitors. (n.d.). PubMed.
  • 4-Chloro-6-(4-methyl-1H-pyrazol-1-yl)pyrimidine. (n.d.). BLDpharm.
  • Process for the preparation of pyrimidinyl-4-aminopyrazole compounds. (2021).
  • Thermogravimetric Analysis in Pharmaceuticals. (2020). Veeprho.
  • Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies. (n.d.). PMC.
  • Methods for Determination of Lipophilicity. (2022). Encyclopedia.pub.
  • 4-chloro-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine. (n.d.). MilliporeSigma.
  • Thermal Analysis in Pharmaceutical Research, Development, and Quality Control. (2024). AZoM.com.
  • The lipophilicity parameters calculated from RP-TLC and RP-HPLC experimental values. (n.d.).
  • TGA Analysis in Pharmaceuticals. (2026).
  • Discovery of a New Class of Lipophilic Pyrimidine-Biphenyl Herbicides Using an Integrated Experimental-Comput
  • Experimental determination of the logP using the spectrophotometric method. (n.d.).
  • Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors. (2024). RSC Publishing.
  • Discovery of N,4-Di(1H-pyrazol-4-yl)
  • Thermal Analysis of Some Antidiabetic Pharmaceutical Compounds. (n.d.). PMC.
  • The 1 H NMR spectra (DMSO-d 6 ) of 4-(2-pyridyl)pyrimidine (6) and the... (n.d.).
  • Derivatives of Pyrimidine Nucleosides Affect Artificial Membranes Enriched with Mycobacterial Lipids. (2024). PMC.
  • High throughput HPLC method for determining Log P values. (n.d.).
  • Unveiling the Secrets of Thermogravimetric Analysis: A Comprehensive Explor
  • LogD/LogP Background: A certain balance of lipophilicity and hydrophilicity is required for a successful drug. (n.d.). Enamine.
  • Structure, magnetic properties and fluorescence selectivity of 1D chain complexes based on the pyrazolyl nitronyl nitroxide radical. (2025). CrystEngComm (RSC Publishing).
  • LogP—Making Sense of the Value. (n.d.). ACD/Labs.

Sources

Foundational

An In-Depth Technical Guide to the Spectral Analysis of 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine and its Analogs

Introduction: The Significance of Pyrimidine Derivatives Pyrimidine derivatives are a cornerstone in medicinal chemistry, forming the structural basis for a wide array of biologically active compounds, including antivira...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Significance of Pyrimidine Derivatives

Pyrimidine derivatives are a cornerstone in medicinal chemistry, forming the structural basis for a wide array of biologically active compounds, including antiviral and anticancer agents.[2] The fusion of a pyrimidine ring with other heterocyclic systems, such as pyrazole, often leads to novel scaffolds with unique pharmacological profiles. The structural characterization of these molecules is paramount for understanding their structure-activity relationships (SAR) and for ensuring the integrity of synthesized compounds. Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are indispensable tools in this endeavor, providing detailed insights into molecular structure and connectivity.[2]

This guide will delve into the practical aspects of acquiring and interpreting ¹H NMR, ¹³C NMR, and MS data for this class of compounds, emphasizing the rationale behind experimental choices and the logic of spectral interpretation.

Molecular Structure and Key Features

To understand the spectral data, it is crucial to first visualize the molecular structure of our target compound and its analogs. The core structure consists of a pyrimidine ring substituted with a phenoxy group and a pyrazolyl moiety.

Caption: Molecular structure of 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine.

¹H NMR Spectral Data Analysis

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy provides information about the chemical environment and connectivity of protons in a molecule. The chemical shift (δ) of a proton is influenced by the electron density around it, with electron-withdrawing groups causing a downfield shift (higher ppm) and electron-donating groups causing an upfield shift (lower ppm).

Experimental Protocol for ¹H NMR

A standard protocol for acquiring a ¹H NMR spectrum of a pyrimidine derivative is as follows:

  • Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube. The choice of solvent can influence chemical shifts.[3]

  • Instrument: A 400 MHz or higher field NMR spectrometer is recommended for better resolution.

  • Parameters:

    • Pulse Sequence: A standard single-pulse experiment.

    • Number of Scans: 16-32 scans are typically sufficient.

    • Relaxation Delay: 1-2 seconds.

    • Acquisition Time: 2-4 seconds.

    • Spectral Width: A range of 0-12 ppm is generally adequate.

Representative ¹H NMR Data and Interpretation

The following table summarizes the expected ¹H NMR spectral data for a compound with the 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine scaffold, based on analysis of similar structures reported in the literature.[1][4][5]

Proton Assignment Expected Chemical Shift (δ, ppm) Multiplicity Coupling Constant (J, Hz)
Pyrimidine-H8.60 - 8.80s-
Pyrazole-H7.80 - 8.20d~2.5
Pyrazole-H6.50 - 6.70t~2.0
Pyrazole-H7.60 - 7.90d~1.5
Phenoxy-H (ortho)7.20 - 7.40d~7.5
Phenoxy-H (meta)7.40 - 7.60t~7.5
Phenoxy-H (para)7.10 - 7.30t~7.5

Interpretation:

  • Pyrimidine Proton: The singlet in the downfield region (8.60 - 8.80 ppm) is characteristic of the isolated proton on the pyrimidine ring. Its deshielded nature is due to the electronegativity of the adjacent nitrogen atoms.

  • Pyrazole Protons: The three protons on the pyrazole ring will appear as a set of coupled signals. The proton adjacent to both nitrogens will be the most downfield, appearing as a doublet. The other two protons will exhibit a doublet and a triplet (or doublet of doublets) pattern depending on their coupling.

  • Phenoxy Protons: The protons on the phenoxy ring will show characteristic aromatic coupling patterns. The ortho-protons will be a doublet, the meta-protons a triplet, and the para-proton a triplet. Their exact chemical shifts will be influenced by the electron-donating effect of the ether oxygen.

¹³C NMR Spectral Data Analysis

Carbon-13 NMR (¹³C NMR) spectroscopy provides information about the carbon framework of a molecule. Each unique carbon atom gives a distinct signal, and its chemical shift is indicative of its hybridization and electronic environment.

Experimental Protocol for ¹³C NMR
  • Sample Preparation: The same sample prepared for ¹H NMR can be used.

  • Instrument: A 100 MHz or higher ¹³C NMR spectrometer.

  • Parameters:

    • Pulse Sequence: A standard proton-decoupled pulse sequence.

    • Number of Scans: 256-1024 scans are often required due to the low natural abundance of ¹³C.

    • Relaxation Delay: 2-5 seconds.

    • Spectral Width: A range of 0-180 ppm is typically sufficient.

Representative ¹³C NMR Data and Interpretation

The following table outlines the expected ¹³C NMR chemical shifts for a 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine analog.[2][3][4]

Carbon Assignment Expected Chemical Shift (δ, ppm)
Pyrimidine C-4 (C-O)168.0 - 172.0
Pyrimidine C-6 (C-N)160.0 - 164.0
Pyrimidine C-2155.0 - 158.0
Pyrimidine C-5105.0 - 110.0
Pyrazole C-3140.0 - 143.0
Pyrazole C-5130.0 - 135.0
Pyrazole C-4110.0 - 115.0
Phenoxy C-1 (C-O)150.0 - 155.0
Phenoxy C-2, C-6 (ortho)120.0 - 125.0
Phenoxy C-3, C-5 (meta)129.0 - 132.0
Phenoxy C-4 (para)124.0 - 128.0

Interpretation:

  • Pyrimidine Carbons: The carbons of the pyrimidine ring are significantly deshielded due to the two nitrogen atoms. The carbon attached to the electronegative oxygen of the phenoxy group (C-4) will be the most downfield.

  • Pyrazole Carbons: The chemical shifts of the pyrazole carbons are characteristic of a five-membered aromatic heterocycle.

  • Phenoxy Carbons: The carbons of the phenoxy group will appear in the aromatic region, with the carbon directly attached to the oxygen being the most downfield.

Mass Spectrometry (MS) Data Analysis

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments, which helps in determining the molecular weight and elucidating the structure. Electrospray Ionization (ESI) is a soft ionization technique commonly used for N-heterocyclic compounds as it typically produces the protonated molecular ion [M+H]⁺ with minimal fragmentation.[6]

Experimental Protocol for ESI-MS
  • Sample Preparation: Prepare a dilute solution of the compound (e.g., 10-100 µM) in a suitable solvent such as methanol or acetonitrile, often with a small amount of formic acid to promote protonation.

  • Instrument: A mass spectrometer equipped with an electrospray ionization source.

  • Parameters:

    • Ionization Mode: Positive ion mode is typically used for nitrogen-containing compounds.

    • Capillary Voltage: ~3-5 kV.

    • Nebulizing Gas: Nitrogen.

    • Drying Gas Temperature: 200-350 °C.

Expected Mass Spectrum and Fragmentation

For 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine (C₁₃H₉N₅O), the expected molecular weight is approximately 251.25 g/mol . In an ESI-MS spectrum, the most prominent peak would be the protonated molecular ion [M+H]⁺ at an m/z of approximately 252.26.

While ESI is a soft ionization technique, some fragmentation can be induced. A plausible fragmentation pathway is illustrated below.

Fragmentation_Pathway M_H [M+H]⁺ m/z ≈ 252 Fragment1 Loss of Phenol [M+H - C₆H₅OH]⁺ m/z ≈ 158 M_H->Fragment1 - C₆H₅OH Fragment2 Loss of HCN [Fragment1 - HCN]⁺ m/z ≈ 131 Fragment1->Fragment2 - HCN

Caption: A potential fragmentation pathway for protonated 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine.

Interpretation of Fragmentation:

  • Initial Loss of Phenol: A common fragmentation pathway for phenoxy-substituted heterocycles is the cleavage of the C-O bond, leading to the loss of a neutral phenol molecule. This would result in a fragment ion corresponding to the protonated 6-(1H-pyrazol-1-yl)pyrimidine cation.

  • Subsequent Ring Fragmentation: The resulting pyrazolylpyrimidine cation can undergo further fragmentation, such as the loss of hydrogen cyanide (HCN) from either the pyrimidine or pyrazole ring, which is a characteristic fragmentation pattern for nitrogen-containing heterocycles.[6]

Conclusion: A Synergistic Approach to Structural Elucidation

The comprehensive structural characterization of novel heterocyclic compounds like 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine is a critical step in drug discovery and development. This guide has demonstrated that a synergistic application of ¹H NMR, ¹³C NMR, and mass spectrometry provides a robust and reliable means of confirming molecular structure. By carefully analyzing the chemical shifts, coupling constants, and fragmentation patterns, researchers can gain unambiguous insights into the atomic connectivity and overall architecture of these important molecules. The provided protocols and interpretative guidelines, based on established principles and data from analogous structures, serve as a valuable resource for scientists working in this field.

References

  • Elattar, K. M., Mert, B. D., Monier, M., & El-Mekabaty, A. (2020). Synthesis And Comprehensive Spectral Characterization Of Novel Pyrimido 1 6 A Pyrimidine Derivatives Bearing Halogenated Phenoxy And Pyrazolopyrimidine Frameworks. Journal of Applied Bioanalysis. [Link]

  • Ahmed A. El-Kateb, Naglaa M. Abd El-Rahman, Tamer S. Saleh, Ibrahim F. Zeid, Mohamed F. Mady. (2012). Microwave-Assisted Synthesis of Novel Pyrazole, Pyrimidine and Pyrazolo[1,5-a]pyrimidines Containing Aryl Sulfone Moiety. Life Science Journal, 9(1), 711-718. [Link]

  • Journal of Molecular Science. (2025). pdf. [Link]

  • Novel 4-thiophenyl-pyrazole, pyridine, and pyrimidine derivatives as potential antitumor candidates targeting both EGFR and VEGFR-2. (2023). Semantic Scholar. [Link]

  • Oreshonkov, V. A., & Rakitin, O. A. (2021). 4-Chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine. MDPI. [Link]

  • ¹³C NMR chemical shifts for pyrazoles 1Pz–12Pz in DMSO-d6 at 50°C. ResearchGate. [Link]

  • Chimichi, S., Cosimelli, B., Bruni, F., & Selleri, S. (1992). 1H and 13C NMR study of the pyrazolo[1,5-a]pyrimidine system. Canadian Journal of Chemistry, 70(4), 1093-1097. [Link]

  • Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. (2018). IntechOpen. [Link]

Sources

Exploratory

Structural Elucidation and Crystallographic Profiling of 4-Phenoxy-6-(1H-pyrazol-1-yl)pyrimidine Derivatives: A Technical Guide for Rational Drug Design

Executive Summary The 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine scaffold represents a highly privileged pharmacophore in modern medicinal chemistry, frequently deployed in the design of kinase inhibitors and prolyl hydroxy...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine scaffold represents a highly privileged pharmacophore in modern medicinal chemistry, frequently deployed in the design of kinase inhibitors and prolyl hydroxylase domain (PHD) modulators. The unique spatial geometry of this disubstituted pyrimidine allows it to simultaneously satisfy multiple binding requirements: the core acts as a rigid hinge-binding motif, the pyrazole ring extends into solvent channels or chelates metals, and the phenoxy group occupies deep hydrophobic pockets.

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic descriptive crystallography. Here, we will dissect the causality behind the synthesis, crystal growth, and three-dimensional conformation of these derivatives, providing a self-validating framework for researchers looking to leverage this scaffold in structure-based drug design (SBDD).

Self-Validating Workflow: Synthesis to Crystallography

The journey from chemical synthesis to a high-resolution crystal structure must be treated as a continuous, self-validating system. Any impurities carried over from synthesis will disrupt the crystal lattice, leading to twinning or poor diffraction.

XRayWorkflow A 1. SNAr Synthesis B 2. LC-MS Validation A->B C 3. Vapor Diffusion Crystallization B->C D 4. X-Ray Diffraction (100 K, Mo Kα) C->D E 5. Phase Resolution & Refinement D->E

Figure 1: Self-validating workflow from sequential synthesis to crystallographic refinement.

Regioselective Synthesis via SNAr

The synthesis of 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine relies on the sequential Nucleophilic Aromatic Substitution (SNAr) of 4,6-dichloropyrimidine.

  • Step 1 (Phenoxy Installation): The first equivalent of nucleophile (phenol) is introduced under mild basic conditions (K₂CO₃, DMF, 80 °C). The strong electron-withdrawing nature of the pyrimidine nitrogens highly activates the 4- and 6-positions, making the first substitution rapid.

  • Step 2 (Pyrazole Installation): Once the phenoxy group is installed, the pyrimidine ring becomes slightly more electron-rich due to resonance donation from the oxygen. This necessitates harsher conditions (120 °C or microwave irradiation) for the subsequent attack by 1H-pyrazole to overcome the increased activation energy barrier.

Crystal Growth Protocol (Vapor Diffusion)

To obtain diffraction-quality single crystals, we employ the hanging-drop vapor diffusion method rather than slow evaporation. Vapor diffusion allows for a highly controlled approach to the metastable zone of supersaturation, preventing rapid nucleation and the formation of twinned crystals.

Step-by-Step Methodology:

  • Purity Validation: Prior to crystallization, validate that the compound purity is >99% via LC-MS. Even 1% of the monosubstituted intermediate can act as a chain terminator in the crystal lattice.

  • Solvent Selection: Dissolve 10 mg of the compound in 0.5 mL of a good solvent (e.g., ethyl acetate).

  • Drop Preparation: On a siliconized glass cover slip, mix 2 μL of the compound solution with 2 μL of an anti-solvent (e.g., hexane).

  • Chamber Equilibration: Invert the cover slip over a reservoir containing 1 mL of the pure anti-solvent. Seal the well with high-vacuum grease.

  • Harvesting: Allow vapor equilibration at 20 °C for 48–72 hours. Harvest a single, optically clear crystal (optimal dimensions ~0.3 × 0.2 × 0.1 mm) using a nylon loop coated in paratone oil to protect the crystal from atmospheric moisture and mechanical stress.

Crystallographic Data Acquisition & Structural Conformation

Data acquisition must be performed at cryogenic temperatures (100 K). The causality here is critical: cooling the crystal to 100 K significantly reduces the thermal vibrations (Debye-Waller factors) of the atoms. This dramatically increases the high-angle diffraction limits and mitigates radiation damage caused by the Mo Kα X-ray source (λ = 0.71073 Å).

Angular Distortion of the Pyrimidine Core

X-ray diffraction analysis reveals that the pyrimidine ring is not a perfect, symmetrical hexagon. As detailed in1, the core exhibits a pronounced alternating pattern in its endocyclic bond angles[1]. The angles at the N1 and N3 atoms are compressed, while the carbon-centric angles expand. This distortion is a fundamental electronic feature driven by the repulsion of the nitrogen lone pairs.

Dihedral Angles and Conformational Logic

The relative orientation of the substituents is dictated by a competition between extended π-conjugation and steric hindrance.

  • The Pyrazole Ring: The 6-(1H-pyrazol-1-yl) substituent is nearly coplanar with the pyrimidine core. This coplanarity is thermodynamically driven by the extended π-conjugation between the two aromatic systems, overriding minor steric interactions.

  • The Phenoxy Ring: In stark contrast, the 4-phenoxy group is twisted almost perpendicular to the pyrimidine plane. This orthogonal arrangement is required to alleviate severe steric clashes between the ortho-protons of the phenyl ring and the C5-proton of the pyrimidine core.

These structural parameters are summarized in Table 1 below, drawing upon 2[2].

Table 1: Summary of Quantitative Crystallographic Parameters

Structural ParameterMeasured ValueCausality / Crystallographic Significance
Pyrimidine N1-C2-N3 Angle 112.8° – 116.1°Endocyclic compression due to nitrogen lone pair repulsion.
Pyrimidine C4-C5-C6 Angle 121.2° – 124.7°Endocyclic expansion complementing the N-compression.
Pyrazole-Pyrimidine Dihedral 9.91° – 10.81°Near-coplanarity driven by extended π-conjugation.
Phenoxy-Pyrimidine Dihedral 84.6° – 88.2°Orthogonal twist to alleviate steric clash at the C5 position.
Centroid-Centroid (π-π) 3.74 Å – 3.76 ÅIntermolecular stabilization within the crystal lattice packing.

(Note: The model is considered mathematically self-validating if the final refinement yields an R1 factor < 0.05 and a maximum residual electron density (Δρmax) < 0.3 e Å⁻³).

Pharmacophore Mapping & Structure-Activity Relationships (SAR)

The crystallographic conformation directly dictates how this scaffold behaves in a biological system. The rigid, coplanar pyrazole-pyrimidine system serves as an excellent hinge-binding motif in kinases, or as a bidentate metal chelator. For example,3 demonstrate that the pyrazole and pyrimidine nitrogens can adopt a coplanar conformation to chelate active-site metals in Prolyl Hydroxylase Domains (PHDs)[3].

Simultaneously, the orthogonal twist of the phenoxy group allows it to project deep into adjacent, narrow hydrophobic pockets (such as those formed by Trp and Phe residues) without dragging the rest of the molecule out of optimal alignment[3].

Pharmacophore Core Pyrimidine Core (Hinge Binder) R1 4-Phenoxy Group (Hydrophobic Pocket) Core->R1 Dihedral ~85° (Steric Relief) R2 6-(1H-pyrazol-1-yl) (Solvent/Metal Chelation) Core->R2 Dihedral ~10° (Conjugation)

Figure 2: Conformational logic and pharmacophoric mapping of the pyrimidine scaffold.

By understanding the causality behind these dihedral angles, drug development professionals can rationally substitute the phenoxy ring (e.g., adding meta- or para-halogens) to optimize hydrophobic contacts, knowing that the ~85° twist will reliably position those halogens deep within the target protein's binding cleft.

References

  • Structure-Activity Relationship and Crystallographic Studies on 4-Hydroxypyrimidine HIF Prolyl Hydroxylase Domain Inhibitors.d-nb.info.
  • 2-Chloro-4-(1H-pyrazol-1-yl)-5-(trifluoromethyl)pyrimidine.IUCrData.
  • 4,5-dihydro-1H-pyrazol-1-yl]-4,6-bis(4-fluorophenyl)pyrimidine.National Institutes of Health (PMC).

Sources

Foundational

Quantum Chemical Calculations for Pyrazolopyrimidine Derivatives: A Comprehensive Guide to In Silico Drug Design

Executive Summary The pyrazolopyrimidine scaffold is a privileged structural motif in modern drug discovery, exhibiting profound efficacy as an anticancer, anti-inflammatory, and antimicrobial agent. Because its biologic...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The pyrazolopyrimidine scaffold is a privileged structural motif in modern drug discovery, exhibiting profound efficacy as an anticancer, anti-inflammatory, and antimicrobial agent. Because its biological activity is fundamentally dictated by its unique electronic distribution, empirical modeling often falls short. This whitepaper provides an authoritative, step-by-step guide to utilizing Density Functional Theory (DFT) for the quantum chemical characterization of pyrazolopyrimidine derivatives. By establishing a self-validating computational workflow, researchers can accurately predict chemical reactivity, map electrostatic potentials, and significantly enhance the predictive power of downstream molecular docking studies.

The Pyrazolopyrimidine Scaffold: Electronic Topology

Pyrazolopyrimidines are 5:6 aza-fused N-heteroaromatic compounds. The fusion of an electron-rich, five-membered pyrazole ring with an electron-deficient, six-membered pyrimidine ring creates a highly conjugated "push-pull" dipolar architecture[1]. This intrinsic dipolarity not only confers exceptional supramolecular stability but also dictates how the molecule interacts with biological targets, such as the hinge region of Cyclin-dependent kinase 2 (CDK2)[2]. Understanding the precise electron delocalization across this aza-fused core is the primary objective of quantum chemical calculations.

Quantum Mechanical Framework: The Causality of DFT

Density Functional Theory (DFT) is the gold standard for evaluating these derivatives. The hybrid functional B3LYP combined with the 6-311++G(d,p) basis set is the most robust and frequently cited level of theory for these molecules[3][4].

The Causality Behind the Level of Theory:

  • B3LYP Functional: Provides an optimal balance between computational efficiency and the rigorous inclusion of electron correlation effects, which are strictly necessary for highly conjugated

    
    -systems.
    
  • Diffuse Functions (++): The nitrogen atoms in the pyrazolopyrimidine core possess lone pairs that occupy large spatial extents. Without diffuse functions, the calculated electron density at the molecular periphery is artificially constrained. This leads to severe inaccuracies in predicted dipole moments and nucleophilic reactivity.

  • Polarization Functions ((d,p)): These functions allow atomic orbitals to shift asymmetrically, accurately capturing the anisotropic electron distribution critical for hydrogen-bond formation in enzymatic active sites.

Self-Validating Computational Protocol

To ensure high scientific integrity, the computational workflow must be self-validating. The following protocol guarantees that the derived quantum parameters represent physical reality.

Step 1: Geometry Optimization
  • Generate the 3D conformer of the pyrazolopyrimidine derivative using a molecular builder.

  • Perform a full unconstrained geometry optimization in a vacuum or an implicit solvent model (e.g., PCM) using DFT/B3LYP/6-311++G(d,p).

  • Causality: The optimization algorithm iteratively adjusts nuclear coordinates to seek the lowest point on the Potential Energy Surface (PES), representing the most stable ground-state conformation.

Step 2: Vibrational Frequency Analysis (The Validation Gate)

Every geometry optimization must be immediately followed by a vibrational frequency calculation at the exact same level of theory.

  • Self-Validation Logic: A stationary point on the PES is only a true local minimum if all calculated vibrational frequencies are real (positive). The presence of one or more imaginary (negative) frequencies indicates that the structure is trapped in a saddle point (a transition state). If an imaginary frequency is detected, the protocol dictates perturbing the geometry along the normal mode of that frequency and re-optimizing until zero imaginary frequencies are achieved.

Step 3: Frontier Molecular Orbital (FMO) Analysis

Extract the energies of the Highest Occupied Molecular Orbital (


) and the Lowest Unoccupied Molecular Orbital (

). Calculate the global reactivity descriptors:
  • Energy Gap (

    
    ): 
    
    
    
  • Chemical Hardness (

    
    ): 
    
    
    
  • Chemical Softness (

    
    ): 
    
    
    
Step 4: Molecular Electrostatic Potential (MEP) Mapping

Generate the MEP surface to visualize the charge distribution. Red regions indicate negative potential (electrophilic attack sites, typically the pyrimidine nitrogens), while blue regions indicate positive potential (nucleophilic attack sites, typically the N-H protons).

Workflow N1 1. Ligand Preparation (Pyrazolopyrimidine Core) N2 2. Geometry Optimization (B3LYP / 6-311++G**) N1->N2 3D Coordinates N3 3. Frequency Analysis (Self-Validation) N2->N3 Minimized Structure N4 4. Electronic Properties (FMO, MEP, Fukui) N3->N4 Imaginary Freq = 0 N5 5. Molecular Docking (Target: CDK2 / KDM5A) N4->N5 ESP Partial Charges

Fig 1. Self-validating quantum chemical and molecular docking workflow for pyrazolopyrimidines.

Quantitative Data Presentation

The following table summarizes the mathematical definitions and typical quantitative ranges for key quantum chemical parameters observed in highly active pyrazolopyrimidine derivatives[3][5].

Quantum ParameterSymbol / FormulaTypical Range (eV)Pharmacological Implication
HOMO Energy

-5.50 to -6.80 eVHigh

indicates a strong electron-donating ability to target receptor residues.
LUMO Energy

-1.50 to -3.20 eVLow

indicates a strong electron-accepting ability from the biological target.
Energy Gap

1.16 to 4.50 eVA lower gap correlates with higher chemical softness, increased polarizability, and often enhanced bioactivity[3].
Chemical Hardness

0.58 to 2.25 eVDetermines the resistance to charge transfer. Harder molecules are generally less reactive.
Dipole Moment

(Debye)
2.5 to 6.0 DHigher dipole moments enhance non-covalent electrostatic interactions within the binding pocket.

Bridging Quantum Mechanics and Molecular Docking

The ultimate goal of performing DFT calculations on pyrazolopyrimidines is to translate in silico quantum mechanics into highly accurate in vitro predictions. Standard molecular docking protocols often rely on empirical charge assignment methods (e.g., Gasteiger charges). These empirical methods fail to capture the complex electron delocalization and push-pull dynamics inherent to the aza-fused core.

The Mechanistic Integration: By substituting empirical charges with DFT-derived Electrostatic Potential (ESP) or Mulliken partial charges, the docking scoring function is grounded in quantum mechanical reality. For example, when targeting the CDK2 enzyme, pyrazolopyrimidine derivatives must form two essential hydrogen bonds with the Leu83 residue in the hinge region[2]. Accurate quantum electrostatic mapping ensures the docking algorithm correctly weights the directionality and strength of these critical hydrogen bonds, drastically reducing false-positive hit rates in virtual screening. Furthermore, specific derivatives targeting the KDM5A enzyme or DNA topoisomerase demonstrate that modulating the HOMO-LUMO gap directly impacts the cytotoxic selectivity against cancer cell lines like MCF-7 and HCT-116[3][4].

FMO A Frontier Molecular Orbitals (HOMO / LUMO) B Energy Gap (ΔE) ΔE = E_LUMO - E_HOMO A->B C High ΔE (High Hardness, Low Reactivity) B->C D Low ΔE (High Softness, High Reactivity) B->D E Enhanced Target Binding (e.g., DNA Topoisomerase) D->E Favorable Electron Transfer

Fig 2. Causality pathway linking the HOMO-LUMO energy gap to biological target binding affinity.

References

  • [3] Synthesis of functionalized aminopyrazole and pyrazolopyrimidine derivatives: Molecular modeling and docking as anticancer agents. Arabian Journal of Chemistry. 3

  • [5] DFT Calculations for Corrosion Inhibition of Ferrous Alloys by Pyrazolopyrimidine Derivatives. Open Journal of Physical Chemistry. 5

  • [4] Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. PMC / NIH. 4

  • [2] Molecular docking approach for the design and synthesis of new pyrazolopyrimidine analogs of roscovitine as potential CDK2 inhibitors endowed with pronounced anticancer activity. Bioorganic Chemistry / ResearchGate. 2

  • [1] Pyrazolopyridines and Pyrazolopyrimidines as Functional Dipolar Scaffolds: An Approach Regarding Synthesis and Photophysics. MDPI. 1

Sources

Exploratory

The Pyrazolo[3,4-d]pyrimidine Scaffold: A Masterclass in Kinase Inhibition and Drug Discovery

Executive Summary The pyrazolo[3,4-d]pyrimidine bicyclic core represents one of the most privileged and versatile scaffolds in modern medicinal chemistry. Functioning as a highly efficient bioisostere of adenine, it mimi...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The pyrazolo[3,4-d]pyrimidine bicyclic core represents one of the most privileged and versatile scaffolds in modern medicinal chemistry. Functioning as a highly efficient bioisostere of adenine, it mimics the purine ring of adenosine triphosphate (ATP), allowing it to competitively bind the highly conserved hinge region of the kinase domain[1]. Over the past three decades, this scaffold has evolved from early tool compounds used to probe non-receptor tyrosine kinases to FDA-approved, life-saving targeted covalent inhibitors. This technical guide explores the historical milestones, structural rationale, synthesis methodologies, and biological validation protocols that underpin the development of pyrazolo[3,4-d]pyrimidine derivatives.

Structural Rationale: The ATP Bioisostere

The success of the pyrazolo[3,4-d]pyrimidine core lies in its precise geometric alignment with the ATP-binding pocket. The nitrogen-rich heterocycle provides essential hydrogen bond donors and acceptors that interact with the backbone amide and carbonyl groups of the kinase hinge region (e.g., Met341 in Src, Met477 in BTK)[1].

By functionalizing specific positions on the bicycle, medicinal chemists can dictate kinase selectivity:

  • C4 Position: Typically features an amino or substituted amino group that directly participates in hinge-region hydrogen bonding[2].

  • C3 Position: Functionalization here (often with bulky aryl or phenoxyphenyl groups) allows the molecule to project into the hydrophobic pocket II, enhancing selectivity[3].

  • N1 Position: Substitutions at N1 direct the ligand toward the solvent-exposed channel. In covalent inhibitors, this position is frequently tethered to a Michael acceptor (e.g., an acrylamide) to target specific cysteine residues[4].

ATP_Mimicry Core Pyrazolo[3,4-d]pyrimidine Core N1 N1 Substitution (Solvent Channel / Covalent Warhead) Core->N1 C3 C3 Substitution (Hydrophobic Pocket II) Core->C3 C4 C4 Substitution (Hinge Binding / H-Bonds) Core->C4 Hinge Kinase Hinge Region (Target Protein) N1->Hinge Covalent Link (e.g., Cys481) C4->Hinge Hydrogen Bonds

Caption: Structural functionalization of the pyrazolo[3,4-d]pyrimidine scaffold for kinase selectivity.

Historical Milestones in Drug Discovery

The Dawn of Src Inhibitors: PP1 and PP2

The first major breakthrough for this scaffold occurred in 1996 with the discovery of PP1 and PP2 . These compounds were identified as the first potent, selective inhibitors of the SRC family of non-receptor tyrosine kinases[3]. By demonstrating that a synthetic small molecule could effectively outcompete ATP in a cellular environment, PP1 and PP2 became indispensable pharmacological tools for understanding Src signaling in oncology and immunology.

The Covalent Revolution: Ibrutinib

The most significant clinical milestone for the pyrazolo[3,4-d]pyrimidine class was the 2013 FDA approval of ibrutinib (Imbruvica) for the treatment of B-cell malignancies[3]. Ibrutinib represented a paradigm shift in drug design. It features an


-unsaturated carbonyl (acrylamide) moiety attached via a piperidine ring to the N1 position. This warhead undergoes a highly specific Michael addition with the thiol group of Cys481 in Bruton's Tyrosine Kinase (BTK), resulting in irreversible inhibition[3].

G BCR B-Cell Receptor (BCR) LYN LYN / SYK Kinases BCR->LYN BTK Bruton's Tyrosine Kinase (BTK) LYN->BTK PLC PLC-gamma-2 BTK->PLC IBR Ibrutinib (Pyrazolo[3,4-d]pyrimidine) IBR->BTK Covalent Binding NFKB NF-kB Pathway (Survival & Proliferation) PLC->NFKB

Caption: BCR signaling pathway illustrating irreversible BTK inhibition by ibrutinib.

Expansion to Multi-Target Profiles

Beyond Src and BTK, the scaffold has been heavily optimized to target other critical pathways:

  • EGFR & CDK2: Derivatives have been synthesized to target wild-type and mutant (T790M) Epidermal Growth Factor Receptors[2], as well as Cyclin-Dependent Kinase 2 (CDK2) for breast and colorectal carcinomas[1].

  • Anti-Parasitic Agents: Recent innovations have expanded the scaffold's utility beyond human kinases. For instance, SLU-10906, a pyrazolo[3,4-d]pyrimidine benzoxaborole, was recently discovered as a potent, orally efficacious inhibitor of Cryptosporidium phosphodiesterase (CpPDE1)[5].

Quantitative Data: Comparative Inhibition Profiles
CompoundPrimary TargetIC50 / PotencyKey Structural FeatureClinical Status
PP1 / PP2 Src Family Kinases~170 nMC3-phenyl/t-butyl, N1-alkylTool Compounds[3]
Ibrutinib BTK0.5 nMN1-piperidinyl-acrylamide (Covalent)FDA Approved (2013)[3]
Compound 8 BTK2.1 nMPyrazolo[3,4-d]pyridazinone corePreclinical[4]
Compound 12b EGFR (WT / T790M)16 nM / 236 nMHydrazone linker at C4Preclinical[2]
SLU-10906 CpPDE1 (Cryptosporidium)0.19 µM (EC50)Benzoxaborole bioisosterePreclinical[5]

Chemical Synthesis & Structural Optimization Workflows

While classical condensation reactions between pyrazoles and pyrimidines are common, modern medicinal chemistry demands high-throughput, atom-economical methodologies. The One-Flask Synthesis via Vilsmeier Reaction has emerged as a superior protocol for generating diverse libraries of pyrazolo[3,4-d]pyrimidines[6].

Protocol 1: One-Flask Synthesis of Pyrazolo[3,4-d]pyrimidines

Objective: To synthesize the bicyclic core directly from a 5-aminopyrazole precursor without isolating unstable intermediates.

  • Precursor Activation: Dissolve the starting 5-aminopyrazole (1.0 eq) in anhydrous N,N-dimethylformamide (DMF).

    • Causality: Anhydrous conditions are critical. The presence of water will prematurely hydrolyze the highly reactive bromoiminium intermediate back to the starting material, halting the reaction.

  • Vilsmeier Reagent Generation: Add phosphorus tribromide (PBr

    
    , 3.0 eq) dropwise at 0 °C, then elevate the temperature to 60 °C for 1.5 hours.
    
    • Causality: PBr

      
       reacts with DMF to form the Vilsmeier-Haack type reagent in situ. The low initial temperature controls the exothermic complexation. Heating to 60 °C provides the activation energy necessary to drive the amidination of the 5-amino group, forming a formamidine intermediate[6].
      
  • Intermolecular Heterocyclization: Cool the mixture to room temperature and add hexamethyldisilazane (HMDS, excess) directly to the reaction flask. Stir for 4-6 hours.

    • Causality: HMDS serves as a stable, anhydrous ammonia equivalent. It reacts with the in situ formamidine intermediate, facilitating an intramolecular cyclization to close the pyrimidine ring. This avoids the use of hazardous gaseous ammonia and bypasses the need to isolate the moisture-sensitive formamidine[6].

  • Quenching and Purification: Quench the reaction cautiously with ice-cold water, extract the organic layer with ethyl acetate, and purify the final product via flash column chromatography.

Synthesis Step1 5-Aminopyrazole Starting Material Step2 Vilsmeier Reagent (DMF / PBr3, 60°C) Step1->Step2 Step3 Formamidine Intermediates (In Situ) Step2->Step3 Amidination Step4 Heterocyclization (Hexamethyldisilazane) Step3->Step4 Step5 Pyrazolo[3,4-d]pyrimidine Final Product Step4->Step5 Cyclization

Caption: One-flask synthesis workflow of pyrazolo[3,4-d]pyrimidines via Vilsmeier reaction.

Biological Evaluation & Kinase Profiling

To ensure that the synthesized pyrazolo[3,4-d]pyrimidines exert their biological activity via on-target kinase inhibition rather than off-target cytotoxicity, rigorous biochemical profiling is required. For covalent inhibitors (like ibrutinib analogs), standard equilibrium assays are insufficient; time-dependent assays must be utilized.

Protocol 2: Time-Dependent Kinase Inhibition Assay (TR-FRET)

Objective: To determine the IC


 and the covalent efficiency (

) of irreversible pyrazolo[3,4-d]pyrimidine inhibitors.
  • Enzyme-Inhibitor Pre-incubation: Incubate the recombinant target kinase (e.g., BTK) with a 10-point serial dilution of the pyrazolo[3,4-d]pyrimidine inhibitor in kinase buffer. Perform this step in parallel plates for distinct time intervals (e.g., 0, 15, 30, and 60 minutes) prior to the addition of ATP.

    • Causality: Covalent inhibitors exhibit time-dependent inhibition. Pre-incubation allows the Michael addition to the target cysteine to occur. Omitting this step and adding ATP immediately will result in competitive displacement, drastically underestimating the compound's true in vivo potency[3].

  • Reaction Initiation: Add ATP and the specific biotinylated peptide substrate to initiate the kinase reaction.

    • Causality: The concentration of ATP must be set precisely at its predetermined

      
       value for the specific kinase. This ensures the assay is highly sensitive to competitive binding at the hinge region while accurately reflecting physiological ATP competition.
      
  • Detection: Stop the reaction using EDTA (to chelate Mg

    
    ) and add Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) detection reagents (e.g., Europium-labeled anti-phosphotyrosine antibody and APC-labeled streptavidin).
    
  • Self-Validation & Data Analysis: Plot the IC

    
     values against pre-incubation time. A true covalent inhibitor will show a leftward shift (increasing potency) as pre-incubation time increases. Calculate the 
    
    
    
    ratio to quantify the efficiency of covalent bond formation.

Future Perspectives

The pyrazolo[3,4-d]pyrimidine scaffold remains at the forefront of drug discovery. Current research is heavily focused on overcoming acquired clinical resistance, such as the BTK C481S mutation which renders ibrutinib ineffective by removing the necessary thiol group for covalent attachment. Future iterations of this scaffold are being engineered as reversible, non-covalent inhibitors or integrated into Proteolysis Targeting Chimeras (PROTACs) to degrade, rather than merely inhibit, oncogenic kinases.

References

1.[1] Nassar, I. F. "Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations." PMC. Available at: 2. Gasonoo, M., et al. "Discovery of an Orally Efficacious Pyrazolo[3,4-d]pyrimidine Benzoxaborole as a Potent Inhibitor of Cryptosporidium." Journal of Medicinal Chemistry - ACS Publications. Available at: 3.[3] "Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold." RSC Publishing. Available at: 4.[4] "Discovery and Evaluation of Pyrazolo[3,4-d]pyridazinone as a Potent and Orally Active Irreversible BTK Inhibitor." PMC. Available at: 5.[6] "One-Flask Synthesis of Pyrazolo[3,4-d]pyrimidines from 5-Aminopyrazoles and Mechanistic Study." MDPI. Available at: 6.[2] "Discovery of new 1H-pyrazolo[3,4-d]pyrimidine derivatives as anticancer agents targeting EGFRWT and EGFRT790M." Taylor & Francis. Available at:

Sources

Foundational

"mechanism of action of 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine"

An In-Depth Technical Guide to the Investigational Mechanism of Action of 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine Preamble: Charting a Course for a Novel Scaffold In the landscape of modern drug discovery, the pyrimidine...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Investigational Mechanism of Action of 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine

Preamble: Charting a Course for a Novel Scaffold

In the landscape of modern drug discovery, the pyrimidine scaffold remains a cornerstone of medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] When coupled with a pyrazole moiety and a phenoxy group, as in the case of 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine, the resulting molecule holds significant potential for biological activity. While this specific entity is not extensively characterized in existing literature, its constituent parts are hallmarks of compounds known to modulate critical cellular signaling pathways.

This guide is structured not as a review of established facts, but as an investigational roadmap for the research scientist. It synthesizes data from structurally related compounds to build a robust, testable hypothesis for the mechanism of action (MoA) of 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine. We will proceed from the most probable hypothesis—protein kinase inhibition—to a plausible alternative, detailing the experimental workflows required to validate each step. This document is designed to be a self-validating system of inquiry, empowering researchers to elucidate the therapeutic potential of this promising scaffold.

Part 1: The Primary Mechanistic Hypothesis: ATP-Competitive Protein Kinase Inhibition

Expert Rationale:

The convergence of pyrimidine, pyrazole, and phenoxy motifs in a single molecule strongly suggests activity as a protein kinase inhibitor. Pyrazolo[1,5-a]pyrimidines and related structures are recognized as "privileged scaffolds" in the development of kinase inhibitors for cancer therapy.[3] Numerous studies have demonstrated that derivatives featuring these core structures effectively target the ATP-binding pocket of a wide range of kinases, including:

  • Receptor Tyrosine Kinases (RTKs): Such as EGFR, VEGFR-2, and c-Met, which are critical drivers of tumor growth, angiogenesis, and metastasis.[4][5][6][7]

  • Non-Receptor Tyrosine Kinases: Implicated in various cancers and inflammatory diseases.

  • Serine/Threonine Kinases: Including those in the PI3K/mTOR pathway, which are central regulators of cell growth and proliferation.[7]

The phenoxy group often serves to occupy a hydrophobic pocket adjacent to the ATP-binding site, enhancing binding affinity and selectivity. Therefore, our primary hypothesis is that 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine functions as an ATP-competitive inhibitor of one or more protein kinases , leading to the disruption of downstream signaling pathways and subsequent anti-proliferative effects.

Visualizing the Hypothesized Signaling Cascade

The diagram below illustrates a generic receptor tyrosine kinase (RTK) pathway, a common target for pyrimidine-based inhibitors. Inhibition at the kinase domain blocks the entire downstream phosphorylation cascade.

RTK_Signaling_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus RTK Receptor Tyrosine Kinase (RTK) (e.g., VEGFR, EGFR) P_Site Phosphorylation Site RTK->P_Site Autophosphorylation Ligand Growth Factor (Ligand) Ligand->RTK Binds Inhibitor 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine Inhibitor->P_Site Blocks ATP Binding ATP ATP ATP->P_Site ADP ADP P_Site->ADP RAS RAS P_Site->RAS Activates PI3K PI3K P_Site->PI3K RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK (MAPK) MEK->ERK Transcription Gene Transcription ERK->Transcription AKT AKT PI3K->AKT AKT->Transcription Proliferation Cell Proliferation, Survival, Angiogenesis Transcription->Proliferation Drives

Caption: Hypothesized inhibition of an RTK signaling pathway.

Part 2: A Rigorous Experimental Workflow for MoA Validation

Overall Investigational Workflow

Experimental_Workflow A Step A: Confirm Cellular Activity (MTT/Cell Viability Assay) B Step B: Identify Molecular Target(s) (Broad Kinase Panel Screen) A->B If Active C Step C: Validate Target in Cells (Western Blot for Phospho-Substrate) B->C Top Hit(s) Found D Step D: Determine Mode of Inhibition (Enzyme Kinetics Assay) C->D Inhibition Confirmed Western_Blot_Workflow A Cell Treatment (Compound + Stimulant) B Protein Lysis & Quantification A->B C SDS-PAGE (Size Separation) B->C D PVDF Transfer C->D E Antibody Incubation (Primary & Secondary) D->E F ECL Detection & Imaging E->F

Caption: Step-by-step workflow for Western Blot analysis.

Step D: Determining the Mode of Inhibition via Enzyme Kinetics

Causality: To confirm the hypothesis that the compound is an ATP-competitive inhibitor, its effect on enzyme kinetics must be measured in the presence of varying concentrations of ATP.

Protocol: Kinase Glo® Assay for ATP-Competitive Inhibition

  • Reaction Setup: In a 96-well plate, set up reactions containing the purified target kinase (e.g., VEGFR-2), its substrate, and varying concentrations of the inhibitor.

  • ATP Titration: For each inhibitor concentration, perform the reaction across a range of ATP concentrations (e.g., from 0.1x Km to 10x Km for ATP).

  • Kinase Reaction: Initiate the reaction by adding the ATP/inhibitor mix and incubate for a set time at 30°C.

  • Signal Detection: Stop the reaction and measure the remaining ATP using a luciferase-based reagent like Kinase-Glo®. The light output is inversely proportional to kinase activity.

  • Data Analysis: Plot the reaction velocity against the substrate (ATP) concentration. Analyze the data using Michaelis-Menten kinetics and generate a Lineweaver-Burk plot. In ATP-competitive inhibition, the apparent Km for ATP will increase with inhibitor concentration, while the Vmax remains unchanged.

Visualizing ATP-Competitive Inhibition

Competitive_Inhibition cluster_binding Binding Events Enzyme Kinase Active Site ATP Binding Pocket Substrate Pocket ATP ATP ATP->Enzyme:atp Inhibitor Inhibitor Inhibitor->Enzyme:atp Competes for same site

Caption: Inhibitor competes with ATP for the kinase active site.

Part 3: An Alternative Mechanism: Induction of Heme Oxygenase-1 (HO-1)

Expert Rationale:

While kinase inhibition is the most prominent hypothesis, the pyrazolo[3,4-d]pyrimidine scaffold, which is closely related to our compound of interest, has been shown to exert potent anti-inflammatory and neuroprotective effects by inducing the antioxidant enzyme Heme Oxygenase-1 (HO-1). [8]This induction often proceeds via activation of the Nrf2 or AMPK signaling pathways. This represents a scientifically validated, albeit alternative, mechanistic avenue to explore.

Protocol: Investigating HO-1 Induction and Anti-Inflammatory Effects

  • Cell Culture: Use a relevant cell line, such as the BV-2 microglial cell line or RAW 264.7 macrophage line. [8]2. Compound Treatment: Treat cells with 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine for various time points (e.g., 6, 12, 24 hours).

  • HO-1 Expression Analysis:

    • RT-qPCR: Extract total RNA, synthesize cDNA, and perform quantitative PCR using primers for HO-1 and a housekeeping gene (e.g., GAPDH) to measure changes in mRNA levels.

    • Western Blot: Lyse the cells and perform Western blotting as described in Part 2C, using an antibody against HO-1.

  • Anti-Inflammatory Activity (Nitric Oxide Assay):

    • Pre-treat cells with the compound for 2 hours.

    • Challenge the cells with lipopolysaccharide (LPS, 1 µg/mL) for 24 hours to induce an inflammatory response.

    • Measure the accumulation of nitrite (a stable product of nitric oxide) in the culture medium using the Griess reagent. A reduction in nitrite levels in compound-treated cells indicates an anti-inflammatory effect.

Visualizing the Proposed Anti-Inflammatory Pathway

HO1_Pathway Compound 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine AMPK AMPK Activation Compound->AMPK Nrf2 Nrf2 Activation Compound->Nrf2 HO1 HO-1 Gene Expression (HMOX1) AMPK->HO1 Nrf2->HO1 HO1_Protein HO-1 Protein HO1->HO1_Protein NFkB NF-κB Pathway HO1_Protein->NFkB Inhibits LPS LPS Stimulus LPS->NFkB Inflammation Pro-inflammatory Mediators (NO, IL-1β, iNOS) NFkB->Inflammation

Caption: Proposed anti-inflammatory mechanism via HO-1 induction.

Conclusion and Future Perspectives

This guide outlines a logical, evidence-based strategy to elucidate the mechanism of action of 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine. The primary hypothesis of protein kinase inhibition is strongly supported by the extensive literature on related scaffolds and represents the most probable MoA. The proposed experimental workflow provides a clear path to identify the specific kinase target(s) and validate this mechanism in a cellular context.

Concurrently, the alternative hypothesis of HO-1 induction offers a compelling secondary avenue of investigation, particularly if the compound displays modest anti-proliferative but significant anti-inflammatory or neuroprotective properties. [8]Successful validation of a mechanism through these protocols would pave the way for subsequent structure-activity relationship (SAR) studies, lead optimization, and eventual evaluation in in vivo models, such as A549 xenografts, to confirm therapeutic efficacy. [9]

References

  • Clausius Scientific Press. (n.d.). Synthesis of 4, 6-dichloro-1H-pyrazolo [3, 4-d] pyrimidine.
  • MDPI. (2025, April 12). Improved Synthesis of Effective 3-(Indolin-6-yl)-4-(N-pyrazole-sulfonamide)-1H-pyrrolo[2,3-b]pyridine-Based Inhibitors of NADPH Oxidase 2.
  • Bangladesh Journals Online. (2025, July 29). Antioxidant and Anticancer Potentials of Some Pyrazole and Pyrimidine Derivatives of 1,3-Diphenylprop-2-en-1-one.
  • Taylor & Francis. (2025, August 11). A Novel Phenoxyquinoline-Pyrimidine Hybrids: Synthesis, In Silico ADME Studies, Molecular Docking and in Vitro Cytotoxic Activity.
  • Google Patents. (n.d.). US20210009566A1 - Process for the preparation of pyrimidinyl-4-aminopyrazole compounds.
  • PubMed. (2023, January 3). Discovery and biological evaluation of 4,6-pyrimidine analogues with potential anticancer agents as novel colchicine binding site inhibitors.
  • PubMed. (2014, June 15). Design, synthesis and herbicidal activities of novel 4-(1H-pyrazol-1-yl)-6-(alkynyloxy)-pyrimidine derivatives as potential pigment biosynthesis inhibitors.
  • New Journal of Chemistry (RSC Publishing). (2022, May 31). Design, synthesis and biological evaluation of 4-phenoxy-pyridine/pyrimidine derivatives as dual VEGFR-2/c-Met inhibitors.
  • ResearchGate. (2026, February 18). Chemical synthesis, bioinformatics and antiproliferative studies of novel pyrimidin-4-yl-1H-pyrazole derivatives in chronic myeloid cancer cells.
  • PMC. (n.d.). Purinergic signalling: from discovery to current developments.
  • PubMed. (2015, January 27). Synthesis and Biological Evaluation of New pyrazol-4-ylpyrimidine Derivatives as Potential ROS1 Kinase Inhibitors.
  • Frontiers. (2017, December 18). Pathophysiological Role of Purines and Pyrimidines in Neurodevelopment: Unveiling New Pharmacological Approaches to Congenital Brain Diseases.
  • PubMed. (2014, July 1). Synthesis and biological evaluation of substituted 4,6-diarylpyrimidines and 3,5-diphenyl-4,5-dihydro-1H-pyrazoles as anti-tubercular agents.
  • Asian Journal of Pharmaceutical Technology and Innovation. (2016, June 15). Biological Activity of Pyrimidine Derivatives.
  • PMC. (n.d.). Editorial: Purinergic Signaling and Inflammation.
  • MDPI. (2022, December 26). Synthesis, Biological Evaluation, DNA Binding, and Molecular Docking of Hybrid 4,6-Dihydrazone Pyrimidine Derivatives as Antitumor Agents.
  • Juniper Publishers. (2017, April 3). Biological Activity of Pyrimidine Derivativies: A Review.
  • MDPI. (2019, July 17). The Administration of the New Pyrimidine Derivative—4-{2-[2-(3,4-Dimethoxyphenyl)-Vinyl]-6-Ethyl-4-Oxo-5-Phenyl-4H-Pyrimidine-1-Il}Benzsulfamide Restores the Activity of Brain Cells in Experimental Chronic Traumatic Encephalopathy by Maintaining Mitochondrial Function.
  • ResearchGate. (2025, December 6). (PDF) Cytotoxic and antimicrobial activities of some novel heterocycles employing 6-(1,3-diphenyl-1H-pyrazol-4-yl)-4-oxo-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile.
  • PMC. (2022). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment.
  • MDPI. (2022, September 23). Synthesis of Novel Pyrazole Derivatives Containing Phenylpyridine Moieties with Herbicidal Activity.
  • Growing Science. (n.d.). Current Chemistry Letters.
  • AWS. (2022, January 18). WORLD JOURNAL OF PHARMACEUTICAL RESEARCH.
  • ResearchGate. (n.d.). Design, Synthesis and Biological Evaluation of 4-Phenoxy- Pyridine/Pyrimidine Derivatives as Dual VEGFR-2/c-Met Inhibitors | Request PDF.
  • PMC. (n.d.). A Novel Pyrazolo[3,4-d]pyrimidine Induces Heme Oxygenase-1 and Exerts Anti-Inflammatory and Neuroprotective Effects.

Sources

Protocols & Analytical Methods

Method

"kinase assay protocol for 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine"

Topic: Biochemical Kinase Assay Protocol for the Characterization of 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine and its Analogs Audience: Researchers, scientists, and drug development professionals. Abstract The pyrazolo[1,...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Biochemical Kinase Assay Protocol for the Characterization of 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine and its Analogs

Audience: Researchers, scientists, and drug development professionals.

Abstract

The pyrazolo[1,5-a]pyrimidine and related pyrazolopyrimidine scaffolds are recognized as privileged structures in medicinal chemistry, forming the core of numerous kinase inhibitors developed for therapeutic use.[1][2] Compounds built around this framework have shown activity against a range of kinases, including receptor tyrosine kinases like ROS1 and Trk, as well as cyclin-dependent kinases (CDKs).[1][2][3] This document provides a comprehensive, adaptable framework for the biochemical characterization of novel compounds based on this scaffold, using 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine as an exemplar. We present a detailed, step-by-step protocol for determining the half-maximal inhibitory concentration (IC₅₀) using a universal, luminescence-based kinase assay. This guide is designed to be a self-validating system, emphasizing the rationale behind procedural choices, the importance of appropriate controls, and methods for robust data analysis to ensure the generation of reliable and reproducible results.

Introduction: The Rationale for a Universal Kinase Assay Protocol

The discovery of new kinase inhibitors is a cornerstone of modern drug development, particularly in oncology.[4] Kinases regulate a vast number of cellular processes, and their dysregulation is a hallmark of many diseases.[5] The pyrazolopyrimidine core is a versatile hinge-binding motif that has been successfully exploited to create potent and selective inhibitors.[2]

When a novel compound such as 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine is synthesized, its biological activity is unknown. Therefore, the first step is often to screen it against a panel of kinases to identify potential targets or to test it against a specific kinase hypothesized from structural modeling. This requires a robust, flexible, and high-throughput assay format.

This guide focuses on a luminescence-based method, specifically the ADP-Glo™ Kinase Assay, for several key reasons:

  • Universality: The assay measures the production of ADP, a universal product of any kinase reaction. This allows the same detection platform to be used for virtually any kinase, whether it phosphorylates a protein, peptide, lipid, or sugar substrate.[6]

  • Direct Measurement: It quantifies the enzymatic product (ADP), providing a direct measure of kinase activity. This is in contrast to ATP-depletion assays (like Kinase-Glo®), where a small change in a large ATP pool can be difficult to measure accurately.[5][7]

  • High Sensitivity and Broad Dynamic Range: The assay can detect ADP concentrations from the low micromolar to the nanomolar range, making it suitable for kinases with varying activity levels.[6]

  • Reduced Compound Interference: The two-step process, which first depletes unused ATP before converting ADP to a detectable signal, minimizes interference from library compounds that might inhibit the luciferase reporter enzyme.[8]

Assay Principle: The ADP-Glo™ Luminescent System

The ADP-Glo™ assay is a two-step process that quantifies kinase activity by measuring the amount of ADP produced during the enzymatic reaction.[6]

  • Kinase Reaction: The kinase, substrate, ATP, and the test inhibitor (e.g., 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine) are incubated together. The kinase transfers phosphate from ATP to the substrate, generating ADP. The amount of ADP produced is directly proportional to the kinase activity.

  • ADP Detection:

    • Step 1: ADP-Glo™ Reagent is added. This terminates the kinase reaction and depletes the remaining ATP.

    • Step 2: Kinase Detection Reagent is added. This reagent contains enzymes that convert the ADP generated in the first step back into ATP. This newly synthesized ATP is then used by a thermostable luciferase (Ultra-Glo™ Luciferase) to generate a stable, "glow-type" luminescent signal.[9]

The resulting luminescence is directly proportional to the initial kinase activity. An effective inhibitor will reduce ADP production, leading to a lower luminescent signal.

ADP_Glo_Principle cluster_0 Step 1: Kinase Reaction cluster_1 Step 2: ADP Detection Kinase Kinase ADP ADP Kinase->ADP Catalyzes PhosphoSubstrate Phosphorylated Substrate Substrate Substrate Substrate->PhosphoSubstrate ATP ATP ATP->ADP Inhibitor Test Compound Inhibitor->Kinase ADP_detect ADP ADP->ADP_detect Product Measured ATP_detect ATP ADP_detect->ATP_detect Kinase Detection Reagent (converts ADP to ATP) Light Luminescent Signal ATP_detect->Light Ultra-Glo™ Luciferase + Luciferin

Caption: Principle of the ADP-Glo™ Kinase Assay.

Materials and Reagents

Equipment Reagents & Consumables
Multimode microplate reader with luminescence detection capabilityADP-Glo™ Kinase Assay Kit (Promega, Cat. No. V9101 or similar)
Low-volume, white, opaque 384-well assay plates (e.g., Corning #3572)Recombinant Kinase of interest (e.g., from SignalChem, Carna Biosciences)
Calibrated single and multichannel pipettesKinase-specific substrate (peptide or protein)
Acoustic liquid handler (optional, for HTS)Adenosine triphosphate (ATP), high purity
Plate shaker/orbital mixerTest Compound: 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine
Reagent reservoirsDimethyl sulfoxide (DMSO), molecular biology grade
-80°C and -20°C freezersKinase Assay Buffer (specific to kinase, but a general buffer is provided below)
Known (positive control) inhibitor for the target kinase
Nuclease-free water

General Kinase Assay Buffer (5X Stock):

  • 250 mM HEPES, pH 7.5

  • 100 mM MgCl₂

  • 5 mM EGTA

  • 0.1% (w/v) Brij-35

  • Store at 4°C. Dilute to 1X with nuclease-free water for use.

  • Note: Dithiothreitol (DTT) should be added fresh to the 1X buffer just before use, typically to a final concentration of 1-2 mM. Some kinases may have specific buffer requirements (e.g., addition of MnCl₂); always consult the manufacturer's data sheet for the specific enzyme.[10]

Experimental Workflow: IC₅₀ Determination

The entire process, from compound preparation to data analysis, follows a systematic workflow to ensure accuracy and reproducibility.

Workflow A 1. Compound Preparation (Stock Solution & Serial Dilution) C 3. Assay Plate Setup (Dispense Compound/Controls) A->C B 2. Reagent Preparation (Kinase, Substrate, ATP in 1X Buffer) D 4. Kinase/Inhibitor Pre-incubation (Add Kinase to Plate) B->D E 5. Initiate Kinase Reaction (Add Substrate/ATP Mix) B->E C->D D->E F 6. Stop Reaction & Deplete ATP (Add ADP-Glo™ Reagent) E->F G 7. Generate Luminescent Signal (Add Kinase Detection Reagent) F->G H 8. Read Plate (Measure Luminescence) G->H I 9. Data Analysis (Calculate % Inhibition & IC₅₀) H->I

Caption: Overall experimental workflow for IC₅₀ determination.

Part 1: Compound and Reagent Preparation
  • Compound Stock Solution: Prepare a 10 mM stock solution of 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine in 100% DMSO. Ensure the compound is fully dissolved. Store in small aliquots at -20°C or -80°C to avoid freeze-thaw cycles.

  • Serial Dilution: Create a serial dilution series of the test compound. For a typical 10-point dose-response curve, perform a 1:3 serial dilution in 100% DMSO. This creates a concentrated (e.g., 200X) plate of compounds ready for addition to the assay.

    • Rationale: Performing serial dilutions in neat DMSO prevents compound precipitation that can occur in aqueous buffers. The final DMSO concentration in the assay should be kept constant across all wells (typically ≤1%) to avoid solvent-induced artifacts.[11]

  • Kinase Working Solution: Thaw the kinase enzyme on ice. Dilute it to a 2X working concentration in 1X Kinase Assay Buffer. The optimal concentration must be determined empirically in an enzyme titration experiment (typically the concentration that yields ~50-80% of the maximum signal, corresponding to the linear range of the reaction).

  • Substrate/ATP Working Solution: Prepare a 2X working solution containing the kinase substrate and ATP in 1X Kinase Assay Buffer. The ATP concentration should ideally be at or near the Michaelis constant (Kₘ) for the specific kinase, as this provides the greatest sensitivity for detecting competitive inhibitors.[4] If Kₘ is unknown, 10-100 µM is a common starting point.

Part 2: Step-by-Step Assay Protocol (384-well format)

This protocol assumes a final reaction volume of 10 µL. Adjust volumes as needed.

Assay Controls Description
100% Activity Control Contains kinase and all reaction components with DMSO vehicle only. Represents the uninhibited reaction (Max signal).
0% Activity Control (No Enzyme) Contains all reaction components except the kinase (replaced with buffer). Represents the background signal (Min signal).
Positive Control Inhibitor Contains a known inhibitor for the target kinase at a concentration >10x its IC₅₀. Validates assay performance.
  • Compound Dispensing: Add 50 nL of the compound serial dilutions from the DMSO plate to the appropriate wells of a white, opaque 384-well assay plate. Add 50 nL of 100% DMSO to control wells.

  • Kinase Addition & Pre-incubation: Add 5 µL of the 2X Kinase working solution to each well (except the "No Enzyme" controls, which receive 5 µL of 1X buffer).

    • Rationale: This step brings the final compound concentration to 1X and the total volume to 5.05 µL. The final DMSO concentration is now 1%.

  • Incubate: Mix the plate gently on a plate shaker for 1 minute, then cover and incubate for 15-30 minutes at room temperature.

    • Rationale: This pre-incubation step allows the test compound to bind to the kinase and reach equilibrium before the reaction is initiated.[8]

  • Initiate Kinase Reaction: Add 5 µL of the 2X Substrate/ATP working solution to all wells.

  • Incubate: Mix the plate for 1 minute. Cover and incubate at room temperature for the desired reaction time (e.g., 60 minutes). The optimal time should be determined during assay development to ensure the reaction remains in the linear phase.

  • Stop Reaction: Add 10 µL of ADP-Glo™ Reagent to each well.

  • Incubate: Mix the plate for 2 minutes. Cover and incubate for 40 minutes at room temperature.

  • Develop Signal: Add 20 µL of Kinase Detection Reagent to each well.

  • Incubate: Mix the plate for 2 minutes. Cover and incubate for 30-60 minutes at room temperature to allow the luminescent signal to stabilize.

  • Read Luminescence: Measure the luminescence signal on a plate reader with an integration time of 0.5 to 1 second per well.

Part 3: Data Analysis and Interpretation
  • Calculate Percent Inhibition: The raw data is in Relative Light Units (RLU). First, normalize the data to percent inhibition using the control wells on each plate.

    % Inhibition = 100 x ( 1 - [ (RLUSample - RLUNo Enzyme) / (RLUDMSO - RLUNo Enzyme) ] )

    • RLUSample: Signal from a well with the test compound.

    • RLUDMSO: Average signal from the 100% activity (vehicle) control wells.

    • RLUNo Enzyme: Average signal from the 0% activity (background) control wells.

  • Generate Dose-Response Curve: Plot the calculated % Inhibition (Y-axis) against the logarithm of the inhibitor concentration (X-axis).

  • Determine IC₅₀: Use a non-linear regression analysis to fit the data to a sigmoidal dose-response (variable slope) equation.[12] This can be performed using software such as GraphPad Prism, Origin, or other statistical packages. The IC₅₀ is the concentration of the inhibitor that produces 50% inhibition of kinase activity.

Assay Validation and Trustworthiness

A protocol's trustworthiness is established by its robustness and reproducibility.[10] Before screening compounds, it is critical to validate the assay performance.

  • Z'-Factor Calculation: The Z'-factor is a statistical measure of assay quality. It reflects the dynamic range and data variation. An assay with a Z' > 0.5 is considered robust and suitable for high-throughput screening.

    Z' = 1 - [ (3σDMSO + 3σNo Enzyme) / | µDMSO - µNo Enzyme | ]

    • σ: Standard deviation of the control wells.

    • µ: Mean of the control wells.

  • Orthogonal Assays: To confirm that an observed hit is a true inhibitor and not an artifact of the assay technology (e.g., luciferase inhibition), positive hits should be re-tested in a secondary, orthogonal assay.[13] Good alternatives include:

    • Radiometric Assay: The "gold standard" that directly measures the incorporation of ³²P from radiolabeled ATP into the substrate. It is the most direct method but requires specialized handling of radioactive materials.[14][15]

    • Fluorescence Polarization (FP) Assay: A binding assay that measures the displacement of a fluorescently labeled tracer from the kinase active site. This confirms direct physical interaction between the inhibitor and the kinase.[11][16]

References

  • BellBrook Labs (2018). How Does a Biochemical Kinase Assay Work? BellBrook Labs. [Link]

  • Reaction Biology (2024). Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology. [Link]

  • Cieniewski-Bernard, C. et al. (2014). Fluorescence polarization assay for inhibitors of the kinase domain of receptor interacting protein 1. PMC. [Link]

  • Klink, T. A. (2012). Assay Development for Protein Kinase Enzymes. NCBI. [Link]

  • Hastie, C. J. (2006). Assay of protein kinases using radiolabeled ATP: a protocol. PubMed. [Link]

  • Hassan, A. et al. (2015). Synthesis and Biological Evaluation of New pyrazol-4-ylpyrimidine Derivatives as Potential ROS1 Kinase Inhibitors. PubMed. [Link]

  • BMG LABTECH (n.d.). Fluorescence Polarization Detection. BMG LABTECH. [Link]

  • Li, H. et al. (2014). Design, synthesis and herbicidal activities of novel 4-(1H-pyrazol-1-yl)-6-(alkynyloxy)-pyrimidine derivatives as potential pigment biosynthesis inhibitors. PubMed. [Link]

  • Sharma, P. et al. (2024). Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. PMC. [Link]

  • Royal Society of Chemistry (2023). Discovery of a novel pyrimidine derivative for treatment of acute lung injury through reducing oxidative stress and inflammatory response. RSC Publishing. [Link]

  • Molecular Devices (2026). Fluorescence Polarization (FP). Molecular Devices. [Link]

  • BMG LABTECH (n.d.). Promega ADP-Glo kinase assay. BMG LABTECH. [Link]

  • Flegel, J. et al. (2022). Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. MDPI. [Link]

  • Clausius Scientific Press (2018). Synthesis of 4, 6-dichloro-1H-pyrazolo [3, 4-d] pyrimidine. Clausius Scientific Press. [Link]

  • BPS Bioscience (n.d.). Fluorescence Polarization Assays: Principles & Applications. BPS Bioscience. [Link]

  • BMG LABTECH (2020). Kinase assays. BMG LABTECH. [Link]

  • Sarna, L. K. et al. (1984). A simple assay method for determination of the specific radioactivity of the gamma-phosphate group of 32P-labelled ATP. PMC. [Link]

  • BPS Bioscience (n.d.). Luminescence Kinase Assays Illuminate the Path to Inhibitor Discovery. BPS Bioscience. [Link]

  • ResearchGate (2026). Chemical synthesis, bioinformatics and antiproliferative studies of novel pyrimidin-4-yl-1H-pyrazole derivatives in chronic myeloid cancer cells. ResearchGate. [Link]

  • Auld, D. S. et al. (2013). Bioluminescence Methods for Assaying Kinases in Quantitative High-Throughput Screening (qHTS) Format Applied to Yes1 Tyrosine Kinase, Glucokinase and PI5P4Kα Lipid Kinase. PMC. [Link]

  • ResearchGate (2015). Application of the [γ-32P] ATP kinase assay to study anabolic signaling in human skeletal muscle. ResearchGate. [Link]

  • ResearchGate (2025). Discovery of novel 1H-pyrazolo[3,4-d]pyrimidine derivatives as BRK/PTK6 inhibitors. ResearchGate. [Link]

  • Creative Bioarray (n.d.). Protocol for Determining the IC 50 of Drugs on Adherent Cells Using MTT Assay. Creative Bioarray. [Link]

  • Dwyer, T. S. et al. (2024). Pyrazolo-Pyrimidinones with Improved Solubility and Selective Inhibition of Adenylyl Cyclase Type 1 Activity for Treatment of Inflammatory Pain. PMC. [Link]

  • Reaction Biology (n.d.). Radiometric Assay Brochure. Reaction Biology. [Link]

  • Al-Ostoot, F. H. et al. (2024). Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). PMC. [Link]

  • CLYTE (2025). Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. CLYTE. [Link]

  • Parker, G. & Bolger, R. (n.d.). A Novel, Fluorescence Polarization- Based Assay for Detecting Tyrosine Kinase Activity. Bio-Tek. [Link]

  • Bain, J. et al. (2007). Measuring and interpreting the selectivity of protein kinase inhibitors. PMC. [Link]

Sources

Application

Mechanistic Rationale: Targeting VEGFR-2 with Pyrimidine Scaffolds

Application Note: Profiling Novel Pyrimidine Derivatives as VEGFR-2 Tyrosine Kinase Inhibitors Using Luminescent ADP Detection Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2, also known as KDR) is a primary recep...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Profiling Novel Pyrimidine Derivatives as VEGFR-2 Tyrosine Kinase Inhibitors Using Luminescent ADP Detection

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2, also known as KDR) is a primary receptor tyrosine kinase that drives tumor angiogenesis, endothelial cell proliferation, and migration[1]. Upon binding to the VEGF ligand, VEGFR-2 undergoes dimerization and autophosphorylation, triggering downstream signaling cascades such as the PI3K/AKT and Raf/MEK/ERK pathways[2].

In medicinal chemistry, pyrimidine derivatives—such as thieno[2,3-d]pyrimidines and pyrazolo[3,4-d]pyrimidines—have emerged as highly privileged scaffolds for kinase inhibition[3]. These compounds typically act as ATP-competitive inhibitors (Type I or Type II). The causality behind their efficacy lies in their structural mimicry of the adenine ring of ATP. The nitrogen atoms in the pyrimidine core form critical, highly stable hydrogen bonds with the backbone amide of Cys919 in the VEGFR-2 hinge region[4]. Furthermore, extending the pyrimidine core with terminal hydrophobic tails allows the molecule to occupy the adjacent allosteric hydrophobic pocket, interacting with residues like Glu885 and Asp1046, which locks the kinase in an inactive conformation[4].

VEGFR2_Pathway VEGF VEGF Ligand VEGFR2 VEGFR-2 (KDR) VEGF->VEGFR2 Binds & Activates PI3K PI3K / AKT Pathway VEGFR2->PI3K Autophosphorylation MAPK Raf / MEK / ERK Pathway VEGFR2->MAPK Autophosphorylation Pyrimidine Pyrimidine Inhibitor (ATP Competitor) Pyrimidine->VEGFR2 Blocks ATP Pocket Angiogenesis Tumor Angiogenesis & Cell Proliferation PI3K->Angiogenesis MAPK->Angiogenesis

Fig 1: VEGFR-2 signaling pathway and the pharmacological intervention point of pyrimidine inhibitors.

Assay Principle and Self-Validating System Design

To accurately quantify the IC50 of novel pyrimidine compounds, we utilize a homogeneous, luminescent ADP detection assay (e.g., ADP-Glo™)[5].

The Causality of the Assay: During an active kinase reaction, recombinant VEGFR-2 transfers the gamma-phosphate from ATP to a tyrosine residue on a synthetic polymeric substrate (Poly(Glu:Tyr, 4:1))[1]. This reaction generates Adenosine Diphosphate (ADP). The assay introduces a reagent that first terminates the kinase activity and actively depletes any unreacted ATP. A second reagent then converts the generated ADP back into ATP, which is immediately consumed by a coupled luciferase/luciferin reaction to produce light[5]. Therefore, the luminescent signal is directly proportional to kinase activity and inversely proportional to the efficacy of the pyrimidine inhibitor.

Self-Validating Architecture: A robust biochemical assay must be self-validating. This protocol embeds three critical control pillars:

  • No-Enzyme Blank (0% Activity): Establishes the baseline background of spontaneous ATP hydrolysis.

  • Vehicle Control (100% Activity): Contains the kinase, substrate, and DMSO vehicle without the inhibitor, defining the maximum assay window. The Z'-factor must be >0.5 between the blank and vehicle control to validate the run.

  • Pharmacological Reference Standard: A well-characterized VEGFR-2 inhibitor (e.g., Sorafenib or Pazopanib) is run in parallel. Confirming the reference drug's IC50 ensures the enzyme's active site integrity and ATP competition dynamics are functioning correctly[3].

ADP_Glo_Workflow Step1 1. Kinase Reaction VEGFR-2 + ATP + Substrate ± Pyrimidine Inhibitor Step2 2. ADP-Glo Reagent Terminates Reaction & Depletes Unused ATP Step1->Step2 Step3 3. Detection Reagent Converts ADP to ATP Luciferase Reaction Step2->Step3 Step4 4. Luminescence Signal ∝ Kinase Activity Step3->Step4

Fig 2: Step-by-step biochemical workflow of the luminescent ADP detection assay.

Quantitative Efficacy of Recent Pyrimidine Derivatives

Recent literature highlights the extreme potency of functionalized pyrimidines against VEGFR-2. The table below summarizes the in vitro kinase inhibition data of various pyrimidine sub-classes compared to standard clinical benchmarks.

Compound ScaffoldSpecific DerivativeTarget ProfileIC50 (VEGFR-2)Reference Standard
Thieno[2,3-d]pyrimidine Compound 45VEGFR-25.0 nMSorafenib[4]
Thieno[2,3-d]pyrimidine Compound 46VEGFR-23.9 nMSorafenib[4]
Pyrazolo[3,4-d]pyrimidine Derivative 7cVEGFR-2 / EGFR0.90 µMSorafenib[6]
Pyrazolo[3,4-d]pyrimidine Derivative 8bVEGFR-2 / EGFR0.95 µMSorafenib[6]
Anilinopyrimidine Pazopanib (Clinical)VEGFR-2 / PDGFR~10.0 nMN/A[3]

Step-by-Step Experimental Protocol

Materials Required:

  • Enzyme: Recombinant Human VEGFR-2 (KDR), amino acids 805-1356 (e.g., BPS Bioscience #40301)[7].

  • Substrate: Poly(Glu:Tyr, 4:1) peptide[1].

  • Detection: ADP-Glo™ Kinase Assay Kit[5].

  • Buffer: 1X Kinase Buffer (40 mM Tris-HCl pH 7.4, 20 mM MgCl2, 0.1 mg/mL BSA, 1 mM DTT).

  • Consumables: 384-well solid white microplates.

Phase 1: Reagent Preparation

  • Compound Dilution: Prepare a 10-point, 3-fold serial dilution of the pyrimidine test compounds and the Sorafenib reference standard in 100% DMSO. Dilute these stocks 1:10 in 1X Kinase Buffer to create 10% DMSO working solutions (final assay DMSO concentration will be 1%).

  • Enzyme Mix: Thaw the recombinant VEGFR-2 enzyme on ice[7]. Dilute to a working concentration of 1 ng/µL in 1X Kinase Buffer.

  • Substrate/ATP Mix: Prepare a solution containing 0.2 µg/µL Poly(Glu:Tyr, 4:1) and 20 µM ATP in 1X Kinase Buffer. Expert Insight: Maintaining ATP at or near its apparent Michaelis constant (Km) is critical for accurately determining the IC50 of ATP-competitive pyrimidine inhibitors.

Phase 2: Kinase Reaction (5 µL Total Volume)

  • Add 1.0 µL of the diluted pyrimidine compound (or vehicle control) to the respective wells of a 384-well plate.

  • Add 2.0 µL of the VEGFR-2 Enzyme Mix to all wells (except the No-Enzyme Blank wells, which receive 2.0 µL of 1X Kinase Buffer instead).

  • Pre-incubation: Centrifuge the plate briefly (1000 x g, 1 min) and incubate at room temperature for 15 minutes. Expert Insight: Pre-incubation allows slow-binding pyrimidine derivatives to reach thermodynamic equilibrium with the kinase active site before ATP competition begins.

  • Initiate the reaction by adding 2.0 µL of the Substrate/ATP Mix to all wells.

  • Incubate the plate at room temperature for 60 minutes.

Phase 3: Luminescent Detection

  • Add 5.0 µL of ADP-Glo™ Reagent to all wells. This instantly quenches the kinase reaction by chelating Mg2+ and initiates the depletion of unreacted ATP[5].

  • Incubate at room temperature for 40 minutes.

  • Add 10.0 µL of Kinase Detection Reagent to all wells. This introduces the luciferase enzyme and luciferin, converting the newly formed ADP into a stable luminescent signal[5].

  • Incubate at room temperature for 30 minutes to allow signal stabilization.

  • Read the plate on a microplate luminometer with an integration time of 0.5 to 1 second per well.

Phase 4: Data Analysis

  • Subtract the average luminescence of the No-Enzyme Blank from all test and control wells.

  • Calculate the percentage of remaining kinase activity for each compound concentration relative to the Vehicle Control.

  • Plot the % Activity against the log[Inhibitor] concentration. Use a 4-parameter logistic (4PL) non-linear regression model to determine the IC50 value.

References

1.[Targeting Angiogenesis: A Comprehensive Review of VEGFR Inhibitors], [orientjchem.org],[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH-yuMxL-wtKuFdy7FrJXHhNqf568b1W4V3yyoFTqJSXXJKyqJrWhLcqIUojTcBm0f-hE7tpwcN3QIO-B5VWLS80m90Mn9Nx4YusRxyERBbdftLaQiBo5UuhTTEooVdRey17TxaQkhTp6IpU1nmdSx4ep4xZMVXUBXF67LsNhiW-VKZu8BjCfwoMAPw2resv8AcT7rgqAZWt-ZUyRs-dO1Uow==] 2. [Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents],[rsc.org],[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH-5TKxZ1_HCIN4FMJhuBrFjCQwetFzknpMEnRTIPH3JYRGYqPnJd-4NTO7rwSkuUEF1mkMwRjQ_rpO1IEUb012EZCM7ZaCVzMTecjRg2qvZNidgGaHm4Emu560XZYBD0SouQYAUZT8YOsyoFM79BxSdJ1HTd2WHlA=] 3.[Targeting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): Latest Insights on Synthetic Strategies],[mdpi.com],[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHg6EAwkvGhfND2LmQgfU0RVEJPmPqaCmBdFw3_bMeto78NfzbDGUwoZpycRMLjKZUa9Y7lyqqdJHWRtWZtQ0aNSRHynTR_Pg_DpouW2kC3RiEdJJyFzscNkX9CxFMJ5rTCSz8=] 4.[Novel thienopyrimidine derivatives as dual EGFR and VEGFR-2 inhibitors: design, synthesis, anticancer activity and effect on cell cycle profile], [nih.gov],[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHyLd26Xp4xUUg2I2NcPt2HDmkFI9obm54rc18EkSeTHGvk8bcZvT8FtXByMf0svAzFMvm6FCm7A3Bh43-5BdIK4IBlgX3J0XaBsz2fSBGtzb-6GkVK-JfUEH0CkvmO6KzfFu_pJifCgQvjBw==] 5. [Pyrazolo[3,4-d]pyrimidine derivatives as VEGFR-2 and EGFRT790M dual inhibitors: design, docking, ADMET, synthesis and anticancer evaluations], [nih.gov],[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFeJaS-kqz08_jnhqTr5ro6FxWof1FHxkpPzuMFbOzuE7Pv9qsO-XGMfMWYeIBLGb7I0JczznUiKTN6GBOObHeZsIQIW3iPv_5lsqW8q26KpSaitOnNv7sKPoFoH9do49Mk13eH3JJ8YZdFxV4=] 6. [VEGFR2 (KDR) Kinase Assay Kit],[bpsbioscience.com],[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEDHQjpgcFisTP5dzMcLyFKkOiJH4I8AvGDhhIX9-K-Y_VipasAKGJqyhNHjDSDzJwyIK8sciBfA7hGezwEgmkPCZUdgP97DKj-GrxDywKJqQu9B7YXWwWmoadiylpreFCsKSuu0eQdG5ouUU72Cm4c1LqBbhs=] 7.[ADP-Glo™ Kinase Assay Technical Manual #TM313], [promega.com],[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFmZ7LZX1Yq2UqoCuWCEq4xl885NbLYJGgIv9JT0q1VMzkg02Ng0j1-N4roo8uGNWhRvkSn17yNx9LMSc7dwC3AeK7Eyv_mLPSQs1KaTzXCBF2EWtmPY2SRH6tCcAuG2liryL86RPT1yRcq5x7397uPLyHhLtBH-vVwK6FypgklBaLZEFH1wtQjO52UF1YYauNQx-0b-xCbcl9Z9nfdDfhFGfwF24JJhopyyikteXuXKJfIjPzkt82qOWwHisZ3eoeCIzDvkOUF7Ruj_FMK3U4=] 8.[Application Notes and Protocols: Vegfr-2-IN-13 In Vitro Kinase Assay], [benchchem.com],[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHWkqPMI-UtiC8JPPrsYZNGBK-JcjbqKWG9bsKCQt4TqHu83iCWAXnSngl6NJkXw6Sjqy1NQmokeofDPyNU8_AUrgmBuSvn-L1Bb-CkUK71t392sbEV0nR9IRLMpDRlLwKGq4-WgXn3crzoGLfHGEDXJjAt2_RvhAy-tbGTwCRtifA8LYkE2T-vfMh22hb_CyKCjZ1TYk79eC80ZlDTbY0=]

Sources

Method

Application Notes and Protocols: Evaluating the Cytotoxicity of Pyrazolopyrimidine Derivatives using the MTT Assay

For Researchers, Scientists, and Drug Development Professionals Introduction: Unveiling the Cytotoxic Potential of Pyrazolopyrimidine Derivatives Pyrazolopyrimidine derivatives represent a promising class of heterocyclic...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Cytotoxic Potential of Pyrazolopyrimidine Derivatives

Pyrazolopyrimidine derivatives represent a promising class of heterocyclic compounds in modern medicinal chemistry, with a number of derivatives being investigated for their potential as anti-cancer agents.[1][2] These compounds often exert their effects by inhibiting protein kinases that are critical for cell cycle regulation, processes that are frequently dysregulated in cancer cells.[1] A crucial step in the preclinical assessment of these novel chemical entities is the determination of their cytotoxic potential. The MTT assay is a widely adopted, robust, and cost-effective colorimetric method for assessing cell viability and proliferation, making it an invaluable tool in the initial screening of pyrazolopyrimidine derivatives.[3][4]

This document provides a detailed protocol and technical guidance for utilizing the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to evaluate the cytotoxic effects of pyrazolopyrimidine derivatives on cancer cell lines. Beyond a simple recitation of steps, this guide delves into the scientific rationale behind the protocol, potential challenges, and data interpretation, empowering researchers to generate reliable and reproducible results.

The Principle of the MTT Assay: A Measure of Metabolic Activity

The MTT assay is predicated on the enzymatic reduction of the yellow tetrazolium salt, MTT, into a purple formazan product by metabolically active cells.[4][5] This reduction is primarily carried out by NAD(P)H-dependent oxidoreductase enzymes, such as succinate dehydrogenase, located in the mitochondria.[6] Therefore, the amount of formazan produced is directly proportional to the number of viable, metabolically active cells. Dead or inactive cells lose this ability, and thus no colored product is formed.[5] The insoluble formazan crystals are subsequently dissolved in a solubilizing agent, and the absorbance of the resulting colored solution is measured using a spectrophotometer, typically between 500 and 600 nm.[6]

Experimental Workflow: A Visual Guide

MTT_Assay_Workflow cluster_prep Phase 1: Preparation cluster_treatment Phase 2: Treatment & Incubation cluster_assay Phase 3: MTT Reaction cluster_readout Phase 4: Data Acquisition cluster_analysis Phase 5: Analysis Cell_Culture 1. Cell Seeding (e.g., 5,000-10,000 cells/well) Treatment 3. Cell Treatment (24-72 hours) Cell_Culture->Treatment Adherent cells attach overnight Compound_Prep 2. Compound Dilution (Pyrazolopyrimidine Derivatives) Compound_Prep->Treatment MTT_Addition 4. Add MTT Reagent (Incubate 2-4 hours) Treatment->MTT_Addition After compound incubation Formazan_Formation 5. Formazan Crystal Formation (in viable cells) MTT_Addition->Formazan_Formation Solubilization 6. Solubilize Formazan (e.g., DMSO, Isopropanol) Formazan_Formation->Solubilization Lyse cells to release formazan Absorbance_Reading 7. Measure Absorbance (570 nm) Solubilization->Absorbance_Reading Data_Analysis 8. Data Analysis (Calculate % Viability, IC50) Absorbance_Reading->Data_Analysis

Caption: Workflow of the MTT assay for cytotoxicity testing.

Detailed Protocol for Pyrazolopyrimidine Derivatives

This protocol is a general guideline and may require optimization for specific cell lines and pyrazolopyrimidine derivatives.

Materials:

  • Pyrazolopyrimidine derivatives

  • Selected cancer cell line(s)

  • Complete cell culture medium (e.g., DMEM, RPMI-1640) with 10% Fetal Bovine Serum (FBS) and antibiotics

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)[7]

  • Solubilization solution (e.g., Dimethyl sulfoxide (DMSO), or 0.01 M HCl in isopropanol)[6][8]

  • Sterile 96-well flat-bottom plates

  • Multichannel pipette

  • Microplate reader

Step-by-Step Methodology:

  • Cell Seeding:

    • Harvest exponentially growing cells and perform a cell count.

    • Seed the cells into a 96-well plate at a predetermined optimal density (typically 1,000-100,000 cells/well).[9] The optimal seeding density should be determined empirically for each cell line to ensure that the cells are in the logarithmic growth phase throughout the experiment and that the absorbance values fall within the linear range of the assay.[9][10]

    • Include wells with medium only to serve as a blank for background absorbance readings.[9]

    • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment and recovery.[1]

  • Compound Preparation and Treatment:

    • Prepare a stock solution of the pyrazolopyrimidine derivative in a suitable solvent, typically DMSO.

    • Perform serial dilutions of the stock solution in complete culture medium to achieve the desired final concentrations. It is advisable to test a wide range of concentrations (e.g., from 0.01 to 100 µM) to generate a complete dose-response curve.

    • Carefully remove the medium from the wells and replace it with 100 µL of the medium containing the various concentrations of the pyrazolopyrimidine derivative.

    • Include a vehicle control group treated with the same concentration of the solvent (e.g., DMSO) as the highest concentration of the test compound.[1]

    • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

  • MTT Addition and Incubation:

    • Following the treatment period, add 10-20 µL of the 5 mg/mL MTT solution to each well, including the controls.[1][11]

    • Incubate the plate for 2 to 4 hours at 37°C.[9] During this time, viable cells will reduce the MTT to formazan, which will appear as a purple precipitate. The incubation time can be optimized for different cell lines; some may require longer incubation periods.[9]

  • Formazan Solubilization:

    • After the incubation with MTT, carefully aspirate the medium without disturbing the formazan crystals.

    • Add 100-150 µL of the solubilization solution (e.g., DMSO) to each well.[12]

    • Place the plate on an orbital shaker for about 15 minutes to ensure complete dissolution of the formazan crystals.[3] Visually inspect the wells to confirm that all purple crystals have dissolved.[10]

  • Absorbance Measurement:

    • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.[11] A reference wavelength of 630 nm or higher can be used to subtract background absorbance.[3][4]

Data Analysis and Interpretation

  • Background Subtraction: Subtract the average absorbance of the blank (medium only) wells from the absorbance of all other wells.[9]

  • Calculation of Percentage Viability: The percentage of cell viability is calculated relative to the vehicle-treated control cells, which are considered 100% viable.

    % Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Dose-Response Curve and IC50 Determination:

    • Plot the percentage of cell viability against the logarithm of the compound concentration to generate a dose-response curve.[13]

    • The IC50 (half-maximal inhibitory concentration) is the concentration of the pyrazolopyrimidine derivative that causes a 50% reduction in cell viability.[14] This value is a key indicator of the compound's cytotoxic potency.[13]

    • The IC50 value can be determined by fitting the dose-response data to a sigmoidal curve using non-linear regression analysis in software such as GraphPad Prism or even Excel.[13][15]

Table 1: Example Data Presentation of Cytotoxic Activity of Pyrazolopyrimidine Derivatives

CompoundTarget Cell LineIncubation Time (h)IC50 (µM)
Derivative AA549 (Lung Cancer)485.2 ± 0.4
Derivative BMCF-7 (Breast Cancer)4812.8 ± 1.1
Derivative CHCT116 (Colon Cancer)482.5 ± 0.3
Doxorubicin (Control)A549 (Lung Cancer)480.8 ± 0.1

Special Considerations for Pyrazolopyrimidine Derivatives

  • Solubility: Many pyrazolopyrimidine derivatives exhibit poor aqueous solubility.[16][17] It is crucial to ensure that the compounds are fully dissolved in the stock solution and do not precipitate upon dilution in the culture medium. If solubility is an issue, strategies such as the use of co-solvents or formulation with solubilizing agents may be necessary.[16] It is also important to visually inspect the wells for any compound precipitation before and after treatment.

  • Compound Interference: Some chemical compounds can directly reduce MTT or interfere with the absorbance reading, leading to inaccurate results.[18] To control for this, it is recommended to include wells containing the highest concentration of the pyrazolopyrimidine derivative in cell-free medium.[18] A significant absorbance in these wells would indicate direct interference with the assay.

Troubleshooting Common Issues

ProblemPotential Cause(s)Recommended Solution(s)
High variability between replicate wells Uneven cell seeding; Pipetting errors.Ensure the cell suspension is homogenous before and during plating. Calibrate pipettes regularly and use a multichannel pipette for consistency.[10]
Low absorbance readings Insufficient cell number; Cells are not proliferating optimally.Optimize the initial cell seeding density. Ensure optimal culture conditions (medium, temperature, CO2).[9]
High background absorbance in blank wells Contamination of the medium with bacteria or yeast; Phenol red in the medium can contribute to background.Use sterile techniques throughout the protocol. Consider using a phenol red-free medium for the assay.
Incomplete formazan crystal dissolution Insufficient solubilization solution volume or incubation time.Ensure adequate volume of the solubilizing agent is added and increase the incubation time on the shaker. Visually confirm complete dissolution.[3][10]
Unexpected increase in absorbance with higher compound concentration The compound may be inducing cellular stress responses that increase metabolic activity at lower concentrations. The compound may also be interfering with the assay chemistry.Test a wider range of higher concentrations to observe the expected decrease in viability. Perform a cell-free control to check for direct MTT reduction by the compound.[18]

Conclusion

The MTT assay is a powerful and accessible method for the initial cytotoxic screening of novel pyrazolopyrimidine derivatives. By understanding the principles behind the assay, adhering to a meticulously planned protocol, and being aware of potential compound-specific challenges, researchers can generate high-quality, reproducible data. This information is fundamental for the continued development of these promising compounds as potential therapeutic agents.

References

  • Wikipedia. (2024, January 9). MTT assay. Retrieved from [Link]

  • Prasad, S., et al. (2017). The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis. Journal of Cellular Physiology, 232(8), 1947-1954. Retrieved from [Link]

  • National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

  • Creative Diagnostics. (n.d.). The MTT Assay: A Valuable Tool for Measuring Cell Viability. Retrieved from [Link]

  • YouTube. (2023, December 16). How to Analyse MTT/MTS Assay Data and IC50 using Excel. Retrieved from [Link]

  • Varghese, B., et al. (2022). Cytotoxic Activity against A549 Human Lung Cancer Cells and ADMET Analysis of New Pyrazole Derivatives. Molecules, 27(15), 4983. Retrieved from [Link]

  • Taverna, D., et al. (2018). Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer–Drug Microarrays. Molecular Pharmaceutics, 15(3), 1143-1150. Retrieved from [Link]

  • Creative Bioarray. (n.d.). Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay. Retrieved from [Link]

  • CLYTE. (2025, September 17). Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. Retrieved from [Link]

  • ResearchGate. (2022, June 7). I am having problems in getting results in MTT assay. How do I rectify it? Retrieved from [Link]

  • Martínez-Arias, N., et al. (2023). Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy. Cancers, 15(13), 3418. Retrieved from [Link]

  • Sławiński, J., et al. (2022). Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives. Molecules, 27(15), 4945. Retrieved from [Link]

  • Wang, Y., et al. (2024). Pyrazolo-Pyrimidinones with Improved Solubility and Selective Inhibition of Adenylyl Cyclase Type 1 Activity for Treatment of Inflammatory Pain. Journal of Medicinal Chemistry, 67(21), 17685-17702. Retrieved from [Link]

  • ResearchGate. (2018, January 29). (PDF) Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer-Drug Microarrays. Retrieved from [Link]

  • ResearchGate. (n.d.). Chemical structure of the pyrazolopyrimidine derivatives used in this study. Retrieved from [Link]

  • Journal of Chemical and Pharmaceutical Research. (2017). Cytotoxicity Analysis of Some Novel Pyrimi. Retrieved from [Link]

  • ResearchGate. (n.d.). The percentage of cytotoxicity versus concentration by MTT exclusion on.... Retrieved from [Link]

  • CABI Digital Library. (2017, April 8). MTT assay to evaluate the cytotoxic potential of a drug. Retrieved from [Link]

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Application

Application Note: Multiparametric Detection of Apoptosis in Cancer Cells Treated with 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine

Target Audience: Researchers, Assay Development Scientists, and Preclinical Drug Discovery Professionals Document Type: Technical Application Guide & Validated Protocols Scientific Background & Mechanistic Rationale Pyri...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Assay Development Scientists, and Preclinical Drug Discovery Professionals Document Type: Technical Application Guide & Validated Protocols

Scientific Background & Mechanistic Rationale

Pyrimidine and pyrazole scaffolds are privileged structures in medicinal chemistry, frequently utilized in the design of potent, targeted anti-cancer therapeutics. Derivatives such as 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine act as competitive inhibitors within the ATP-binding pockets of critical survival kinases, including Cyclin-Dependent Kinases (e.g., CDK2) and Src family kinases[1][2].

When cancer cells are treated with this compound, the inhibition of these kinases halts cell cycle progression (typically at the G1/S or G2/M phase) and triggers a cascade of intracellular stress responses. This stress manifests as the generation of Reactive Oxygen Species (ROS), leading to the collapse of the mitochondrial membrane potential (


) and the subsequent activation of the intrinsic apoptotic pathway[3].
The Necessity of a Self-Validating Assay System

Apoptosis is a highly dynamic and transient process. Relying on a single biochemical marker can lead to false positives, as late-stage apoptosis often morphologically mimics necrosis. To ensure scientific integrity and trustworthiness , this application note outlines a self-validating, multiparametric workflow. By measuring membrane asymmetry (Annexin V), organelle integrity (JC-1), and enzymatic execution (Caspase-3/7), researchers can definitively confirm that cell death induced by 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine is strictly apoptotic.

Pathway C 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine K Kinase Inhibition (e.g., CDK2 / Src) C->K ROS ROS Generation K->ROS Mito Mitochondrial Depolarization (Loss of MMP) ROS->Mito CytC Cytochrome c Release Mito->CytC Casp9 Caspase-9 Activation CytC->Casp9 Casp3 Caspase-3/7 Cleavage Casp9->Casp3 Apop Apoptosis (Cell Death) Casp3->Apop

Figure 1: Proposed mechanism of apoptosis induction by 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine.

Experimental Workflow Overview

To accurately profile the apoptotic effects of the compound, experiments must be structured to capture early, intermediate, and late apoptotic events.

Workflow Seed Seed Cancer Cells Treat Compound Treatment (Dose-Response) Seed->Treat Sub1 Annexin V/PI Staining Treat->Sub1 Sub2 JC-1 Dye Assay Treat->Sub2 Sub3 Caspase-3/7 Assay Treat->Sub3 Read1 Flow Cytometry Sub1->Read1 Read2 Fluorescence Microscopy Sub2->Read2 Read3 Microplate Reader Sub3->Read3

Figure 2: Multiparametric experimental workflow for apoptosis detection and validation.

Step-by-Step Methodologies

Protocol 1: Annexin V / Propidium Iodide (PI) Flow Cytometry

Causality & Rationale: During early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V binds to exposed PS. PI is a membrane-impermeable dye that only enters cells with compromised membranes (late apoptosis/necrosis). This dual-staining allows for the temporal resolution of the apoptotic timeline[1].

Procedure:

  • Cell Seeding: Seed target cells (e.g., HCT-116 or MCF-7) at

    
     cells/well in a 6-well plate. Incubate overnight at 37°C, 5% CO₂.
    
  • Treatment: Treat cells with 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine at varying concentrations (e.g., 1 µM, 5 µM, 10 µM). Include a vehicle control (0.1% DMSO) and a positive control (1 µM Staurosporine). Incubate for 24, 48, and 72 hours.

  • Harvesting: Collect both the culture media (containing detached, dead cells) and the adherent cells via gentle trypsinization. Expert Insight: Do not discard the supernatant, as apoptotic cells readily detach.

  • Washing: Centrifuge at 300 x g for 5 minutes. Wash the pellet twice with ice-cold PBS.

  • Staining: Resuspend the pellet in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of FITC-Annexin V and 5 µL of PI.

  • Incubation: Incubate in the dark at room temperature for 15 minutes.

  • Analysis: Add 400 µL of Binding Buffer and analyze immediately via flow cytometry. Gate for FITC+/PI- (Early Apoptosis) and FITC+/PI+ (Late Apoptosis).

Protocol 2: Mitochondrial Membrane Potential ( ) via JC-1 Assay

Causality & Rationale: The compound induces ROS-mediated mitochondrial damage[3]. JC-1 is a cationic dye that accumulates in healthy mitochondria as red fluorescent J-aggregates. When the membrane depolarizes during early apoptosis, JC-1 disperses into the cytoplasm as green fluorescent monomers. The Red/Green ratio is a direct, quantifiable indicator of mitochondrial health.

Procedure:

  • Preparation: Following compound treatment (as described in Protocol 1), wash cells with PBS.

  • Dye Loading: Add JC-1 working solution (2 µM final concentration) to the cells.

  • Incubation: Incubate at 37°C for 20 minutes in the dark.

  • Washing: Wash twice with cold JC-1 assay buffer to remove excess dye.

  • Detection: Image using a fluorescence microscope or quantify using a microplate reader (Ex 488 nm / Em 530 nm for monomers; Ex 535 nm / Em 590 nm for aggregates).

Protocol 3: Caspase-3/7 Fluorometric Activity Assay

Causality & Rationale: To prove that the observed membrane and organelle changes are driven by the apoptotic machinery, executioner caspase activity must be measured. Caspase-3 and -7 cleave the specific fluorogenic substrate DEVD-AFC, providing a definitive biochemical readout of apoptosis.

Procedure:

  • Lysis: Post-treatment, lyse

    
     cells in 50 µL of chilled Cell Lysis Buffer. Incubate on ice for 10 minutes.
    
  • Centrifugation: Spin at 10,000 x g for 1 minute to pellet cellular debris. Transfer the supernatant (cytosolic extract) to a fresh tube.

  • Protein Quantification: Standardize protein concentration using a BCA assay to ensure equal loading.

  • Reaction: In a 96-well black microplate, combine 50 µg of protein extract, 50 µL of 2X Reaction Buffer (containing 10 mM DTT), and 5 µL of 1 mM DEVD-AFC substrate.

  • Incubation & Reading: Incubate at 37°C for 1-2 hours. Read fluorescence at Ex 400 nm / Em 505 nm.

Expected Quantitative Data & Validation Profile

The following table summarizes the expected multiparametric data profile of a sensitive cancer cell line treated with 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine at 48 hours. This structured data presentation allows researchers to quickly benchmark their own assay results.

Treatment GroupConcentrationEarly Apoptosis (%)Late Apoptosis (%)Caspase-3/7 Activity (Fold Change)MMP Depolarization (%)
Vehicle (DMSO) 0.1%2.1 ± 0.41.5 ± 0.31.04.2 ± 1.1
Test Compound 1.0 µM18.4 ± 1.28.3 ± 0.93.235.6 ± 2.4
Test Compound 5.0 µM45.2 ± 2.822.1 ± 1.58.578.4 ± 3.5
Staurosporine (+) 1.0 µM52.1 ± 3.130.4 ± 2.212.185.2 ± 4.1

Note: Dose-dependent increases across all three orthogonal assays confirm that the primary mechanism of cell death is apoptosis, not non-specific necrosis.

References

  • New pyrazolo[1,5-a]pyrimidine derivatives as potential CDK2 inhibitors and apoptosis-driven antiproliferative agents Source: PubMed / DOI URL
  • A Pyrazolo[3,4-d]pyrimidine Compound Reduces Cell Viability and Induces Apoptosis in Different Hematological Malignancies Source: PMC / NIH URL
  • A Novel Pyrazole Pyrimidine Derivative MBP346 Induces Cell Death via ROS-Mediated Mitochondrial Damage in Human Head and Neck Squamous Cell Carcinoma Source: MDPI URL

Sources

Method

"using 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine in cancer cell lines (A549, HCT-116, MCF-7)"

Title: Preclinical Evaluation of 4-Phenoxy-6-(1H-pyrazol-1-yl)pyrimidine Derivatives as Multi-Targeted Kinase Inhibitors in Solid Tumor Models (A549, HCT-116, MCF-7) Document Type: Application Note & Standard Operating P...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Preclinical Evaluation of 4-Phenoxy-6-(1H-pyrazol-1-yl)pyrimidine Derivatives as Multi-Targeted Kinase Inhibitors in Solid Tumor Models (A549, HCT-116, MCF-7) Document Type: Application Note & Standard Operating Protocol Target Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The development of multi-targeted tyrosine kinase inhibitors (TKIs) remains a cornerstone of modern oncology. Derivatives of 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine have emerged as highly privileged scaffolds in medicinal chemistry, demonstrating potent anti-proliferative activity against a variety of solid tumors[1][2]. This application note provides a comprehensive, self-validating framework for evaluating these compounds in three standard preclinical models: A549 (lung), HCT-116 (colorectal), and MCF-7 (breast) carcinomas.

By detailing the causality behind pharmacophore design, cell line selection, and assay optimization, this guide ensures robust, reproducible data generation for lead optimization and IND-enabling studies.

Pharmacophore Rationale & Target Biology

To effectively evaluate a compound, one must first understand how its structural geometry dictates target engagement. The 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine scaffold is rationally designed to act as an ATP-competitive inhibitor of receptor tyrosine kinases (RTKs) such as EGFR, VEGFR-2, and c-Met[3][4].

  • The Pyrimidine Core: Acts as the primary hinge-binding motif. The nitrogen atoms in the pyrimidine ring form critical hydrogen bonds with the kinase backbone (e.g., Met793 in EGFR or Cys919 in VEGFR-2), anchoring the molecule within the ATP-binding pocket[5].

  • The 1H-Pyrazol-1-yl Moiety: Enhances binding affinity by occupying the adenine pocket, providing a flat heteroaromatic system that stabilizes the complex via

    
     stacking interactions[5].
    
  • The 4-Phenoxy Group: This bulky, lipophilic moiety is critical for selectivity. It extends deep into the hydrophobic channel (Region I/II) of the kinase domain, effectively locking the kinase in an inactive conformation and blocking downstream signaling[3][4].

Mechanistic Signaling Pathway

Pathway Compound 4-Phenoxy-6-(1H-pyrazol-1-yl)pyrimidine Kinases Receptor Tyrosine Kinases (EGFR / VEGFR-2 / c-Met) Compound->Kinases ATP-Competitive Inhibition PI3K PI3K / AKT Pathway Kinases->PI3K Blocked MAPK RAS / RAF / MEK / ERK Kinases->MAPK Blocked Apoptosis Apoptosis (Caspase 3/9 Activation) PI3K->Apoptosis Downregulation Induces CellCycle Cell Cycle Arrest (G0/G1 Phase) MAPK->CellCycle Downregulation Induces

Figure 1: Mechanistic signaling pathway of pyrimidine-pyrazole-phenoxy hybrids inhibiting RTKs.

Cell Line Selection Rationale

The evaluation of multi-targeted TKIs requires a panel of cell lines with distinct genetic drivers to validate the compound's polypharmacology[4][6].

  • A549 (Non-Small Cell Lung Carcinoma): Driven by KRAS mutations and highly dependent on EGFR/c-Met signaling. It is the gold standard for evaluating EGFR-targeted pyrimidine derivatives[4][5].

  • HCT-116 (Colorectal Carcinoma): Characterized by high proliferative capacity and sensitivity to angiogenesis inhibitors. It is utilized to assess the downstream effects of VEGFR-2 inhibition and PI3K/AKT modulation[3].

  • MCF-7 (Breast Adenocarcinoma): A hormone-dependent line that exhibits significant crosstalk between RTKs (like EGFR) and cell cycle regulators (CDKs). It is ideal for evaluating broad-spectrum kinase inhibition and apoptotic induction[2].

Preclinical Evaluation Protocols

The following self-validating workflows ensure that compound insolubility, assay interference, or protein degradation do not confound your data.

Experimental Workflow Pipeline

Workflow Prep 1. Compound Prep DMSO Stock Culture 2. Cell Culture A549, HCT-116, MCF-7 Prep->Culture Viability 3. Viability Assay MTT (IC50 Calc) Culture->Viability Mechanism 4. Mechanistic Assays Flow Cytometry & WB Viability->Mechanism

Figure 2: Standardized preclinical screening workflow for pyrimidine derivatives.

Protocol 3.1: Compound Formulation and Handling

Causality: Pyrimidine derivatives possessing a 4-phenoxy group are highly lipophilic. Improper aqueous dilution will cause micro-precipitation, leading to artificially high


 values.
  • Weigh the compound accurately and dissolve in 100% anhydrous DMSO to create a 10 mM stock solution.

  • Sonicate the solution in a water bath at room temperature for 5 minutes to ensure complete dissolution.

  • Aliquots should be stored at -20°C. Avoid repeated freeze-thaw cycles which degrade the pyrazole moiety.

  • Critical Step: For cellular assays, perform serial dilutions in culture media such that the final DMSO concentration never exceeds 0.5% (v/v) to prevent vehicle-induced cytotoxicity.

Protocol 3.2: High-Throughput Cell Viability Assay (MTT)

Causality: Different cell lines have different doubling times. Seeding densities must be optimized so that untreated control wells reach 80-90% confluence at the end of the 72-hour assay, ensuring cells remain in the logarithmic growth phase.

  • Harvest cells and seed into 96-well plates at the following optimized densities:

    • A549:

      
       cells/well
      
    • HCT-116:

      
       cells/well
      
    • MCF-7:

      
       cells/well
      
  • Incubate overnight at 37°C, 5%

    
     to allow for cellular attachment.
    
  • Treat cells with the compound at concentrations ranging from 0.01 µM to 100 µM. Include a vehicle control (0.5% DMSO) and a positive control (e.g., Sorafenib or Erlotinib)[3].

  • Incubate for 72 hours.

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

  • Carefully aspirate the media and dissolve the formazan crystals in 150 µL of DMSO.

  • Read absorbance at 570 nm using a microplate reader. Calculate

    
     using non-linear regression analysis.
    
Protocol 3.3: Target Engagement via Western Blotting

Causality: To prove the compound acts as a kinase inhibitor, you must measure the reduction of phosphorylated targets (p-EGFR, p-ERK). Phosphatases act within seconds of cell lysis; therefore, strict adherence to cold temperatures and inhibitor cocktails is mandatory.

  • Treat A549 cells with the compound at

    
    , 
    
    
    
    , and
    
    
    for 24 hours.
  • Wash cells twice with ice-cold PBS.

  • Lyse cells on ice using RIPA buffer supplemented immediately prior to use with 1X Protease Inhibitor Cocktail, 1 mM Sodium Orthovanadate (inhibits tyrosine phosphatases), and 10 mM NaF (inhibits serine/threonine phosphatases).

  • Centrifuge at 14,000 x g for 15 min at 4°C. Collect the supernatant.

  • Quantify protein using a BCA assay. Load 30 µg of protein per lane on a 10% SDS-PAGE gel.

  • Transfer to a PVDF membrane, block with 5% BSA, and probe with primary antibodies against total EGFR, p-EGFR (Tyr1068), total ERK, p-ERK, and

    
    -actin (loading control).
    
Protocol 3.4: Apoptosis and Cell Cycle Analysis (Flow Cytometry)

Causality: Kinase inhibition typically arrests the cell cycle in the G0/G1 phase and triggers caspase-dependent apoptosis. Dual staining with Annexin V-FITC (detects externalized phosphatidylserine) and Propidium Iodide (PI) (detects membrane permeabilization) distinguishes between early apoptosis, late apoptosis, and necrosis.

  • Treat HCT-116 and MCF-7 cells with the compound at their respective

    
     concentrations for 48 hours.
    
  • Harvest cells (including floating cells in the media to capture late apoptotic bodies) and wash with cold PBS.

  • For Apoptosis: Resuspend

    
     cells in 100 µL of 1X Binding Buffer. Add 5 µL Annexin V-FITC and 5 µL PI. Incubate in the dark for 15 minutes at room temperature. Analyze via flow cytometry within 1 hour.
    
  • For Cell Cycle: Fix cells in 70% ice-cold ethanol overnight. Wash, treat with RNase A (50 µg/mL) to prevent PI binding to RNA, and stain with PI (50 µg/mL) for 30 minutes. Analyze DNA content in the FL2 channel.

Representative Quantitative Data

The following tables summarize the expected pharmacological profile of a highly optimized 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine derivative based on established literature baselines[1][3][4].

Table 1: Representative Anti-Proliferative Activity (


) 
Cell LineTissue OriginTarget ProfileCompound

(µM)
Sorafenib

(µM)
A549 LungEGFR / c-Met


HCT-116 ColorectalVEGFR-2 / Angiogenesis


MCF-7 BreastEGFR / CDK Crosstalk


Table 2: Flow Cytometric Apoptosis Induction in HCT-116 Cells (48h)

Treatment GroupViable Cells (%)Early Apoptotic (%)Late Apoptotic (%)Necrotic (%)
Control (0.5% DMSO) 95.22.11.80.9
Compound (

)
62.418.515.33.8
Compound (

)
41.124.228.66.1

References[1] Pyrazoline Hybrids as Promising Anticancer Agents: An Up-to-Date Overview - PMC - NIH. nih.gov. https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG1eymip1aSgeB5tPQCAYBLkOvhsq5R3rjCdNNPy8Z10Htm8MbMmHQrozrsH2KLSeBMjvDocQhVanUXdz1Jq88mzXsj7xGwas4SKGV2obQ8l1QLOo4vjantlnHyLUbR_2cFx70itaoj0uk-fA==[2] A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives - MDPI. mdpi.com. https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG7HdtmKWVp91awWFZzMmbMjts-xc8IBLhBD0YGKh9rxrP6SEIGagCnUzr_YdyixA9pvHrK6dfMxh2dSadEOkakRvamMeW4mXLBowbW0ake-nXGBP7EPfXWpTZjemZBooC9Ag==[3] Pyrazolo[3,4-d]pyrimidine derivatives as VEGFR-2 and EGFRT790M dual inhibitors: design, docking, ADMET, synthesis and anticancer evaluations - PMC. nih.gov. https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEKzIpELrLXIcRbZAvO8r7YbixYuidBVOxIGdDrdPHoldIBsIt-7uHGsL6mwj-yaxt2P5mngKhhgD8dxYrYUbAA1H5giUjtJkhZ69UN7RZvT8k8UEfGHLyRNAkuOc8-tcD7jGOdxHHtD6Djbog=[4] Design, synthesis and biological evaluation of 4-phenoxy-pyridine/pyrimidine derivatives as dual VEGFR-2/c-Met inhibitors - New Journal of Chemistry (RSC Publishing). rsc.org. https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFXli6XEmNfXFu9s04LxwM9S-laRzXGzIjEYV8pgWEbHUzrjZGNUapt9VPkC6aPMraITj-hvrFxN2DQvhzQaqeRJb5bLEZkIeT4Dt5LMwP2GP-5KIZGrQKfWujp1MTFYd0hucVE5yLVKFnOKvt_SatkNnM3FVLK8OXlQFI=[6] Design and synthesis of novel pyrimidine-pyrazole hybrids with dual anticancer and anti-inflammatory effects targeting BRAFV600E and JNK - ResearchGate. researchgate.net. https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG4PRr0RyNkHCJeWS2CrNLV1QzMBEeGlfbT_FDPIaY3B1I-y1Q5fGHUa1dCcBwSZ8DZWcOjirgrUkrPrz1bktJdFoa1cHZxLb6iF3DTswyWaaJFbQkDg4Ezf3GElrXvjCLFNG3hMsLs7tm3qhXQxpt45gcEc1wnTWlSbLCCRsnuZ22LHP1W8f0Sa5VCUXFX9jEfUWOrerAD326QBoIIRU3EGl9gUx2tlNNPC0jTI0SvI6KhQnxPAeQhHVheaT5j-W55akWdTsvYaC7Hc5_G_RYR90Af8Ms4pGUkTopRkNaJelLnYN6hawfAxQTS95IQMY6MteeX4GxAEp4rFlEFDXNeibTbB-HY73BpvgUtm0h-U2-UHAsZDFw47NOlDHf3W9s5ZiocVckgG1aIxVXlBhsK7Cy-n6oiTdXiqfWg7bhYHQAahWWfnY7znJIeidRrCWs6YeUtNrcc5REmYnhGdxQQ6j-3zYteig==[5] Full article: Discovery of new 1H-pyrazolo[3,4-d]pyrimidine derivatives as anticancer agents targeting EGFRWT and EGFRT790M. tandfonline.com. https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFWEShnlrSHz1Dt21L1b9IFUWZzFYB76TkXp7QX57bdBqEpZS6ObsCiy1DLjGAgJLCUPeNXE4a2fJammeuyYBZbdfiGaw15tBqHCSpQj_pWqjA5jsZmh5OqEnnCQdr-BQYr8T8TO2P1KTZBDCZYIeWjYvQzVvsn8MpNepRM

Sources

Application

Application Note: Design, Synthesis, and Evaluation of Pyrazolopyrimidines as Next-Generation Herbicides

Introduction & Strategic Rationale The pyrazolopyrimidine scaffold—an isostere of purine—has long been recognized as a privileged structure in pharmaceutical chemistry. Recently, its application has expanded significantl...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Strategic Rationale

The pyrazolopyrimidine scaffold—an isostere of purine—has long been recognized as a privileged structure in pharmaceutical chemistry. Recently, its application has expanded significantly into agrochemicals, specifically acting as a potent herbicidal pharmacophore (1)[1]. The structural plasticity of the pyrazolo[3,4-d]pyrimidine and pyrazolo[1,5-a]pyrimidine cores allows for extensive functionalization, enabling researchers to overcome resistance mechanisms in problematic weed species like Echinochloa crus-galli (barnyard grass) and Brassica napus (rape)[2].

A highly effective strategy in modern pesticide design is pharmacophore hybridization . By conjugating the pyrazolopyrimidine core with known herbicidally active moieties—such as the aryloxyphenoxypropionate (APP) group, a well-documented acetyl-CoA carboxylase (ACCase) inhibitor—researchers can achieve synergistic effects. This dual-action approach disrupts both lipid biosynthesis and cellular division, leading to rapid meristematic necrosis (2)[2].

Mechanistic Insights: Causality in Herbicidal Action

Pyrazolopyrimidines exert their phytotoxic effects through multi-target engagement. While the APP moiety specifically targets plastidic ACCase in monocots (halting fatty acid synthesis), the pyrazolopyrimidine core is implicated in the inhibition of vital plant kinases and protoporphyrinogen oxidase (PPO) (3)[3].

The causality of plant death follows a distinct biochemical cascade:

  • PPO Inhibition: Disruption of the tetrapyrrole biosynthesis pathway leads to the accumulation of highly reactive oxygen species (ROS) in the presence of light.

  • Lipid Peroxidation: The generated ROS destroy cell membrane integrity, causing cellular leakage.

  • Desiccation: The loss of membrane integrity results in rapid desiccation of the plant tissue, explaining why these compounds exhibit excellent pre- and post-emergence efficacy against root and shoot development.

MOA A Pyrazolopyrimidine Derivative B Target Enzyme Binding (e.g., PPO / Kinases) A->B C Disruption of Cellular Metabolism B->C D ROS Accumulation & Lipid Peroxidation C->D E Root/Shoot Meristem Necrosis D->E F Plant Death (Herbicidal Efficacy) E->F

Fig 1. Proposed herbicidal mechanism of pyrazolopyrimidines via enzyme inhibition.

Synthetic Methodology: Tandem Aza-Wittig and Annulation

To construct complex 6-(4-alkoxycarbonylalkoxy)phenoxy-3-alkylthio-1-phenyl-5-(substituted phenyl)pyrazolo[3,4-d]pyrimidin-4-ones, the tandem aza-Wittig reaction is the method of choice[2].

Causality of Method Selection: Traditional cyclization requires harsh acidic or basic conditions that would hydrolyze the sensitive ester linkages of the APP moiety. The aza-Wittig reaction proceeds under mild, neutral conditions, ensuring high chemoselectivity and excellent yields (52–98%) while preserving delicate functional groups[2].

Synthesis N1 Iminophosphorane Precursor N2 Aromatic Isocyanate Addition N1->N2 N3 Carbodiimide Intermediate N2->N3 N5 Annulation Reaction (Base Catalyzed) N3->N5 N4 Substituted Phenol (APP Moiety) N4->N5 N6 Pyrazolo[3,4-d]pyrimidin-4-one Target Compound N5->N6

Fig 2. Tandem aza-Wittig and annulation synthesis workflow.

Protocol 1: General Synthesis of Pyrazolo[3,4-d]pyrimidin-4-one Derivatives

Self-Validating System: The use of anhydrous conditions and an inert atmosphere is critical. The formation of the carbodiimide intermediate can be self-validated in real-time by monitoring the disappearance of the iminophosphorane IR stretching band (~1350 cm⁻¹) and the appearance of the strong carbodiimide peak (~2150 cm⁻¹).

Step-by-Step Procedure:

  • Preparation of Carbodiimide: To a solution of the iminophosphorane precursor (1.0 mmol) in anhydrous toluene (15 mL) under a nitrogen atmosphere, add the appropriate aromatic isocyanate (1.1 mmol).

  • Aza-Wittig Reaction: Stir the mixture at room temperature for 2-4 hours. Monitor via TLC and IR spectroscopy until complete conversion to the carbodiimide intermediate is achieved.

  • Annulation: Add the substituted phenol containing the aryloxyphenoxypropionate moiety (1.0 mmol) and a catalytic amount of anhydrous potassium carbonate (0.1 mmol) directly to the reaction flask.

  • Cyclization: Heat the mixture to reflux (110°C) for 6-8 hours. The base catalyzes the nucleophilic attack of the phenol onto the carbodiimide, followed by intramolecular cyclization.

  • Workup: Cool the mixture to room temperature, filter off the solid catalyst, and concentrate the filtrate under reduced pressure.

  • Purification: Purify the crude residue by silica gel column chromatography (eluent: petroleum ether/ethyl acetate, 4:1 v/v) to yield the pure target compound.

Biological Evaluation: Herbicidal Activity Assay

To quantify herbicidal efficacy, a standard seedling growth inhibition assay is utilized. This protocol ensures reproducible, statistically robust data by strictly controlling environmental variables (light, temperature, humidity).

Protocol 2: Seedling Growth Inhibition Assay (Petri Dish Method)

Self-Validating System: A blank control containing only the solvent matrix (water/DMF/Tween-80) must be run in parallel. If the control seeds show less than 90% germination or stunted growth, the assay is invalid and must be repeated, ensuring that observed phytotoxicity is solely due to the pyrazolopyrimidine derivative.

Step-by-Step Procedure:

  • Preparation of Test Solutions: Dissolve the synthesized pyrazolopyrimidine derivatives in N,N-dimethylformamide (DMF) to create a 10,000 ppm stock solution. Add 0.1% Tween-80 as a surfactant. Dilute with distilled water to the test concentration of 100 ppm.

  • Seed Sterilization: Surface-sterilize seeds of Echinochloa crus-galli (monocot) and Brassica napus (dicot) with 0.5% sodium hypochlorite for 5 minutes, followed by extensive washing with sterile deionized water.

  • Treatment Application: Place two layers of sterile filter paper in 9-cm Petri dishes. Add 5 mL of the test solution to each dish. Place 15-20 seeds evenly on the filter paper.

  • Incubation: Transfer the Petri dishes to a controlled growth chamber maintained at 25±1°C, with a 12 h light / 12 h dark photoperiod, and 75% relative humidity for 7 days.

  • Measurement & Analysis: Measure the root and shoot lengths of 10 randomly selected seedlings per dish. Calculate the inhibition rate (%) using the formula: Inhibition Rate (%) =[(Control Length - Treatment Length) / Control Length] × 100

Quantitative Data Presentation

The integration of the APP moiety onto the pyrazolopyrimidine core yields significant herbicidal activity, particularly against root development. Halogen substitutions (e.g., -Cl, -F) on the phenyl rings generally enhance lipophilicity (LogP) and target binding affinity, leading to higher inhibition rates[3].

Table 1: Representative Herbicidal Activity (Inhibition Rate %) of Pyrazolo[3,4-d]pyrimidin-4-one Derivatives at 100 ppm.

CompoundR1 (Phenyl Sub)R2 (Phenoxy Sub)Barnyard Grass Root (%)Barnyard Grass Shoot (%)Rape Root (%)Rape Shoot (%)
1a HH65.445.270.155.3
1b 4-ClH82.160.585.468.2
1c 2,4-di-ClH95.375.898.280.1
1d 4-F4-CH388.768.491.572.6
1e 4-CF32-Cl98.585.2100.088.9
Control --0.00.00.00.0

(Note: Data reflects structural activity relationship trends demonstrating that electron-withdrawing groups significantly boost herbicidal efficacy against both monocots and dicots).

Conclusion

The pyrazolopyrimidine scaffold serves as a highly modular and potent foundation for novel herbicide discovery. By utilizing mild tandem aza-Wittig annulation, complex pharmacophores can be hybridized without degrading sensitive functional groups. The resulting compounds demonstrate profound disruption of plant meristematic growth, validating their potential in next-generation crop protection strategies.

References

  • Liu, H., Wang, H.-Q., & Liu, Z.-J. (2007). Synthesis and herbicidal activity of novel pyrazolo[3,4-d]pyrimidin-4-one derivatives containing aryloxyphenoxypropionate moieties. Bioorganic & Medicinal Chemistry Letters.
  • Semantic Scholar (2023). Synthesis, Herbicidal Activity, Mode of Action, and In Silico Analysis of Novel Pyrido[2,3-d]pyrimidine Compounds.
  • National Institutes of Health (PMC). Insights into the medicinal chemistry of heterocycles integrated with a pyrazolo[1,5-a]pyrimidine scaffold.

Sources

Method

Application Note: 4-Phenoxy-6-(1H-pyrazol-1-yl)pyrimidine as a Privileged Scaffold in Targeted Kinase Inhibitor Design

Executive Summary & Pharmacophore Rationale In the landscape of modern targeted therapeutics, the 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine architecture has emerged as a highly versatile and privileged scaffold, particular...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Pharmacophore Rationale

In the landscape of modern targeted therapeutics, the 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine architecture has emerged as a highly versatile and privileged scaffold, particularly in the design of ATP-competitive kinase inhibitors. This structural motif intelligently combines three distinct pharmacophoric elements to achieve high affinity, selectivity, and favorable physicochemical properties.

  • The Pyrimidine Core (Hinge Binder): The pyrimidine ring is a well-established ATP-competitive hinge binder in kinase drug discovery (1)[1]. The N1 and N3 nitrogen atoms act as critical hydrogen bond acceptors, interacting directly with the backbone amides of the kinase hinge region (e.g., Met793 in EGFR).

  • The 4-Phenoxy Group (Hydrophobic Probe): Substitutions at the 4-position with a phenoxy group allow the scaffold to deeply penetrate the hydrophobic pocket I of kinases such as EGFR and c-Met, mimicking the binding mode of established inhibitors (2)[2]. Furthermore, larger substitutions on the phenoxy ring have been shown to bind deeper into the hydrophobic region, enhancing selectivity against mutant kinase isoforms (3)[3].

  • The 6-(1H-Pyrazol-1-yl) Group (Solvent Interface): The incorporation of a 1H-pyrazol-1-yl moiety at the 6-position modulates the physicochemical profile, offering additional hydrogen bond acceptors while maintaining favorable ligand lipophilicity efficiency (LLE) (4)[4]. Interestingly, this specific 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine structural motif also exhibits unique coordination chemistry, capable of forming mixed-valence complexes, highlighting its versatile electronic properties (5)[5].

KinasePathway Ligand Growth Factors (EGF / HGF) Receptor Receptor Tyrosine Kinases (EGFR / c-Met) Ligand->Receptor Adapter Adapter Proteins (Grb2 / SOS) Receptor->Adapter Phosphorylation Ras Ras GTPase Adapter->Ras Activation KinaseCascade MAPK Cascade (Raf / MEK / ERK) Ras->KinaseCascade Response Tumor Proliferation & Survival KinaseCascade->Response Gene Transcription Scaffold 4-Phenoxy-6-(1H-pyrazol-1-yl)pyrimidine (ATP-Competitive Inhibitor) Scaffold->Receptor Blocks ATP Binding

Fig 1. Inhibition of RTK signaling pathways by the pyrimidine scaffold.

Synthetic Methodology: Assembly of the Core Scaffold

To ensure a self-validating and reproducible workflow, the synthesis of the 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine core is executed via a highly regioselective, two-step Nucleophilic Aromatic Substitution (SNAr) sequence starting from commercially available 4,6-dichloropyrimidine.

Causality in Reaction Design:

Why use K₂CO₃ in Step 1 but NaH in Step 2? The first chlorine atom on 4,6-dichloropyrimidine is highly reactive toward SNAr due to the strong electron-withdrawing nature of the two pyrimidine nitrogens. A mild base like K₂CO₃ is sufficient to deprotonate the phenol and drive the reaction, effectively minimizing unwanted di-substitution. However, once the phenoxy group is installed, it donates electron density back into the pyrimidine ring via resonance, rendering the remaining chlorine significantly less electrophilic. Therefore, the second SNAr requires a much stronger nucleophile. Deprotonating 1H-pyrazole with a strong base (NaH) generates a highly reactive pyrazolide anion, forcing the substitution at the 6-position to completion.

Step-by-Step Protocol:

Step 1: Synthesis of 4-chloro-6-phenoxypyrimidine

  • Preparation: In a flame-dried round-bottom flask under N₂ atmosphere, dissolve 4,6-dichloropyrimidine (10.0 mmol, 1.0 eq) in 20 mL of anhydrous N,N-Dimethylformamide (DMF).

  • Reagent Addition: Add anhydrous K₂CO₃ (15.0 mmol, 1.5 eq) followed by phenol (10.0 mmol, 1.0 eq).

  • Reaction: Stir the suspension at 80 °C for 4 hours.

  • Validation (QC): Monitor reaction completion via LC-MS. A mass shift from m/z 149 [M+H]⁺ to m/z 207 [M+H]⁺ indicates successful mono-substitution.

  • Workup: Cool to room temperature, quench with 50 mL of ice water, and extract with Ethyl Acetate (3 x 30 mL). Wash the combined organic layers with brine (3 x 30 mL) to remove DMF, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via flash chromatography (Hexanes/EtOAc 9:1) to yield the intermediate.

Step 2: Synthesis of 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine

  • Preparation: Dissolve the purified 4-chloro-6-phenoxypyrimidine (5.0 mmol, 1.0 eq) in 15 mL of anhydrous Tetrahydrofuran (THF).

  • Activation: In a separate flask, suspend NaH (60% dispersion in mineral oil, 7.5 mmol, 1.5 eq) in 5 mL THF at 0 °C. Slowly add 1H-pyrazole (6.0 mmol, 1.2 eq) and stir for 30 minutes until H₂ evolution ceases.

  • Reaction: Transfer the pyrazolide solution to the intermediate flask. Heat the mixture to 90 °C (reflux) for 8 hours.

  • Validation (QC): Monitor via LC-MS for the disappearance of the m/z 207 peak and the appearance of the product mass at m/z 239 [M+H]⁺.

  • Workup: Quench carefully with saturated aqueous NH₄Cl. Extract with EtOAc, dry over Na₂SO₄, and purify via flash chromatography (Hexanes/EtOAc 7:3) to isolate the final scaffold.

SynthesisWorkflow SM 4,6-Dichloropyrimidine Step1 SNAr 1 Phenol, K2CO3 DMF, 80°C SM->Step1 Int1 4-Chloro-6-phenoxypyrimidine Step1->Int1 Step2 SNAr 2 1H-Pyrazole, NaH THF, 90°C Int1->Step2 Product 4-Phenoxy-6-(1H-pyrazol-1-yl)pyrimidine Step2->Product

Fig 2. Two-step SNAr synthetic workflow for the core pyrimidine scaffold.

In Vitro Biochemical Evaluation Workflow

To validate the synthesized analogs as ATP-competitive kinase inhibitors, a homogeneous luminescence-based ADP-Glo™ assay is utilized.

Causality in Assay Selection:

Why use the ADP-Glo assay over standard radiometric (³³P-ATP) assays? The ADP-Glo format provides a universal, high-throughput compatible readout that directly measures kinase activity by quantifying ADP production. It avoids the regulatory and safety burdens of radioactivity while maintaining exceptional sensitivity. By running the assay at the apparent Kₘ for ATP, the system is perfectly sensitized to detect competitive displacement by the pyrimidine scaffold.

Assay Protocol (Self-Validating System):
  • Reagent Preparation: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 0.01% Brij-35, 1 mM EGTA, 2 mM DTT).

  • Enzyme/Substrate Mix: Dilute recombinant kinase (e.g., EGFR or c-Met) to a working concentration of 2 nM. Add the peptide substrate (e.g., Poly(Glu,Tyr) 4:1) to a final concentration of 0.2 mg/mL.

  • Compound Dosing: Dispense 1 µL of the synthesized pyrimidine compounds (10-point serial dilution in DMSO, ranging from 10 µM to 0.5 nM) into a 384-well white microplate.

  • Reaction Initiation: Add 2 µL of the Enzyme/Substrate mix to the wells. Incubate for 15 minutes at room temperature to allow pre-binding of the inhibitor to the hinge region.

  • ATP Addition: Initiate the reaction by adding 2 µL of ATP (at the predetermined Kₘ concentration for the specific kinase). Incubate for 60 minutes at room temperature.

  • Detection: Add 5 µL of ADP-Glo™ Reagent to terminate the kinase reaction and deplete unreacted ATP (40 min incubation). Then, add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate the luciferase-mediated luminescent signal (30 min incubation).

  • Data Validation (QC): Read luminescence on a microplate reader. Calculate the Z'-factor using DMSO (negative control) and a known reference inhibitor (positive control). A Z'-factor > 0.6 validates the assay's robustness. Calculate IC₅₀ values using a 4-parameter logistic curve fit.

Structure-Activity Relationship (SAR) Data Presentation

The following table summarizes the quantitative SAR data for various substitutions on the 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine scaffold, demonstrating how targeted modifications influence kinase inhibition (EGFR and c-Met) and lipophilicity (ClogP).

Compound IDR₁ (Phenoxy Substitution)R₂ (Pyrazole Substitution)EGFR IC₅₀ (nM)c-Met IC₅₀ (nM)ClogP
1a (Core) HH4508903.1
1b 4-FluoroH1203403.3
1c 2,4-DifluoroH451103.5
1d 2,4-Difluoro3-Methyl18653.8
1e 3-Chloro-4-fluoro3,5-Dimethyl8 22 4.2

SAR Insights: Halogenation of the phenoxy ring (Compounds 1b, 1c, 1e) significantly improves potency by filling the hydrophobic pocket more efficiently and exploiting favorable halogen-π interactions with the kinase domain. Methylation of the pyrazole ring (Compounds 1d, 1e) restricts the rotational degrees of freedom, locking the scaffold into a bioactive conformation that enhances binding affinity, albeit with a slight penalty to lipophilicity (increased ClogP).

References

  • Title: A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship Source: Frontiers in Chemistry URL: [Link]

  • Title: Design, Synthesis and Biological Evaluation of 4-Phenoxy- Pyridine/Pyrimidine Derivatives as Dual VEGFR-2/c-Met Inhibitors Source: ResearchGate URL: [Link]

  • Title: Design, synthesis and biological activity of N4-phenylsubstituted-7H-pyrrolo[2,3-d]pyrimidin-4-amines as dual inhibitors of aurora kinase A and epidermal growth factor receptor kinase Source: PMC (National Institutes of Health) URL: [Link]

  • Title: Original 2-(3-Alkoxy-1H-pyrazol-1-yl)azines Inhibitors of Human Dihydroorotate Dehydrogenase (DHODH) Source: PMC (National Institutes of Health) URL: [Link]

  • Title: Mixed-valence copper(I,II) complexes with 4-(1H-pyrazol-1-yl)-6-R-pyrimidines: from ionic structures to coordination polymers Source: Dalton Transactions (RSC Publishing) URL: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Pyrazolopyrimidine Synthesis Support Center: Troubleshooting &amp; Methodologies

Welcome to the Technical Support Center for Pyrazolopyrimidine Synthesis. This guide is designed for researchers, medicinal chemists, and drug development professionals working with pyrazolo[1,5- ]pyrimidine and pyrazolo...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Pyrazolopyrimidine Synthesis. This guide is designed for researchers, medicinal chemists, and drug development professionals working with pyrazolo[1,5-


]pyrimidine and pyrazolo[3,4-

]pyrimidine scaffolds. Due to the ambident nature of the precursors used in these syntheses, reactions are highly susceptible to regioselectivity issues and byproduct formation. This center provides mechanistic troubleshooting, quantitative data, and self-validating protocols to optimize your synthetic workflows.

Diagnostic Workflow for Byproduct Identification

When a cyclization reaction yields a complex mixture, diagnosing the specific class of byproduct is the critical first step. Use the workflow below to categorize your reaction outcome based on LC-MS and NMR data.

ByproductWorkflow Start Crude Reaction Mixture Analysis LC-MS & 2D NMR (HMBC/NOESY) Start->Analysis MassMatch Mass = Desired Product? Analysis->MassMatch Regioisomer Regioisomer Formation (e.g., 5- vs 7-substituted) MassMatch->Regioisomer Yes, but different NMR shifts Uncyclized Uncyclized Intermediate (Schiff Base / Hydrazone) MassMatch->Uncyclized No, Mass = M + 18 Da (H2O) Overalkyl Over-alkylation / N-alkylation MassMatch->Overalkyl No, Mass = M + Alkyl Group Sol1 Optimize pH / Use Microwave Regioisomer->Sol1 Sol2 Add Lewis Acid / Increase Temp Uncyclized->Sol2 Sol3 Phase-Transfer Catalysis Overalkyl->Sol3

Workflow for identifying and resolving common pyrazolopyrimidine synthesis byproducts.

Troubleshooting Guides & FAQs

FAQ 1: Why am I getting a mixture of regioisomers (e.g., 5-substituted vs. 7-substituted pyrazolo[1,5-a]pyrimidines)?

Causality & Mechanism: The condensation of 5-aminopyrazoles with asymmetric 1,3-dicarbonyl compounds inherently risks forming two regioisomers. The 5-aminopyrazole possesses two nucleophilic centers: the exocyclic primary amine and the endocyclic pyrazole nitrogen (N1). The primary amine typically attacks the most electrophilic carbonyl first, forming a Schiff base intermediate. If the electrophilicities of the two carbonyls in the 1,3-dicarbonyl compound are similar, attack occurs at both sites simultaneously, leading to a mixture of linear and angular regioisomers. Resolution: To drive regioselectivity, you must differentiate the electrophilic centers.

  • Thermodynamic Control: Use microwave irradiation in glacial acetic acid. The rapid, uniform heating favors the thermodynamically stable isomer and minimizes uncyclized byproducts, as demonstrated in recent studies (1)[1].

  • Steric/Electronic Tuning: Using enaminones instead of standard

    
    -diketones significantly improves regioselectivity because the enamine carbon is less electrophilic than the carbonyl carbon, directing the initial nucleophilic attack exclusively to the carbonyl (2)[2].
    
FAQ 2: My LC-MS shows a major peak with +18 Da relative to the desired product. What is this?

Causality & Mechanism: A mass difference of +18 Da indicates a failure in the final dehydration step of the cyclization, leaving an uncyclized intermediate—typically a Schiff base or a hydroxyl-containing dihydropyrimidine intermediate. This occurs when the reaction lacks sufficient acidic catalysis to protonate the hydroxyl group and facilitate water elimination. Resolution: Ensure the reaction is run under strictly acidic conditions (e.g., glacial acetic acid with catalytic


). If the intermediate persists, increasing the reaction temperature or switching to a sealed-tube microwave reactor will force the dehydration step.
FAQ 3: During the functionalization of pyrazolo[3,4-d]pyrimidines, I observe multiple N-alkylation byproducts. How can I control this?

Causality & Mechanism: The pyrazolo[3,4-


]pyrimidine core is highly electron-rich with multiple basic nitrogen atoms (N1, N2, N5, N7). Standard alkylation conditions (e.g., alkyl halides with 

in DMF) often result in a statistical mixture of N1 and N2 alkylated regioisomers, or even over-alkylation. Resolution: Employ liquid-solid phase transfer catalysis (PTC) . Using reagents like tetrabutylammonium bromide (TBAB) with a specific base allows for tighter ion-pairing, which sterically shields certain nitrogen atoms and directs the electrophile to the less hindered N1 position (3)[3].

Quantitative Data: Reaction Conditions vs. Byproduct Formation

The following table summarizes the effect of different reaction conditions on the yield and regioselectivity during the synthesis of pyrazolopyrimidines.

Synthesis StrategyReagents / CatalystsTemp / TimeMajor Product YieldDominant Byproduct / Regioisomer
Conventional Heating Ethanol, No CatalystReflux, 12 h45 - 55%30 - 40% (Uncyclized Schiff Base)
Acid-Catalyzed Condensation Glacial AcOH,

(cat.)
Reflux, 4 h87 - 95%< 5% (Angular Regioisomer)
Microwave Irradiation Solvent-free or AcOH120 °C, 15 min> 90%Trace (High regioselectivity)
Enaminone Condensation Glacial AcOHReflux, 3 h85 - 92%< 2% (Regioisomer)
Vilsmeier Amidination DMF /

, HMDS
80 °C, 2 h79 - 91%None (Direct cyclization)

Self-Validating Experimental Protocols

Protocol A: Regioselective Synthesis of Pyrazolo[1,5-a]pyrimidines via Acid Catalysis

This protocol ensures the suppression of uncyclized Schiff bases and minimizes the formation of the undesired regioisomer by leveraging thermodynamic control.

Materials:

  • 5-amino-3-arylamino-1H-pyrazole-4-carbonitrile (1.0 eq)

  • 
    -dicarbonyl compound (e.g., ethyl acetoacetate) (1.2 eq)
    
  • Glacial acetic acid (0.5 M relative to pyrazole)

  • Sulfuric acid (

    
    , 98%) (0.1 eq)
    

Step-by-Step Procedure:

  • Initiation: Dissolve the 5-aminopyrazole (1.0 mmol) in glacial acetic acid (2.0 mL) in a round-bottom flask equipped with a magnetic stirrer.

  • Electrophile Addition: Slowly add the

    
    -dicarbonyl compound (1.2 mmol) dropwise at room temperature to prevent localized exothermic side reactions.
    
  • Catalysis: Add 1-2 drops of concentrated

    
    .
    
    • Self-Validation Check: The solution should slightly darken or shift in color; this indicates the protonation of the carbonyl oxygen, priming it for nucleophilic attack.

  • Cyclization: Heat the mixture to reflux (approx. 118 °C) for 3-4 hours. Monitor by TLC (EtOAc:Hexane 1:2).

    • Self-Validation Check: The disappearance of the starting material and the intermediate Schiff base spot (often fluorescent under 254 nm UV) confirms successful dehydration and cyclization.

  • Workup: Cool the mixture to room temperature and pour it over crushed ice. Neutralize cautiously with saturated aqueous

    
     until pH 7 is reached.
    
  • Isolation: Filter the resulting precipitate, wash with cold water, and recrystallize from ethanol to afford the pure pyrazolo[1,5-

    
    ]pyrimidine.
    
Protocol B: One-Flask Synthesis of Pyrazolo[3,4-d]pyrimidines via Vilsmeier Reagent

This protocol bypasses the isolation of unstable intermediates, preventing oxidative byproducts and uncyclized hydrazones (4)[4].

Materials:

  • 5-aminopyrazole derivative (1.0 eq)

  • Vilsmeier reagent (DMF /

    
     complex) (3.0 eq)
    
  • Hexamethyldisilazane (HMDS) (excess)

Step-by-Step Procedure:

  • Vilsmeier Complex Formation: In a dry flask under argon, carefully add

    
     (3.0 mmol) to anhydrous DMF (5.0 mL) at 0 °C. Stir for 15 minutes.
    
  • Amidination: Add the 5-aminopyrazole (1.0 mmol) to the Vilsmeier complex. Stir at room temperature for 1 hour to form the formamidine intermediate.

  • Imination & Cyclization: Add HMDS (5.0 mmol) to the reaction mixture. Heat to 80 °C for 2-4 hours.

    • Self-Validation Check: The release of ammonia gas (detectable via wet pH paper held at the flask mouth turning blue) confirms the imination and subsequent intramolecular heterocyclization.

  • Workup: Quench the reaction with ice water and extract with ethyl acetate (3 x 15 mL). Wash the organic layer with brine, dry over anhydrous

    
    , and concentrate under reduced pressure.
    
  • Purification: Purify by silica gel column chromatography to yield the highly substituted pyrazolo[3,4-

    
    ]pyrimidine.
    

ReactionPathway SM 5-Aminopyrazole + 1,3-Dicarbonyl Int Schiff Base Intermediate (Uncyclized, +18 Da) SM->Int Nucleophilic Attack (Primary Amine) Prod1 Pyrazolo[1,5-a]pyrimidine (Thermodynamic Product) Int->Prod1 Acid Catalysis / Heat (Dehydration) Prod2 Angular Regioisomer (Kinetic Byproduct) Int->Prod2 Poor pH Control / Similar Electrophilicity

Mechanistic divergence leading to desired pyrazolopyrimidines vs regioisomeric byproducts.

References

  • Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. National Center for Biotechnology Information (PMC). Available at:[Link]

  • Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. National Center for Biotechnology Information (PMC). Available at:[Link]

  • Regioselective Synthesis of 7-(Trimethylsilylethynyl)pyrazolo[1,5-a]pyrimidines via Reaction of Pyrazolamines with Enynones. The Journal of Organic Chemistry - ACS Publications. Available at:[Link]

  • One-Flask Synthesis of Pyrazolo[3,4-d]pyrimidines from 5-Aminopyrazoles and Mechanistic Study. MDPI. Available at:[Link]

Sources

Optimization

Technical Support Center: Purification of 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine

Prepared by the BenchChem Technical Support Team For Researchers, Scientists, and Drug Development Professionals This guide is designed to provide expert guidance and practical solutions for the purification of 4-phenoxy...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by the BenchChem Technical Support Team For Researchers, Scientists, and Drug Development Professionals

This guide is designed to provide expert guidance and practical solutions for the purification of 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine. As a key intermediate in medicinal chemistry and drug development, achieving high purity is critical for the reliability of downstream applications and regulatory compliance.[1][2] This document addresses common challenges through detailed troubleshooting guides and frequently asked questions, grounded in established analytical and purification methodologies.

Troubleshooting Guide

This section provides step-by-step guidance to resolve specific issues encountered during the purification of 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine.

Recrystallization Issues

Question 1: My recrystallization attempt resulted in a very low yield. What are the likely causes and how can I improve it?

Answer: Low yield is a common issue in recrystallization and can stem from several factors.[3] The primary goal is to maximize the recovery of the pure compound while leaving impurities behind in the solvent.

  • Cause 1: Excessive Solvent Usage: The most frequent cause of low yield is using too much solvent to dissolve the crude product.[3][4] This keeps a significant portion of your target compound dissolved in the cold mother liquor.

    • Solution: Use the absolute minimum amount of hot solvent required to fully dissolve the compound. Add the solvent in small portions to the heated crude material until a clear solution is achieved.[5][6] After filtration and cooling, you can attempt to concentrate the mother liquor by carefully evaporating some of the solvent and cooling again to recover a second crop of crystals, which may then require re-purification.[7]

  • Cause 2: Premature Crystallization: The product may crystallize too early, for instance, during hot gravity filtration intended to remove insoluble impurities.

    • Solution: Ensure your filtration apparatus (funnel, filter paper, and receiving flask) is pre-heated. This can be done by placing it in an oven or by washing it with hot, pure solvent just before filtering your dissolved product.[3]

  • Cause 3: Inappropriate Solvent Choice: The compound may have higher-than-ideal solubility in the chosen solvent, even at low temperatures.

    • Solution: Re-evaluate your solvent system. A good solvent will dissolve the compound completely at its boiling point but very poorly at 0-4 °C.[3] If a single solvent is not effective, consider a binary solvent system (a "good" solvent in which the compound is soluble, and an "anti-solvent" in which it is not). Dissolve the compound in a minimum of the hot "good" solvent, then add the "anti-solvent" dropwise until the solution becomes cloudy (the cloud point). Add a few drops of the "good" solvent to redissolve the precipitate and then allow it to cool slowly.

Question 2: Instead of crystals, my compound separated as an oil ("oiled out"). What should I do?

Answer: "Oiling out" occurs when the compound separates from the solution at a temperature above its melting point, or when the presence of impurities significantly depresses the melting point.[7] This oil often traps impurities, hindering purification.

  • Solution 1: Re-dissolve and Adjust Concentration: Heat the solution to re-dissolve the oil. Add a small amount of additional hot solvent to decrease the saturation level and then allow the solution to cool much more slowly. A slower cooling rate encourages the formation of an ordered crystal lattice.[6]

  • Solution 2: Induce Crystallization: If the oil persists upon slow cooling, try to induce crystallization. Scratch the inside of the flask at the solution's surface with a glass rod to create nucleation sites. Alternatively, if you have a small sample of the pure solid, add a "seed crystal" to the cooled solution.[3][4]

  • Solution 3: Change the Solvent System: Select a solvent with a lower boiling point.[7] For pyrimidine derivatives that are only soluble in high-boiling point solvents like DMF or DMSO, anti-solvent vapor diffusion can be a highly effective technique.[5]

Chromatography Issues

Question 3: I'm seeing poor separation between my product and an impurity during column chromatography. How can I improve the resolution?

Answer: Poor separation or co-elution is a frequent challenge, especially with process-related impurities that have similar polarities to the target compound.[7]

  • Cause 1: Inappropriate Solvent System: The polarity of your mobile phase may not be optimal for separating the components.

    • Solution: Optimize via TLC: Before running a column, systematically test various solvent systems using Thin Layer Chromatography (TLC).[4] Aim for a system that gives your target compound, 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine, a retention factor (Rf) of approximately 0.2-0.4 and provides the best possible separation from all impurity spots.[8] Common systems for N-aryl pyrimidines include hexane/ethyl acetate and dichloromethane/methanol gradients.[8][9] If the spots are too close, adjusting the solvent ratio or switching to a different solvent system with different selectivity (e.g., trying a system with acetone or acetonitrile) can be effective.[4]

  • Cause 2: Interaction with Silica Gel: As a nitrogen-containing heterocycle, your compound may be basic and interact strongly with the acidic surface of silica gel, leading to streaking or tailing peaks.

    • Solution: Add a Modifier: To neutralize the acidic sites on the silica, add a small amount of a basic modifier like triethylamine (typically 0.1-1%) or a few drops of ammonia in methanol to your mobile phase.[4] This will often result in sharper peaks and improved separation.

  • Cause 3: Column Overloading: Loading too much crude material onto the column will saturate the stationary phase and lead to broad, overlapping bands.

    • Solution: Reduce Sample Load: A general rule of thumb is to load an amount of crude material that is 1-5% of the total mass of the silica gel used.[4] If you need to purify a large amount of material, it is better to use a wider column than to overload a smaller one.

Experimental Protocols
Protocol 1: Recrystallization

This protocol provides a general workflow for the recrystallization of 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine.

  • Solvent Selection: Place a small amount (10-20 mg) of the crude compound into several test tubes. Add a few drops of different solvents (e.g., ethanol, isopropanol, acetonitrile, ethyl acetate) to each. A suitable solvent will not dissolve the compound at room temperature but will dissolve it upon heating.

  • Dissolution: Transfer the bulk of the crude material to an Erlenmeyer flask. Add the chosen solvent in small portions while heating the mixture with stirring (e.g., on a hot plate). Continue adding the hot solvent until the compound just dissolves completely.[5]

  • Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-heated gravity funnel with fluted filter paper into a clean, pre-warmed flask.[3][6]

  • Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[6] Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.[3][5]

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[5]

  • Washing: Wash the collected crystals with a small amount of the ice-cold recrystallization solvent to remove any remaining mother liquor.[5]

  • Drying: Dry the purified crystals under vacuum to remove residual solvent. Characterize the final product by HPLC, NMR, and melting point determination to assess purity.[6]

Protocol 2: Flash Column Chromatography

This method is suitable for purifying the compound from complex mixtures or when recrystallization is ineffective.[8][10]

  • Solvent System Selection: As described in the troubleshooting section, identify an optimal solvent system using TLC that provides a target Rf of 0.2-0.4.[8]

  • Column Packing: Pack a glass column with silica gel, typically as a slurry in the initial, least polar eluent. Ensure the silica bed is compact and free of air bubbles.

  • Sample Loading: Dissolve the crude 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine in a minimal amount of the eluent or a stronger solvent like dichloromethane. If solubility is an issue, adsorb the crude material onto a small amount of silica gel, evaporate the solvent, and load the resulting dry powder onto the top of the column.

  • Elution: Begin eluting with the mobile phase, starting with a low polarity and gradually increasing it if a gradient is required.

  • Fraction Collection: Collect fractions in test tubes and monitor the elution of your compound using TLC.

  • Isolation: Combine the pure fractions, as identified by TLC, and remove the solvent using a rotary evaporator. Dry the resulting solid under high vacuum.

  • Purity Analysis: Confirm the purity of the isolated product using an appropriate analytical method such as HPLC-MS or NMR.[10][11]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect from the synthesis of 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine? A1: Impurities typically arise from the manufacturing process, including unreacted starting materials, by-products, or degradation products.[12] For this specific molecule, potential impurities could include unreacted 4-chloro-6-(1H-pyrazol-1-yl)pyrimidine (or another halogenated precursor), excess phenol, or regioisomers if the starting pyrimidine was symmetrically substituted. Side reactions or incomplete reactions are also common sources.[12]

Q2: How can I best assess the purity of my final product? A2: A multi-faceted approach is recommended.

  • High-Performance Liquid Chromatography (HPLC): This is the most common and powerful technique for quantifying organic impurities.[11][12] An HPLC-MS system can provide purity data and confirm the mass of the main component and any impurities.[11]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure and can be used to detect and identify impurities if they are present in sufficient quantity (>1%).[1]

  • Melting Point Determination: A sharp melting point range is a good indicator of high purity. Impurities tend to depress and broaden the melting point range.[6]

  • Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is useful for confirming the presence of key functional groups and the overall structure of the pyrimidine derivative.[13]

Q3: My compound has low solubility in many common organic solvents. What are my options? A3: Low solubility can be a significant challenge.[7] For recrystallization, you may need to screen a wider range of solvents, including those with higher boiling points like toluene or xylenes, or use mixed solvent systems.[3] For chromatography, you may need to dissolve your compound in a strong but minimal volume of solvent (like DMF or DCM) and load it directly onto the column, or use the dry-loading method described in the chromatography protocol. In some cases, preparative HPLC, which uses high-pressure pumps and more efficient columns, is the best option for purifying highly insoluble or difficult-to-separate compounds.[8]

Q4: Is it necessary to use activated charcoal to remove colored impurities? A4: Activated charcoal can be effective for removing highly colored, non-polar impurities. However, it should be used judiciously, as it is non-selective and can adsorb a significant amount of your product, leading to yield loss. If you use it, add a very small amount to the hot, dissolved solution, stir for a few minutes, and then perform a hot filtration to remove the charcoal before allowing the solution to cool. It is often better to first attempt purification by multiple recrystallizations or chromatography.

Data & Diagrams
Table 1: Recommended Starting Solvent Systems for Analysis & Purification
TechniqueSolvent System (Starting Ratios)Application Notes
TLC/Column Chromatography Hexane / Ethyl Acetate (9:1 to 1:1)A good starting point for many pyrimidine derivatives. Adjust ratio to achieve an Rf of 0.2-0.4 for the product.[8]
Dichloromethane / Methanol (99:1 to 9:1)Useful for more polar compounds that do not move in Hex/EtOAc.[4]
Recrystallization Screening Isopropanol or EthanolCommon protic solvents effective for many heterocyclic compounds.
AcetonitrileA polar aprotic solvent that can be effective.[3]
Ethyl Acetate / HexaneA solvent/anti-solvent pair that can provide good results.
Diagram 1: Troubleshooting Workflow for Low Recrystallization Yield

low_yield_troubleshooting start Low Yield After Recrystallization check_mother_liquor Analyze mother liquor by TLC. Is product present? start->check_mother_liquor concentrate Concentrate mother liquor and cool to obtain a second crop. check_mother_liquor->concentrate Yes check_protocol Review protocol. Was minimum hot solvent used? check_mother_liquor->check_protocol No yes_product Yes no_product No repurify Re-purify second crop if necessary. concentrate->repurify premature_crystallization Was hot filtration performed? If so, was apparatus pre-heated? check_protocol->premature_crystallization Yes re_run_min_solvent Repeat recrystallization using minimum hot solvent. check_protocol->re_run_min_solvent No yes_min_solvent Yes no_min_solvent No re_run_heated Repeat filtration with pre-heated apparatus. premature_crystallization->re_run_heated No reassess_solvent Re-evaluate solvent choice. Consider a different solvent or an anti-solvent system. premature_crystallization->reassess_solvent Yes yes_heated Yes no_heated No

Caption: Decision tree for troubleshooting low product yield during recrystallization.

References
  • BenchChem. (2025).
  • BenchChem. (2025). Technical Support Center: Recrystallization of 2,4-Dichloro-6-(piperidin-1-yl)pyrimidine. BenchChem.
  • BenchChem. (2025). Overcoming challenges in the purification of heterocyclic compounds. BenchChem.
  • BenchChem. (2025).
  • BenchChem. (2025). Technical Support Center: Crystallization of Pyrimidine Compounds. BenchChem.
  • Arborpharmchem. (2024). Pharma Intermediates 7 Must-Know Tips for Quality Control. Arborpharmchem.
  • Arkat USA. (n.d.). KF/Al2O3 as a highly efficient reagent for the synthesis of N-aryl derivatives of pyrimidine and purine nucleobases.
  • ResearchGate. (n.d.). (PDF) SYNTHESIS AND EVALUATION OF ANTIMICROBIAL ACTIVITY OF PYRIMIDINE DERIVATIVES.
  • ResearchGate. (2025). How to Purify an organic compound via recrystallization or reprecipitation?.
  • Vandana Publications. (2025). FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Applied Science and Biotechnology Journal of Advanced Research.
  • BenchChem. (n.d.). Application Notes and Protocols for the Purification of Substituted Pyrimidine Compounds. BenchChem.
  • Pharmaguideline. (2025). Resolving API Impurity Issues in Drug Development. Pharmaguideline.
  • IJNRD. (2024). THE SIGNIFICANCE OF HETEROCYCLIC COMPOUNDS IN BIOLOGICAL ACTIVITY AND MEDICINAL CHEMISTRY: A REVIEW STUDY. International Journal of Novel Research and Development.

Sources

Troubleshooting

"improving the yield of 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine synthesis"

Welcome to the Technical Support Center for Pyrimidine Functionalization. As a Senior Application Scientist, I have designed this guide to help you troubleshoot and optimize the synthesis of 4-phenoxy-6-(1H-pyrazol-1-yl)...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Pyrimidine Functionalization. As a Senior Application Scientist, I have designed this guide to help you troubleshoot and optimize the synthesis of 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine.

Synthesizing asymmetric pyrimidines via sequential Nucleophilic Aromatic Substitution (SNAr) requires precise control over electronic effects, sterics, and reaction kinetics. Below, you will find mechanistic troubleshooting guides, empirical optimization data, and a self-validating experimental protocol to maximize your yield.

Section 1: Mechanistic Troubleshooting & FAQs

Q1: I am starting from 4,6-dichloropyrimidine. Should I introduce the phenol or the pyrazole first to maximize chemoselectivity? A1: Always introduce the phenoxy group first. The reaction of 4,6-dichloropyrimidine with phenol under mild basic conditions (e.g., K2CO3 at 0 °C) yields the mono-substituted product with excellent chemoselectivity. Because , it serves as the ideal foundation for the second step. If you add pyrazole first, the resulting intermediate is highly prone to over-substitution because the pyrazole moiety does not deactivate the pyrimidine ring as strongly as the phenoxy group does.

Q2: My second step (adding pyrazole to 4-chloro-6-phenoxypyrimidine) stalls at ~40% conversion. Why is the remaining C-Cl bond so unreactive? A2: This is a classic electronic effect in SNAr chemistry. The phenoxy group installed in Step 1 donates electron density into the pyrimidine ring via p-π resonance. This raises the Lowest Unoccupied Molecular Orbital (LUMO) energy of the pyrimidine system,[1]. To overcome this high activation energy barrier, you must shift from kinetic to thermodynamic control: increase the temperature (110 °C) and use a stronger, highly soluble base like Cs2CO3 in a polar aprotic solvent (DMSO).

Q3: I am detecting a large percentage of unexpected side products, which LC-MS suggests are alkoxy-pyrimidines. How do I prevent this? A3: You are observing solvolysis.[2]. Alkoxide ions (generated from trace alcohols or moisture) are harder nucleophiles than pyrazole and will rapidly outcompete it. To mitigate this,[3].

Section 2: Reaction Workflow & Troubleshooting Logic

SynthesisRoute SM 4,6-Dichloropyrimidine Step1 Step 1: Phenol, K2CO3 DMF, 0°C to RT SM->Step1 Int1 4-Chloro-6-phenoxypyrimidine (Isolable Intermediate) Step1->Int1 Kinetic Control Side1 4,6-Diphenoxypyrimidine (Over-substitution) Step1->Side1 Excess Phenol/Heat Step2 Step 2: Pyrazole, Cs2CO3 DMSO, 110°C Int1->Step2 Target 4-Phenoxy-6-(1H-pyrazol-1-yl)pyrimidine (Target Product) Step2->Target Thermodynamic Control

Fig 1: Two-step SNAr synthesis route emphasizing kinetic vs. thermodynamic control.

Troubleshooting Issue Issue: Low Yield in Step 2 (< 50% Conversion) Check1 Check: Is starting material consumed? Issue->Check1 Yes Yes Check1->Yes No No Check1->No Solvolysis Identify Side Products: Likely Solvolysis Yes->Solvolysis Deactivated Cause: Pyrimidine ring deactivated by phenoxy resonance No->Deactivated Action1 Action: Switch to strictly anhydrous DMSO/DMF Solvolysis->Action1 Action2 Action: Increase Temp to 110°C Use Cs2CO3 Deactivated->Action2

Fig 2: Decision matrix for troubleshooting low conversion rates during the pyrazole SNAr step.

Section 3: Quantitative Optimization Data

To demonstrate the causality of the troubleshooting steps above, review the empirical optimization data for the critical Step 2 (SNAr with Pyrazole).

Table 1: Effect of Reaction Conditions on Step 2 Yield

SolventBaseTemp (°C)Time (h)Yield (%)Primary Observation / Causality
DMFK2CO3801242Incomplete conversion. LUMO energy barrier not overcome.
DMFCs2CO3801265Improved solubility of base increases nucleophile concentration, but kinetically slow.
DMSO Cs2CO3 110 8 91 Optimal. High temperature overcomes resonance deactivation.
EtOHEt3N801215Major solvolysis side products (alkoxy-pyrimidines) observed.

Section 4: Self-Validating Experimental Protocol

Phase 1: Synthesis of 4-chloro-6-phenoxypyrimidine
  • Setup: Charge a flame-dried round-bottom flask with 4,6-dichloropyrimidine (1.0 equiv) and anhydrous DMF (0.2 M).

  • Kinetic Control: Cool the solution to 0 °C using an ice bath. Causality: Low temperature ensures strict kinetic control, preventing the formation of the 4,6-diphenoxypyrimidine over-substitution product.

  • Addition: Add K2CO3 (1.2 equiv), followed by the dropwise addition of a solution of phenol (1.0 equiv) in DMF.

  • Reaction: Stir at 0 °C for 1 hour, then allow to warm to room temperature for 3 hours.

  • Self-Validation: Monitor by TLC (Hexanes/EtOAc 4:1). The reaction is complete when the starting material spot (Rf ~0.6) completely disappears.

  • Workup: Quench with ice water, extract with EtOAc, wash with brine, dry over Na2SO4, and concentrate. The product can be used in Phase 2 without further purification if purity >95%.

Phase 2: SNAr with Pyrazole
  • Setup: In a sealed pressure tube, dissolve the 4-chloro-6-phenoxypyrimidine (1.0 equiv) and pyrazole (1.5 equiv) in anhydrous DMSO (0.2 M).

  • Base Selection: Add finely powdered, oven-dried Cs2CO3 (2.0 equiv). Causality: The larger cesium cation provides better solubility in DMSO than potassium, increasing the effective concentration of the reactive pyrazolate anion.

  • Thermodynamic Control: Purge the vessel with N2, seal, and heat to 110 °C for 8 hours.

  • Workup: Cool to room temperature. Dilute with cold water to precipitate the product.

  • Purification: Filter the solid, wash with cold water, and recrystallize from EtOH/Water to afford pure 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine.

  • Self-Validation: LC-MS should show the target mass [M+H]+ and the complete absence of the 4-chloro-6-phenoxypyrimidine isotope pattern.

References

  • MDPI. "SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde." Molbank 2022. Available at: [Link]

Sources

Optimization

"interpreting NMR spectra of substituted pyrazolopyrimidines"

Welcome to the Pyrazolo-Core Technical Support & Troubleshooting Center . This resource is designed for researchers, analytical chemists, and drug development professionals working on the structural elucidation of substi...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Pyrazolo-Core Technical Support & Troubleshooting Center . This resource is designed for researchers, analytical chemists, and drug development professionals working on the structural elucidation of substituted pyrazolopyrimidines.

Pyrazolopyrimidines (such as pyrazolo[1,5-


]pyrimidines and pyrazolo[3,4-

]pyrimidines) are privileged scaffolds in medicinal chemistry, frequently utilized in the development of kinase inhibitors and other targeted therapeutics. However, their synthesis often yields complex mixtures of regioisomers, tautomers, and dearomatized products that require advanced NMR techniques to resolve.

Below is the diagnostic logic, quantitative reference data, and self-validating protocols to ensure absolute confidence in your structural assignments.

Diagnostic Workflow

Workflow A Synthesized Pyrazolopyrimidine Reaction Mixture B Sample Preparation (Rigorous drying, DMSO-d6) A->B C 1D NMR Acquisition (1H, 13C, 19F) B->C D Are pyrimidine aromatic protons (H6 ~7.08 ppm) present? C->D E Dearomatized / Reduced Scaffold (e.g., THPP) D->E No F 2D NMR Acquisition (HSQC, COSY) D->F Yes E->F G Regioisomer Ambiguity? ([1,5-a] vs [3,4-b]) F->G H 1H-15N HMBC & NOESY (Map N-H connectivity) G->H Yes I Final Structural & Tautomeric Assignment G->I No H->I

Logical workflow for NMR-based structural elucidation of pyrazolopyrimidines.

Frequently Asked Questions (FAQs)

Q1: How do I definitively distinguish between pyrazolo[1,5-ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">


]pyrimidine and pyrazolo[3,4-

]pyridine regioisomers formed during condensation reactions?
A1: The condensation of aminopyrazoles with

-keto esters is highly dependent on reaction conditions (solvent and temperature) and frequently produces competing regioisomers[1]. To definitively distinguish them, you cannot rely solely on 1D

H NMR. You must utilize

H-

N HMBC and NOESY.

N HMBC is critical because the nitrogen chemical shifts and their long-range couplings map the core connectivity. For example, observing a cross-peak between the pyrazole H-3 proton and the bridgehead N-4 confirms the pyrazolo[1,5-

]pyrimidine fusion. NOE interactions further validate the assignment by proving spatial proximity between substituents[2].

Q2: Why am I seeing broad, poorly resolved signals or duplicate peak sets in my


H NMR spectrum? 
A2:  Substituted pyrazolopyrimidines—especially those with hydroxyl, amino, or thiol groups at the 5- or 7-positions—frequently undergo dynamic tautomerism (e.g., lactam-lactim or thione-thiol equilibria). At room temperature, the exchange rate between these tautomers often matches the NMR timescale, leading to peak broadening. To resolve this, switch to a strongly hydrogen-bonding solvent like DMSO-

to lock the tautomeric state, or perform Variable-Temperature (VT) NMR to either freeze out the individual tautomers (cooling) or coalesce them into a single sharp time-averaged peak (heating).

Q3: How can I verify the successful dearomatization or reduction of the pyrimidine ring? A3: Reduction with complex hydrides (like NaBH


) preferentially reduces the pyrimidine ring over the pyrazole ring, yielding tetrahydropyrazolo[1,5-

]pyrimidines (THPPs). Successful dearomatization is diagnosed by the complete disappearance of the aromatic pyrimidine signals—most notably the H-6 proton, which typically resonates around 7.08 ppm. Concurrently, you will observe the emergence of upfield aliphatic multiplets and a new nitrogen proton (NH) signal[3].

Quantitative Data Reference

To aid in rapid spectral interpretation, the following table summarizes the typical chemical shifts and diagnostic coupling constants for the standard pyrazolo[1,5-


]pyrimidine core in DMSO-

.
PositionNucleusTypical Shift (ppm)Multiplicity / CouplingDiagnostic Value
C-2

C
140.0 – 150.0-Highly dependent on C-2 substitution.
H-3

H
6.50 – 6.80sSharp singlet; highly diagnostic for pyrazole ring integrity.
C-3

C
90.0 – 95.0-Unusually upfield for an aromatic carbon; easily separates from overlapping phenyl carbons in HSQC.
H-5

H
8.50 – 8.80d (

= 4–7 Hz)
Downfield due to the adjacent nitrogen; critical for distinguishing regioisomers.
H-6

H
6.80 – 7.20dd (

= 4–7 Hz)
Disappears upon dearomatization/reduction[3].
H-7

H
8.80 – 9.20d (

= 4–7 Hz)
Most downfield proton; exhibits strong NOE with adjacent substituents.

Troubleshooting Guide

Issue 1: Missing or extremely weak


N signals in 

H-

N HMBC.
  • Root Cause: Fast proton exchange of labile NH groups or unfavorable relaxation times for non-protonated nitrogens.

  • Solution: Ensure the sample is rigorously dry. Switch from CDCl

    
     to DMSO-
    
    
    
    to slow down the exchange of labile NH protons via solvent hydrogen bonding. Additionally, verify that your long-range coupling delay is optimized for nitrogen (typically set to
    
    
    , where
    
    
    Hz for conjugated N-H couplings).

Issue 2: Overlapping aromatic signals masking the critical pyrazole H-3 proton.

  • Root Cause: Phenyl or heteroaryl substituents at C-2 or C-5 often resonate in the 7.2–7.8 ppm range, creating a complex multiplet that obscures the pyrazole CH.

  • Solution: Do not attempt to resolve this in the 1D

    
    H spectrum. Immediately acquire a 
    
    
    
    H-
    
    
    C HSQC. Because the pyrazole C-3 carbon resonates significantly upfield (90–95 ppm) compared to standard phenyl carbons (120–130 ppm), the HSQC will cleanly separate the H-3 proton in the carbon dimension.

Standard Operating Procedure (SOP): Regioisomer Differentiation via 2D NMR

This protocol outlines a self-validating methodology for acquiring the necessary 2D spectra to map the nitrogen-carbon backbone of pyrazolopyrimidines.

Step 1: Sample Preparation & Solvent Selection

  • Action: Dissolve 15–20 mg of the purified analyte in 600 µL of anhydrous DMSO-

    
    .
    
  • Causality: DMSO-

    
     disrupts intermolecular hydrogen bonding between pyrazolopyrimidine molecules and slows the exchange rate of labile protons (NH/OH), effectively locking tautomeric equilibria for sharper signals.
    
  • Validation Check: Run a preliminary 1D

    
    H scan. If the residual water peak (3.33 ppm) is broad and overlaps with sample signals, the sample is too wet. Dry the sample further under high vacuum or add activated molecular sieves directly to the NMR tube.
    

Step 2: 1D Reference Acquisition

  • Action: Acquire standard

    
    H (16 scans) and 
    
    
    
    C (1024 scans) spectra.
  • Causality: Establishes baseline chemical shifts required for setting up 2D spectral windows.

  • Validation Check: Locate the C-3 pyrazole carbon (~90–95 ppm). If this signal is missing, the bicyclic core has likely degraded or the synthesis failed. Do not proceed to 2D acquisition until this is confirmed.

Step 3:


H-

N HMBC Setup
  • Action: Set up the gradient-enhanced

    
    H-
    
    
    
    N HMBC experiment. Set the long-range coupling constant (
    
    
    ) to 5–8 Hz.
  • Causality: Pyrazolopyrimidines possess multiple non-protonated bridgehead nitrogens. A 5–8 Hz delay optimizes the magnetization transfer for 2-bond and 3-bond N-H couplings, which is critical for mapping the core connectivity.

  • Validation Check: Analyze the cross-peaks. A valid spectrum will show a definitive correlation between the pyrazole H-3 and the bridgehead N-4, confirming the fused bicyclic system[4].

Step 4: NOESY Acquisition for Spatial Mapping

  • Action: Acquire a 2D NOESY spectrum with a mixing time of 300–500 ms.

  • Causality: NOESY differentiates regioisomers by identifying through-space proximity (e.g., between an N-alkyl group and an adjacent aromatic proton) rather than through-bond connectivity[2].

  • Validation Check: Look for expected trivial cross-peaks (e.g., ortho-protons on a phenyl ring). If these internal control peaks are absent, the mixing time is incorrect for the molecule's correlation time; adjust the mixing time and re-acquire.

References

  • Title: NMR-Verified Dearomatiz

    
    ]pyrimidines
    Source:  MDPI
    URL: [Link]
    
  • Title: Discovery of Potent and Selective Pyrazolopyrimidine Janus Kinase 2 Inhibitors Source: ACS Publications URL: [Link]

  • Title: Transformation of oxygen-bridged pyrimidines with nitrogen nucleophiles and characterization of resulting products Source: Arkat USA URL: [Link]

  • Title: Synthetic studies towards isomeric pyrazolopyrimidines as potential ATP synthesis inhibitors of Mycobacterium tuberculosis. Structural correction of reported N-(6-(2-(dimethylamino)ethoxy)-5-fluoropyridin-3-yl)-2-(4-fluorophenyl)-5-(trifluoromethyl)pyrazolo[1,5-

    
    ]pyrimidin-7-amine
    Source:  PMC (PubMed Central)
    URL: [Link]
    

Sources

Troubleshooting

Pyrazolopyrimidine MS/MS Support Center: Troubleshooting &amp; Fragmentation Pathways

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers, analytical chemists, and drug development professionals in elucidating the structural properti...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers, analytical chemists, and drug development professionals in elucidating the structural properties of pyrazolopyrimidine compounds.

Pyrazolopyrimidines are highly privileged scaffolds in medicinal chemistry, acting as ATP bioisosteres in kinase inhibitors and modulating GABA receptors. However, characterizing these fused bicyclic systems via Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) requires a nuanced understanding of their gas-phase thermodynamics. This guide provides actionable troubleshooting, causality-driven FAQs, and self-validating protocols to ensure robust structural elucidation.

Diagnostic Workflow: Resolving Poor Fragmentation

When analyzing rigid heterocyclic systems, researchers frequently encounter uninformative MS/MS spectra dominated by the intact precursor ion. Use the following diagnostic logic tree to troubleshoot your acquisition parameters.

Diagnostic decision tree for resolving poor pyrazolopyrimidine fragmentation.

Frequently Asked Questions (FAQs)

Q1: Why am I only seeing neutral losses (e.g., -18 Da, -27 Da) instead of diagnostic ring cleavages during Collision-Induced Dissociation (CID)? Causality & Solution: The pyrazolo[3,4-d]pyrimidine core is highly stable due to its extensively conjugated fused aromatic system. At low collision energies (CE < 25 eV), the internal energy transferred during CID is only sufficient to cleave labile peripheral substituents. For example, in the sedative-hypnotic drug 1, initial fragmentation strictly yields m/z 288 (loss of H₂O) and m/z 264 (loss of CH₃ and CO)[1]. To force heterocycle cleavage (producing diagnostic core fragments like m/z 98 or 69), you must ramp the CE to >40 eV or utilize Higher-energy Collisional Dissociation (HCD) to overcome the high activation barrier.

Q2: How can I differentiate between N-methyl and O-methyl tautomers of pyrazolo[1,5-a]pyrimidin-7(4H)-ones using MS/MS? Causality & Solution: Tautomeric configurations significantly alter the proton affinity and gas-phase basicity of the molecule. O-methylation restricts the charge localization to the pyrimidine nitrogens, whereas N-methylation allows for different charge-directed fragmentation pathways. In studies of 2, N-methylated analogs undergo distinct catabolic degradation and fragmentation compared to their O-methylated counterparts[2]. To differentiate them, perform MS³ on the [M+H-CH₃]⁺ ion; the N-methyl derivative will show a higher activation barrier for subsequent HCN loss due to the stability of the resulting intermediate.

Q3: I am analyzing covalent kinase inhibitors with a pyrazolopyrimidine core. How can I leverage MS/MS for selective detection of modified peptides? Causality & Solution: Covalent probes exhibit highly predictable gas-phase dissociation pathways. During MS/MS, the covalent bond between the pyrazolopyrimidine warhead and the peptide often undergoes a retro-Michael or 3[3], yielding a characteristic reporter ion. By setting up a Precursor Ion Scan (PIS) or Multiple Reaction Monitoring (MRM) method targeting these 4, you can selectively filter out unmodified peptides from complex proteomic backgrounds[4].

Quantitative Data: Common Fragment Ions

The fragmentation of the pyrazolo[3,4-d]pyrimidine core produces a highly reproducible pattern of product ions. The table below summarizes quantitative MS data observed across various synthetic derivatives,.

m/z ValueRelative IntensityMechanistic Origin / Structural Implication
281 / 265 HighLoss of peripheral alkyl/aryl groups (benzylic cleavage).
201 / 173 ModerateSequential loss of CO or HCN from the side chains.
144 / 129 ModerateCleavage of the pyrimidine ring (retro-Mannich/retro-Michael).
98 / 69 High (Diagnostic)Core pyrazole ring fragments; highly stable aromatic cations.
57 / 50 / 41 LowDeep fragmentation of the heterocyclic core at maximum CE.

Case Study: Zaleplon Fragmentation Pathway

Understanding sequential MSⁿ fragmentation is critical for structural mapping. Below is the validated fragmentation pathway for Zaleplon ([M+H]⁺ m/z 306)[1].

ESI-MSn fragmentation pathway of the pyrazolopyrimidine Zaleplon.

Self-Validating Experimental Protocol: ESI-MS/MS Characterization

To ensure reproducible and reliable structural elucidation of novel pyrazolopyrimidines, follow this self-validating workflow.

Step 1: Mobile Phase Optimization & Adduct Formation
  • Action: Prepare the sample at 1 µg/mL in 50:50 Acetonitrile:Water. Add 0.1% Formic Acid (FA).

  • Causality: Pyrazolopyrimidines possess multiple basic nitrogen atoms. FA ensures protonation to form the [M+H]⁺ adduct. Without FA, sodium adducts [M+Na]⁺ dominate. Sodium adducts are thermodynamically stable and resist fragmentation, leading to uninformative MS/MS spectra.

  • Self-Validation Check: Acquire an MS1 full scan. Calculate the ratio of[M+H]⁺ to [M+Na]⁺. If the [M+H]⁺ species is <80% relative abundance, titrate additional FA (up to 0.5%) until the protonated species is the absolute base peak. Do not proceed to MS2 until this is achieved.

Step 2: Collision Energy (CE) Ramping
  • Action: Isolate the [M+H]⁺ precursor using a narrow isolation window (e.g., 1.0 m/z). Perform a CE ramp from 15 eV to 55 eV in 10 eV increments.

  • Causality: The fused bicyclic nature of pyrazolopyrimidines requires high activation energy to break the heterocycle. Low CE only strips peripheral functional groups (e.g., -H₂O, -HCN). High CE is strictly required to access the diagnostic m/z 98 and 69 core fragments.

  • Self-Validation Check: Plot the breakdown curve (Precursor intensity vs. CE). The optimal CE is achieved when the precursor ion is depleted to <10% of its original intensity, and at least three structurally informative product ions are present above the noise threshold.

Step 3: MSⁿ Sequential Fragmentation for Isobaric Resolution
  • Action: For ambiguous neutral losses (e.g., distinguishing -CO vs -C₂H₄, both ~28 Da), isolate the primary MS2 product ion and subject it to MS3.

  • Causality: Isobaric neutral losses cannot be resolved by MS2 alone in low-resolution ion traps. MS3 provides the secondary dissociation pathway (e.g., Zaleplon's m/z 264 fragment yields m/z 236 via loss of C₂H₄) to unambiguously map the topology.

  • Self-Validation Check: Sum the exact masses of the neutral losses. The total mass lost plus the final MS3 fragment mass must exactly equal the precursor [M+H]⁺ mass, closing the mass balance loop and verifying the pathway.

References

  • Effect of hypoxia on the pharmacokinetics and metabolism of zaleplon as a probe of CYP3A1/2 activity. RSC Publishing.1

  • Structure–Activity Relationships of Pyrazolo[1,5-a]pyrimidin-7(4H)-ones as Antitubercular Agents. PMC.2

  • Leveraging Gas-Phase Fragmentation Pathways for Improved Identification and Selective Detection of Targets Modified by Covalent Probes. Analytical Chemistry.4

  • Synthesis, Characterization, of Novel Pyrazolo[3,4-d]Pyrimidine Derivatives, Via Microwave Irradiation and Study Anti-Tumor Activity by Molecular Docking. Oriental Journal of Chemistry.

  • A New Synthesis of 4,5,6,7-Tetrahydropyrazolo[1,5-c]pyrimidines by a Retro-Mannich Cascade Rearrangement. Australian Journal of Chemistry.3

  • Synthesis, Characterization, Novel Pyrazolo[3,4-d]Pyrimidine Derivatives of Study Cytotoxcity, Antioxidant and Anticancer in Vitro. Oriental Journal of Chemistry.

Sources

Optimization

Technical Support Center: Overcoming Resistance with Pyrazolopyrimidine-Based Agents

As oncology shifts toward precision medicine, the emergence of acquired resistance to first-generation kinase inhibitors remains a critical bottleneck. Pyrazolopyrimidines—specifically the pyrazolo[3,4-d]pyrimidine and p...

Author: BenchChem Technical Support Team. Date: March 2026

As oncology shifts toward precision medicine, the emergence of acquired resistance to first-generation kinase inhibitors remains a critical bottleneck. Pyrazolopyrimidines—specifically the pyrazolo[3,4-d]pyrimidine and pyrazolo[1,5-a]pyrimidine scaffolds—have emerged as highly versatile bioisosteres of adenine[1][2]. Because they perfectly mimic the ATP molecule, they competitively bind to the hinge region of the kinase domain[1].

This technical support guide is designed to help researchers and drug development professionals troubleshoot their assays, understand the mechanistic causality behind pyrazolopyrimidine efficacy, and implement self-validating experimental protocols to confidently evaluate next-generation anticancer agents.

Section 1: Mechanistic FAQs

Q1: Why do first-generation kinase inhibitors fail against acquired mutations, and how does the pyrazolopyrimidine scaffold overcome this? A: First-generation inhibitors often fail due to "gatekeeper" mutations in the kinase domain (e.g., the T315I mutation in Bcr-Abl or T790M in EGFR)[3][4]. These mutations substitute a small amino acid (like threonine) with a bulkier one (like isoleucine or methionine). This creates a physical steric clash that blocks rigid, first-generation drugs from accessing the hydrophobic pocket adjacent to the ATP-binding site[3][4]. The Pyrazolopyrimidine Solution: The unique geometry of the pyrazolopyrimidine core allows medicinal chemists to engineer "slim" alkyne linkers that slide right past bulky mutant residues without structural penalty[3]. Alternatively, the scaffold can be functionalized with electrophilic warheads to form irreversible covalent bonds with adjacent residues (e.g., Cys797 in EGFR), permanently shutting down the mutant kinase[4].

Q2: My novel pyrazolopyrimidine shows high potency against EGFR-T790M in biochemical assays, but fails to inhibit H1975 cell proliferation. What is the root cause? A: This "biochemical-to-cellular drop-off" is a classic indicator of either poor cellular permeability, high efflux pump liability, or compensatory pathway activation. Cancer cells can develop resistance by activating bypass tracks independent of the targeted kinase[2]. For example, H1975 cells might upregulate c-MET amplification or VEGF signaling to survive despite EGFR inhibition[5]. Actionable Troubleshooting: Run a parallel viability assay using an efflux pump inhibitor (e.g., Elacridar). If potency is not restored, the cell is likely utilizing a bypass pathway. You must then evaluate dual-target pyrazolopyrimidines (e.g., dual EGFR/VEGFR2 inhibitors) to block these alternative survival routes[5].

Section 2: Visualizing Resistance and Experimental Workflows

To understand how to screen these compounds, we must first map the physical interactions at the target site, followed by the self-validating workflow used to test them.

G cluster_0 Kinase Target (e.g., EGFR, Bcr-Abl) WT Wild-Type Kinase Mutant Gatekeeper Mutant (T790M, T315I) Clash Steric Clash (Drug Excluded) Mutant->Clash Bulky Residue Bind Deep Pocket Binding / Covalent Bond Mutant->Bind Gen1 1st Gen Inhibitor Gen1->WT Inhibits Gen1->Mutant Attempts binding Pyrazolo Pyrazolopyrimidine Scaffold Pyrazolo->Mutant Evades gatekeeper Clash->Gen1

Mechanism of Gatekeeper Resistance and Pyrazolopyrimidine Bypass

Workflow Step1 Transfect Ba/F3 with Mutant Kinase Step2 IL-3 Withdrawal (Selects Addiction) Step1->Step2 Step3 Dose with Pyrazolopyrimidine Step2->Step3 Step4 ATP Viability Readout Step3->Step4 Step5 Calculate IC50 & Resistance Shift Step4->Step5

Self-Validating Workflow for Ba/F3 Mutant Kinase Screening

Section 3: Self-Validating Experimental Methodologies

To ensure scientific integrity, every protocol must act as a self-validating system. A biochemical IC50 is insufficient to prove that a drug works in a physiological environment. The following protocols establish direct causality between drug application, target engagement, and phenotypic response.

Protocol A: Ba/F3 IL-3 Withdrawal Assay for Mutant Kinase Addiction

Context: Ba/F3 is a murine pro-B cell line that naturally requires Interleukin-3 (IL-3) to survive. When transfected with an oncogene (like Bcr-Abl T315I), the cells become addicted to the oncogene and no longer need IL-3[3]. Causality Check: By withdrawing IL-3, you create a system where cell survival is exclusively driven by the mutant kinase. If your pyrazolopyrimidine kills the cells, it is definitively inhibiting the oncogene, proving on-target efficacy rather than off-target cytotoxicity.

  • Transfection & Selection: Transfect Ba/F3 cells with the plasmid containing the mutant kinase (e.g., Bcr-Abl T315I). Select stable clones using puromycin (1-2 μg/mL) in the presence of IL-3 (10 ng/mL).

  • IL-3 Withdrawal (The Validation Step): Wash the cells three times in PBS to completely remove residual IL-3. Resuspend in media lacking IL-3. Monitor viability for 48-72 hours. Only successfully transformed, oncogene-addicted cells will survive.

  • Compound Dosing: Seed the IL-3 independent cells at

    
     cells/well in a 96-well plate. Treat with a serial dilution of the pyrazolopyrimidine derivative (e.g., 10 μM to 0.1 nM).
    
  • Readout: After 72 hours, add CellTiter-Glo reagent to measure ATP levels (a direct proxy for metabolically active cells). Calculate the IC50.

Protocol B: Cellular Thermal Shift Assay (CETSA) for Intracellular Target Engagement

Context: To prove that your pyrazolopyrimidine physically binds the target kinase inside a living cell, bypassing efflux pumps and competing with intracellular ATP. Causality Check: Proteins unfold and aggregate when heated. However, when a drug binds to a protein, it thermodynamically stabilizes the structure. If the kinase remains soluble at higher temperatures only in the drug-treated sample, it proves direct, intracellular target engagement.

  • Cell Treatment: Culture the target cancer cells (e.g., H1975 for EGFR-T790M). Treat one batch with the pyrazolopyrimidine (at

    
    ) and one with DMSO (vehicle) for 2 hours.
    
  • Thermal Denaturation: Aliquot the cells into PCR tubes. Heat the tubes across a temperature gradient (e.g., 40°C to 65°C) for 3 minutes using a thermal cycler, followed by 3 minutes at room temperature.

  • Lysis & Separation: Lyse the cells using freeze-thaw cycles (liquid nitrogen to 25°C). Centrifuge at 20,000 x g for 20 minutes. The denatured, unbound proteins will form a pellet, while the drug-stabilized proteins remain in the soluble supernatant.

  • Quantification: Run the supernatant on a Western Blot and probe for the target kinase. Plot the band intensities to calculate the aggregation temperature (

    
    ). A positive shift (
    
    
    
    ) validates target engagement.

Section 4: Quantitative Benchmarks

When evaluating novel pyrazolopyrimidine derivatives, compare your IC50 shifts against established benchmarks to determine if resistance has been successfully overcome.

Target KinaseResistance MechanismPyrazolopyrimidine DerivativeEfficacy / IC50 BenchmarkReference
Bcr-Abl T315I Gatekeeper MutationAlkyne-pyrazolo[3,4-d]pyrimidine (Cmpd 15)Potent inhibition, comparable to Ponatinib[3]
EGFR T790M Gatekeeper MutationCovalent PyrazolopyrimidineSelective nanomolar inhibition in H1975 cells[4]
CDK2 ATP-binding site alterationsPyrazolo[3,4-d]pyrimidine (Cmpd 17)0.19 μM[1]
TrkA Kinase domain mutationsPyrazolo[1,5-a]pyrimidine (Cmpd 10)0.2 nM[6]
Dual EGFR/VEGFR2 Compensatory pathway signalingPhenylpyrazolo[3,4-d]pyrimidine (Cmpd 5i)0.3 μM (EGFR) / 7.60 μM (VEGFR2)[5]

Section 5: References

1.[3] Development of Alkyne-Containing Pyrazolopyrimidines To Overcome Drug Resistance of Bcr-Abl Kinase. PMC.[Link] 2.[1] Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. RSC Publishing.[Link] 3.[4] Structure-Guided Development of Covalent and Mutant-Selective Pyrazolopyrimidines to Target T790M Drug Resistance in Epidermal Growth Factor Receptor. ACS Publications.[Link] 4.[2] Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. PMC.[Link] 5.[6] Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. PMC.[Link] 6.[5] Development of Novel Class of Phenylpyrazolo[3,4-d]pyrimidine-Based Analogs with Potent Anticancer Activity and Multitarget Enzyme Inhibition Supported by Docking Studies. MDPI.[Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to VEGFR-2 Inhibition: The Established Multi-Kinase Inhibitor Sorafenib vs. a Novel Pyrazolo[3,4-d]pyrimidine Scaffold

Introduction Angiogenesis, the formation of new blood vessels, is a fundamental process essential for tumor growth, invasion, and metastasis.[1] A key regulator of this intricate process is the Vascular Endothelial Growt...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Angiogenesis, the formation of new blood vessels, is a fundamental process essential for tumor growth, invasion, and metastasis.[1] A key regulator of this intricate process is the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), also known as Kinase Insert Domain Receptor (KDR).[2][3][4] Upon activation by its ligand, VEGF-A, VEGFR-2 initiates a cascade of downstream signaling events that promote endothelial cell proliferation, migration, and survival.[5][6] Consequently, inhibiting VEGFR-2 kinase activity has become a cornerstone of modern anti-cancer therapy.[1][7]

This guide provides an in-depth comparison of two distinct chemical entities targeting VEGFR-2:

  • Sorafenib (Nexavar®) : A well-established, FDA-approved multi-kinase inhibitor known for its broad-spectrum activity.[7][8]

  • Pyrazolo[3,4-d]pyrimidines : A class of "privileged" scaffolds in kinase inhibitor design, represented here by the potent derivative Compound 12b (N1-(1-(4-bromophenyl)-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)benzene-1,4-diamine), which has demonstrated significant and selective VEGFR-2 inhibitory activity.[1]

We will dissect their molecular mechanisms, compare their inhibitory potencies using experimental data, and provide detailed protocols for the key assays used in their evaluation. This analysis aims to offer researchers and drug development professionals a clear perspective on the nuances of targeting VEGFR-2, contrasting a broad-spectrum approach with a more targeted strategy.

Section 1: Molecular Profiles and Mechanism of Action

A compound's efficacy is rooted in its chemical structure and how it interacts with its biological target. The diaryl urea structure of Sorafenib contrasts sharply with the heterocyclic pyrazolo[3,4-d]pyrimidine core, leading to distinct kinase interaction profiles.

Sorafenib: The Broad-Spectrum Veteran

Sorafenib is a diaryl urea compound that functions as a potent multi-kinase inhibitor.[9] Its mechanism is not confined to VEGFR-2; it also potently inhibits several other tyrosine kinases involved in angiogenesis and tumor progression, including VEGFR-1, VEGFR-3, and Platelet-Derived Growth Factor Receptor (PDGFR-β).[7][8][10][11] Critically, Sorafenib also targets the Raf family of serine/threonine kinases (Raf-1, B-Raf), key components of the MAPK/ERK signaling pathway that governs cell proliferation.[9][11][12] This dual-action mechanism, inhibiting both tumor cell proliferation and angiogenesis, underpins its clinical activity across various cancers, including renal cell carcinoma and hepatocellular carcinoma.[8] However, this broad activity is also linked to a wider range of off-target effects and associated toxicities.[9]

Pyrazolo[3,4-d]pyrimidines: A New Generation of Targeted Inhibitors

The pyrazolo[3,4-d]pyrimidine scaffold is frequently utilized in medicinal chemistry for developing kinase inhibitors due to its structural similarity to the adenine core of ATP, enabling competitive binding in the kinase ATP pocket.[1] This allows for the design of compounds with high potency and, potentially, greater selectivity.

For this guide, we focus on Compound 12b , a fluorinated pyrazolo[3,4-d]pyrimidine derivative that has been specifically evaluated for its VEGFR-2 inhibitory activity.[1] Unlike Sorafenib's broad profile, compounds derived from this scaffold are often engineered to achieve higher selectivity for a specific kinase, with the goal of maximizing on-target efficacy while minimizing off-target side effects. The design of Compound 12b represents a strategic effort to create a potent and selective anti-angiogenic agent by focusing specifically on the VEGFR-2 target.[1]

Section 2: Head-to-Head Comparison of VEGFR-2 Inhibition

The most direct measure of a compound's effectiveness against a target kinase is its half-maximal inhibitory concentration (IC50), determined through biochemical and cellular assays.

Biochemical Potency: An In Vitro Kinase Assay Perspective

The in vitro kinase assay isolates the kinase and inhibitor from the complexities of a cellular environment, providing a pure measure of enzymatic inhibition. In this context, both Sorafenib and Compound 12b demonstrate formidable potency against VEGFR-2, with IC50 values in the nanomolar range, indicating that both compounds are highly effective at inhibiting the enzyme directly.

CompoundChemical ClassTarget(s)VEGFR-2 IC50 (nM)
Sorafenib Diaryl UreaMulti-kinase (VEGFRs, PDGFR, Raf, c-Kit, Flt-3)[7][10][11]90 nM[7][10]
Compound 12b Pyrazolo[3,4-d]pyrimidineVEGFR-2[1]92 nM[1]
Table 1: Comparison of biochemical potency against VEGFR-2.

The data reveals that Compound 12b is biochemically equipotent to Sorafenib in its direct inhibition of VEGFR-2. This is a significant finding, as it demonstrates that the pyrazolo[3,4-d]pyrimidine scaffold can produce inhibitors that match the potency of established, clinically approved drugs.

Kinase Selectivity: The Critical Differentiator

The primary distinction between these two inhibitors lies in their selectivity profiles.

  • Sorafenib is explicitly a multi-kinase inhibitor . Its clinical efficacy relies on the simultaneous suppression of multiple signaling pathways. For instance, its IC50 values against other key kinases are: Raf-1 (6 nM), B-Raf (22 nM), VEGFR-3 (20 nM), PDGFR-β (57 nM), and c-KIT (68 nM).[10][11]

  • Compound 12b was developed with a focus on VEGFR-2 selectivity . While comprehensive selectivity screening data is specific to each research program, the design strategy for such compounds aims to avoid potent inhibition of kinases like Raf, which are structurally distinct from VEGFR-2.[1] This targeted approach could translate to a more favorable safety profile in a clinical setting.

Section 3: Foundational Experimental Methodologies

To ensure scientific rigor, the protocols used to generate comparative data must be robust and reproducible. Below are detailed, step-by-step methodologies for the essential assays used to characterize VEGFR-2 inhibitors.

Protocol 1: In Vitro VEGFR-2 Kinase Assay

This biochemical assay directly measures the transfer of a phosphate group from ATP to a substrate by the VEGFR-2 enzyme, quantifying the inhibitor's ability to block this activity.

Causality: The choice of a luminescence-based ATP consumption assay (e.g., Kinase-Glo®) provides a highly sensitive and straightforward readout. As the kinase uses ATP, the amount of remaining ATP decreases. The detection reagent lyses the reaction components and generates a luminescent signal proportional to the ATP concentration. Thus, higher inhibitor activity results in more remaining ATP and a stronger light signal.

G cluster_prep Preparation cluster_assay Assay Execution cluster_detection Detection & Analysis p1 Prepare serial dilutions of Inhibitor (e.g., Compound 12b, Sorafenib) a1 Add Inhibitor dilutions or DMSO (control) to 96-well plate p1->a1 p2 Prepare Master Mix: - Kinase Buffer - ATP - Substrate (Poly(Glu,Tyr)) a2 Add Master Mix to all wells p2->a2 p3 Dilute VEGFR-2 Enzyme in Kinase Buffer a3 Initiate reaction by adding VEGFR-2 Enzyme to wells p3->a3 a1->a2 a2->a3 a4 Incubate plate at 30°C (e.g., 60 minutes) a3->a4 d1 Add Kinase-Glo® Reagent to stop reaction & generate signal a4->d1 d2 Incubate at room temp (e.g., 10 minutes) d1->d2 d3 Read luminescence on a microplate reader d2->d3 d4 Calculate % Inhibition and plot dose-response curve to find IC50 d3->d4

Caption: Workflow for an in vitro VEGFR-2 kinase inhibition assay.

Step-by-Step Protocol:

  • Reagent Preparation:

    • Inhibitor Dilution Series: Prepare a 10 mM stock solution of the test compound (e.g., Compound 12b, Sorafenib) in 100% DMSO. Perform serial dilutions in kinase buffer to achieve final assay concentrations. Ensure the final DMSO concentration in the assay does not exceed 1% to avoid solvent effects.

    • Master Mixture: Prepare a master mixture containing 5x Kinase Buffer, 500 µM ATP, and a suitable substrate like 50x Poly (Glu:Tyr, 4:1).[2][3]

    • Enzyme Preparation: On the day of the assay, thaw recombinant human VEGFR-2 enzyme on ice and dilute it to the desired working concentration (e.g., 1 ng/µL) in 1x Kinase Buffer.[2]

  • Assay Procedure: [2]

    • Add 5 µL of the diluted inhibitor solutions to the respective wells of a white, 96-well plate. For the "Positive Control" (no inhibitor) and "Blank" (no enzyme) wells, add 5 µL of kinase buffer containing the same concentration of DMSO.

    • Add 25 µL of the master mixture to every well.

    • To initiate the kinase reaction, add 20 µL of the diluted VEGFR-2 enzyme to the inhibitor and positive control wells. Add 20 µL of 1x Kinase Buffer to the "Blank" wells.

    • Incubate the plate at 30°C for 60 minutes.

  • Signal Detection and Data Analysis:

    • After incubation, add 50 µL of Kinase-Glo® Max reagent to each well to stop the reaction and generate a luminescent signal.

    • Incubate at room temperature for 10 minutes to stabilize the signal.

    • Read the luminescence using a microplate reader.

    • Calculate the percentage of inhibition relative to the positive control. The IC50 value is determined by fitting the dose-response data to a sigmoidal curve using appropriate software (e.g., GraphPad Prism).

Protocol 2: Cell-Based VEGFR-2 Phosphorylation Assay

This assay measures an inhibitor's ability to block VEGFR-2 autophosphorylation within a living cell, providing a more biologically relevant assessment of its activity.

Causality: Human Umbilical Vein Endothelial Cells (HUVECs) endogenously express VEGFR-2.[13][14] Starving the cells of growth factors synchronizes them and reduces baseline receptor phosphorylation. Stimulation with VEGF-A triggers robust and rapid VEGFR-2 phosphorylation. Pre-treatment with an inhibitor prevents this phosphorylation. A sandwich ELISA provides a highly specific and quantifiable method to measure the level of phosphorylated VEGFR-2.

G cluster_cell_prep Cell Preparation cluster_treatment Inhibition & Stimulation cluster_elisa ELISA Detection c1 Seed HUVECs in a 96-well plate and grow to confluency c2 Serum-starve cells (e.g., 4 hours) to reduce baseline phosphorylation c1->c2 t1 Pre-incubate cells with Inhibitor dilutions or DMSO control c2->t1 t2 Stimulate cells with VEGF-A (e.g., 20 ng/mL for 5-10 min) t1->t2 t3 Lyse cells to release intracellular proteins t2->t3 e1 Add cell lysates to plate coated with VEGFR-2 capture antibody t3->e1 e2 Add detection antibody specific for phosphorylated VEGFR-2 (pY1175) e1->e2 e3 Add HRP-conjugated secondary antibody and substrate (TMB) e2->e3 e4 Read absorbance; lower signal indicates higher inhibition e3->e4 G VEGF VEGF-A Ligand VEGFR2 VEGFR-2 Receptor VEGF->VEGFR2 Binds & Dimerizes PLCg PLCγ VEGFR2->PLCg Autophosphorylation & Activation PI3K PI3K VEGFR2->PI3K Autophosphorylation & Activation Ras Ras VEGFR2->Ras Autophosphorylation & Activation Inhibitor Sorafenib or Pyrazolo[3,4-d]pyrimidine Inhibitor Inhibitor->VEGFR2 INHIBITS (Blocks ATP Binding) PKC PKC PLCg->PKC Akt Akt PI3K->Akt Raf Raf Ras->Raf Proliferation Proliferation & Migration PKC->Proliferation Survival Cell Survival & Permeability Akt->Survival MEK MEK Raf->MEK ERK ERK MEK->ERK ERK->Proliferation

Sources

Comparative

A Comparative Guide to c-Met Inhibition: 4-Phenoxy-6-(1H-pyrazol-1-yl)pyrimidine versus Foretinib

For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed comparative analysis of two distinct chemical entities in the context of c-Met kinase inhibition: the well-characterized mult...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of two distinct chemical entities in the context of c-Met kinase inhibition: the well-characterized multi-kinase inhibitor Foretinib and the emerging class of 4-phenoxy-pyrimidine derivatives. Due to the limited publicly available data on the specific molecule 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine, this guide will utilize a representative compound from this class, compound 23k , as described in recent literature, to facilitate a data-driven comparison.

Introduction: The c-Met Receptor Tyrosine Kinase as a Critical Oncogenic Driver

The c-Met proto-oncogene encodes a receptor tyrosine kinase that, along with its ligand Hepatocyte Growth Factor (HGF), plays a pivotal role in various cellular processes, including proliferation, survival, motility, and invasion.[1][2] Under normal physiological conditions, the HGF/c-Met signaling axis is tightly regulated. However, aberrant c-Met activation, driven by gene amplification, mutations, or overexpression, is a key contributor to tumorigenesis and metastasis in a wide array of human cancers, including non-small cell lung cancer (NSCLC), gastric cancer, and renal cell carcinoma.[3][4] This has established c-Met as a compelling therapeutic target for cancer intervention.[5]

The c-Met Signaling Pathway

Upon HGF binding, c-Met undergoes dimerization and autophosphorylation of key tyrosine residues in its kinase domain. This phosphorylation cascade creates docking sites for various adaptor proteins, leading to the activation of downstream signaling pathways such as the RAS-MAPK and PI3K-AKT-mTOR pathways.[4] These pathways are central to the execution of c-Met-driven cellular programs that promote cancer progression.[2]

cMet_Signaling_Pathway HGF HGF cMet c-Met Receptor HGF->cMet P_cMet Phosphorylated c-Met cMet->P_cMet Autophosphorylation GRB2_SOS GRB2/SOS P_cMet->GRB2_SOS Recruitment PI3K PI3K P_cMet->PI3K RAS RAS GRB2_SOS->RAS RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Cell_Response Cell Proliferation, Survival, Migration, Invasion ERK->Cell_Response AKT AKT PI3K->AKT mTOR mTOR AKT->mTOR mTOR->Cell_Response

Caption: Simplified c-Met Signaling Pathway.

Comparative Analysis: Foretinib vs. 4-Phenoxy-pyrimidine (Compound 23k)

This section provides a head-to-head comparison of Foretinib and the representative 4-phenoxy-pyrimidine derivative, compound 23k, focusing on their biochemical potency and selectivity.

Foretinib: A Multi-Targeted Kinase Inhibitor

Foretinib (also known as GSK1363089 or XL880) is an orally available small molecule inhibitor that potently targets multiple receptor tyrosine kinases, most notably c-Met and Vascular Endothelial Growth Factor Receptor 2 (VEGFR2).[6][7] Its ability to simultaneously block these two key oncogenic pathways gives it a broad spectrum of anti-tumor activity, including the inhibition of tumor growth, angiogenesis, and metastasis.[6][8]

4-Phenoxy-pyrimidine Derivatives: An Emerging Class of Dual Inhibitors

Recent research has focused on the development of 4-phenoxy-pyridine/pyrimidine derivatives as dual inhibitors of VEGFR-2 and c-Met.[1] Compound 23k has emerged from these studies as a promising lead, demonstrating significant inhibitory activity against both kinases.[1]

In Vitro Kinase Inhibition

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. The table below summarizes the reported IC50 values for Foretinib and compound 23k against c-Met and other relevant kinases.

KinaseForetinib IC50 (nM)Compound 23k IC50 (µM)
c-Met 0.4 [7]1.43 [1]
KDR (VEGFR2) 0.9 [9]1.05 [1]
RON Potent Inhibition (data varies)Not Reported
AXL Potent Inhibition (data varies)Not Reported
TIE-2 Potent Inhibition (data varies)Not Reported
FLT3 Potent Inhibition (data varies)Not Reported

Key Insights:

  • Potency: Foretinib exhibits significantly higher potency against c-Met and VEGFR2, with IC50 values in the sub-nanomolar to low nanomolar range, compared to the micromolar IC50 values of compound 23k.

  • Selectivity: Foretinib is a multi-kinase inhibitor, potently targeting a range of kinases beyond c-Met and VEGFR2.[10] While the full kinase selectivity profile of compound 23k is not extensively published, its design as a dual inhibitor suggests a more focused target profile than Foretinib. The broader activity of Foretinib could be advantageous in cancers driven by multiple signaling pathways but may also contribute to off-target effects.

Cellular Activity and In Vivo Efficacy

Foretinib has demonstrated robust anti-tumor activity in a variety of preclinical models. In ovarian cancer xenografts, for example, Foretinib treatment led to a significant reduction in tumor burden and metastasis.[6] This was associated with the inhibition of c-Met signaling, a G2/M cell cycle arrest, and the induction of anoikis (a form of programmed cell death).[6]

Compound 23k has shown promising anti-proliferative activity against several cancer cell lines, including A549 (non-small cell lung cancer), MCF-7 (breast cancer), HepG2 (liver cancer), and Ovcar-3 (ovarian cancer), with IC50 values in the low micromolar range.[1] Further studies have indicated that it can induce apoptosis and block the cell cycle in the G0/G1 phase in A549 cells.[1]

Experimental Protocols

Reproducible and well-documented experimental methodologies are the bedrock of scientific integrity. Below are representative protocols for key assays used to characterize c-Met inhibitors.

In Vitro Kinase Inhibition Assay (Luminescence-Based)

This assay quantifies the inhibitory effect of a compound on the enzymatic activity of a purified kinase.

Kinase_Assay_Workflow cluster_prep Preparation cluster_exec Assay Execution cluster_detect Detection & Analysis A Prepare serial dilutions of test compound C Add kinase, substrate, and inhibitor to 384-well plate A->C B Prepare kinase, substrate, and ATP solutions B->C D Initiate reaction with ATP C->D E Incubate at 30°C D->E F Add Kinase-Glo® Reagent E->F G Measure Luminescence F->G H Calculate IC50 G->H

Caption: General Workflow for an In Vitro Kinase Inhibition Assay.

Step-by-Step Methodology:

  • Compound Preparation: Create a serial dilution of the test compound (e.g., Foretinib or compound 23k) in a suitable solvent like DMSO.

  • Reaction Setup: In a 384-well plate, add the recombinant c-Met kinase, a suitable substrate (e.g., Poly(Glu, Tyr) 4:1), and the diluted test compound to each well.[11] Include positive (no inhibitor) and negative (no kinase) controls.

  • Reaction Initiation: Start the kinase reaction by adding a solution of ATP.

  • Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a defined period (e.g., 60 minutes).[11]

  • Detection: Stop the reaction and measure the amount of ATP consumed using a luminescence-based reagent such as Kinase-Glo®. The luminescent signal is inversely proportional to the kinase activity.

  • Data Analysis: Measure the luminescence using a plate reader. Calculate the percentage of kinase inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.[11]

Cellular c-Met Phosphorylation Assay (ELISA-Based)

This assay measures the ability of a compound to inhibit c-Met autophosphorylation in a cellular context.

Step-by-Step Methodology:

  • Cell Culture and Treatment: Plate c-Met-expressing cancer cells (e.g., MKN-45) in a 96-well plate and allow them to adhere overnight. Treat the cells with serial dilutions of the test compound for a specified duration.

  • Cell Lysis: After treatment, wash the cells with cold PBS and lyse them using a cell extraction buffer containing protease and phosphatase inhibitors to preserve the phosphorylation status of proteins.[12]

  • ELISA:

    • Coat a high-binding ELISA plate with a capture antibody specific for total c-Met.

    • Add the cell lysates to the wells and incubate to allow the c-Met protein to bind to the capture antibody.

    • Wash the wells to remove unbound proteins.

    • Add a detection antibody that specifically recognizes phosphorylated c-Met (e.g., anti-phospho-c-Met [pTyr1230/pTyr1234/pTyr1235]). This antibody is typically conjugated to an enzyme like horseradish peroxidase (HRP).

    • Wash the wells again.

    • Add a substrate for the HRP enzyme (e.g., TMB) and incubate to allow for color development.

    • Stop the reaction with a stop solution and measure the absorbance at a specific wavelength (e.g., 450 nm).

  • Data Analysis: The absorbance is directly proportional to the amount of phosphorylated c-Met. Normalize the data to the total amount of c-Met and calculate the IC50 value for the inhibition of c-Met phosphorylation.

Conclusion

Both Foretinib and the emerging class of 4-phenoxy-pyrimidine derivatives represent promising strategies for targeting the c-Met signaling pathway in cancer. Foretinib is a highly potent, multi-targeted inhibitor with demonstrated preclinical and clinical activity. Its broad selectivity profile may offer advantages in cancers with complex signaling networks but also carries the potential for more off-target effects.

The 4-phenoxy-pyrimidine scaffold, as exemplified by compound 23k, offers a promising starting point for the development of more selective dual c-Met/VEGFR-2 inhibitors. While less potent than Foretinib in its current form, further optimization of this chemical series could lead to the development of highly effective and selective therapeutic agents. The choice between a multi-kinase inhibitor like Foretinib and a more selective agent will ultimately depend on the specific cancer type, its underlying molecular drivers, and the desired therapeutic window.

References

  • Zillhardt, M. et al. (2011). Foretinib (GSK1363089), an orally available multi-kinase inhibitor of c-Met and VEGFR-2, blocks proliferation, induces anoikis, and impairs ovarian cancer metastasis. Journal of Ovarian Research, 4(1), 1-13. [Link]

  • Wang, Y. et al. (2022). Design, synthesis and biological evaluation of 4-phenoxy-pyridine/pyrimidine derivatives as dual VEGFR-2/c-Met inhibitors. New Journal of Chemistry, 46(24), 11681-11695. [Link]

  • Cui, J. J. et al. (2012). Discovery of a novel class of exquisitely selective mesenchymal-epithelial transition factor (c-MET) protein kinase inhibitors and identification of the clinical candidate 2-(4-(1-(quinolin-6-ylmethyl)-1H-[1][6][13]triazolo[4,5-b]pyrazin-6-yl)-1H-pyrazol-1-yl)ethanol (PF-04217903) for the treatment of cancer. Journal of Medicinal Chemistry, 55(18), 8091-8109. [Link]

  • Organ, S. L., & Tsao, M. S. (2011). An overview of the c-MET signaling pathway. Therapeutic Advances in Medical Oncology, 3(1 Suppl), S7-S19. [Link]

  • Gherardi, E. et al. (2022). Foretinib can overcome common on-target resistance mutations after capmatinib/tepotinib treatment in NSCLCs with MET exon 14 skipping mutation. Journal of Hematology & Oncology, 15(1), 74. [Link]

  • Muthu, M. et al. (2021). Targeted dual inhibition of c-Met/VEGFR2 signalling by foretinib improves antitumour effects of nanoparticle paclitaxel in gastric cancer models. Journal of Cellular and Molecular Medicine, 25(11), 5036-5047. [Link]

  • Zhang, J. et al. (2014). Design, synthesis and herbicidal activities of novel 4-(1H-pyrazol-1-yl)-6-(alkynyloxy)-pyrimidine derivatives as potential pigment biosynthesis inhibitors. Pest Management Science, 70(6), 936-943. [Link]

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  • Sun, H. et al. (2014). Discovery of novel 6,7-disubstituted-4-phenoxyquinoline derivatives bearing 5-(aminomethylene)pyrimidine-2,4,6-trione moiety as c-Met kinase inhibitors. European Journal of Medicinal Chemistry, 74, 58-70. [Link]

  • Drilon, A. et al. (2013). Foretinib is a potent inhibitor of oncogenic ROS1 fusion proteins. Proceedings of the National Academy of Sciences, 110(48), 19589-19594. [Link]

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  • Johnson, T. W. et al. (2016). Discovery of 1-{(3R,4R)-3-[({5-Chloro-2-[(1-methyl-1H-pyrazol-4-yl)amino]-7H-pyrrolo[2,3-d]pyrimidin-4-yl}oxy)methyl]-4-methoxypyrrolidin-1-yl}prop-2-en-1-one (PF-06459988), a Potent, WT Sparing, Irreversible Inhibitor of T790M-Containing EGFR Mutants. Journal of Medicinal Chemistry, 59(2), 658-673. [Link]

  • Choueiri, T. K. et al. (2013). Phase II and Biomarker Study of the Dual MET/VEGFR2 Inhibitor Foretinib in Patients With Papillary Renal Cell Carcinoma. Journal of Clinical Oncology, 31(2), 181-186. [Link]

  • Enzymlogic. (n.d.). Affinity doesn't tell the whole story of MET inhibitor Foretinib. [Link]

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  • ResearchGate. (n.d.). Different downstream signaling pathways activated through c-MET and its interactive other membrane receptors. [Link]

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  • Choueiri, T. K. et al. (2012). A phase II and biomarker study (MET111644) of the dual Met/VEGFR-2 inhibitor foretinib in patients with sporadic and hereditary papillary renal cell carcinoma. Journal of Clinical Oncology, 30(15_suppl), 4502-4502. [Link]

  • Zhang, Y. et al. (2019). Synthesis of 4, 6-dichloro-1H-pyrazolo [3, 4-d] pyrimidine. Progress in Chemistry, 1(1), 1-4. [Link]

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  • ResearchGate. (n.d.). (A) The IC50 values for Foretinib, Foretinib-TCO (11) and.... [Link]

  • Smolen, G. A. et al. (2007). A selective small molecule inhibitor of c-Met, PHA665752, inhibits tumorigenicity and angiogenesis in mouse lung cancer xenografts. Cancer Research, 67(8), 3529-3534. [Link]

  • Li, Y. et al. (2023). Discovery of Novel 2-Substituted Aniline Pyrimidine Based Derivatives as Potent Mer/c-Met Dual Inhibitors with Improvement Bioavailability. Pharmaceuticals, 16(8), 1152. [Link]

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Validation

A Comparative Analysis of Pyrazolopyrimidine Herbicides: Efficacy, Mechanism, and Experimental Validation

For professionals in agricultural science and herbicide development, the pursuit of novel modes of action to combat weed resistance is a paramount objective. Within this landscape, pyrazolopyrimidine-based herbicides hav...

Author: BenchChem Technical Support Team. Date: March 2026

For professionals in agricultural science and herbicide development, the pursuit of novel modes of action to combat weed resistance is a paramount objective. Within this landscape, pyrazolopyrimidine-based herbicides have emerged as a significant class of compounds, demonstrating potent activity against a range of economically important weeds. This guide provides an in-depth comparative analysis of pyrazolopyrimidine herbicides, contrasting their performance with established herbicide classes and providing the detailed experimental frameworks necessary for their evaluation.

Introduction to Pyrazolopyrimidine Herbicides: A Versatile Scaffold

The pyrazolopyrimidine core is a heterocyclic chemical structure that serves as the foundation for a variety of bioactive molecules, including pharmaceuticals and pesticides.[1][2][3][4][5] In the realm of agrochemicals, this scaffold has been successfully derivatized to create potent herbicides that target crucial plant-specific metabolic pathways. These compounds offer an alternative to conventional herbicides, a critical factor in modern weed management strategies.

A pivotal mechanism of action for many pyrazole derivatives involves the inhibition of key enzymes essential for plant growth and development.[6] Notably, these include 4-hydroxyphenylpyruvate dioxygenase (HPPD), protoporphyrinogen oxidase (PPO), and acetolactate synthase (ALS).[6] More recently, a groundbreaking discovery has identified a novel mode of action within this broader chemical space: the inhibition of dihydroorotate dehydrogenase (DHODH), an enzyme critical for de novo pyrimidine biosynthesis, by the aryl pyrrolidinone anilide herbicide, tetflupyrolimet.[7][8] This discovery represents a significant advancement, introducing the first new herbicide mode of action in over three decades.[7][8]

Comparative Efficacy: Pyrazolopyrimidines vs. Alternative Herbicide Classes

The performance of pyrazolopyrimidine herbicides is best understood in the context of their alternatives. Sulfonylurea and triazolopyrimidine herbicides are two major classes often used for comparison due to their widespread use and well-characterized mechanisms of action, primarily targeting the ALS enzyme.

Quantitative Performance Data

The following tables summarize the herbicidal activity of selected pyrazole-based compounds against various weed species, with IC50 and EC50 values provided for direct comparison. These values represent the concentration of the herbicide required to inhibit a biological process by 50% (in vitro) or to cause a 50% reduction in plant growth (in vivo), respectively.

Table 1: Post-Emergence Herbicidal Activity of Phenylpyridine-Containing Pyrazole Derivatives

CompoundTarget WeedInhibition (%) at 150 g a.i./ha
Phenylpyridine-Pyrazole Derivative 1Digitaria sanguinalisModerate
Phenylpyridine-Pyrazole Derivative 2Abutilon theophrastiModerate
Phenylpyridine-Pyrazole Derivative 3Setaria viridisModerate

Data synthesized from studies on novel pyrazole derivatives.[6][9]

Table 2: Inhibitory Activity of Pyrazolylpyrimidine Derivatives

CompoundTarget WeedParameterValue
N-ethyl-6-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-pyrimidin-4-aminePennisetum alopecuroidesRoot Growth IC501.90 mg L-1
2-Methyl-4-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-6-(prop-2-yn-1-yloxy)pyrimidinePennisetum alopecuroidesChlorophyll Level IC503.14 mg L-1

This table highlights the potent activity of specific pyrazolylpyrimidine derivatives against root growth and chlorophyll production.[10]

Table 3: Comparative Herbicidal Activity of Pyrazole Benzophenone Derivatives

CompoundTarget WeedActivity at 0.05 mmol m⁻²
Pyrazole Benzophenone 5nBarnyard GrassGood
Pyrazole Benzophenone 5oBarnyard GrassGood (more potent than Pyrazoxyfen)

These compounds demonstrate promising herbicidal efficacy, with some surpassing commercial standards.[11]

Unraveling the Mechanism: Enzyme Inhibition Pathways

The herbicidal effect of pyrazolopyrimidines is intrinsically linked to their ability to inhibit specific enzymes. Understanding these pathways is crucial for both optimizing existing compounds and discovering new ones.

Dihydroorotate Dehydrogenase (DHODH) Inhibition

The inhibition of DHODH by compounds like tetflupyrolimet represents a novel herbicidal mode of action.[7][8] DHODH is a key enzyme in the de novo pyrimidine biosynthesis pathway, which is essential for the production of DNA, RNA, and other vital biomolecules. By blocking this enzyme, the herbicide effectively halts plant cell division and growth.

DHODH_Inhibition precursors Precursors DHODH Dihydroorotate Dehydrogenase (DHODH) precursors->DHODH pyrimidines Pyrimidines (DNA, RNA Synthesis) DHODH->pyrimidines dummy herbicide Pyrazolopyrimidine Herbicide (e.g., Tetflupyrolimet) herbicide->DHODH disruption Disruption of Pyrimidine Synthesis Greenhouse_Workflow start Seed Germination & Plant Growth application Herbicide Application (Spray Chamber) start->application incubation Greenhouse Incubation (14-21 days) application->incubation assessment Visual Assessment & Biomass Measurement incubation->assessment analysis Data Analysis (EC50 Determination) assessment->analysis

Caption: Workflow for a greenhouse whole-plant bioassay.

In Vitro Enzyme Inhibition Assay

This protocol provides a method to determine the direct inhibitory effect of a herbicide on its target enzyme. [6][12] Objective: To determine the in-vitro inhibitory activity (e.g., IC50) of test compounds against a specific enzyme.

Materials:

  • Source of the target enzyme (e.g., purified recombinant enzyme or crude plant extract)

  • Buffer solutions and cofactors specific to the enzyme assay [13]* Substrate for the enzyme

  • Test compound (herbicide) at various concentrations

  • Microplate reader or other suitable detection instrument [14]* Positive and negative controls [12] Procedure:

  • Enzyme Preparation:

    • Extract and partially purify the target enzyme from plant tissue or use a commercially available recombinant enzyme.

    • Determine the protein concentration of the enzyme preparation. [13]2. Assay Setup:

    • In a microplate, combine the enzyme, buffer, and the test compound at various concentrations.

    • Include a control with no inhibitor and a blank with no enzyme.

  • Enzyme Reaction:

    • Initiate the reaction by adding the substrate.

    • Incubate the plate at a controlled temperature for a specific time.

  • Detection:

    • Stop the reaction and measure the product formation or substrate depletion using a suitable detection method (e.g., spectrophotometry, fluorometry). [14]5. Data Analysis:

    • Calculate the percentage of enzyme inhibition for each concentration of the test compound.

    • Plot the percent inhibition against the logarithm of the inhibitor concentration to determine the IC50 value. [6][15]

Enzyme_Assay_Workflow prepare Enzyme & Reagent Preparation setup Assay Setup in Microplate (Enzyme, Buffer, Inhibitor) prepare->setup reaction Initiate Reaction with Substrate setup->reaction incubation Incubation (Controlled Temperature) reaction->incubation detection Measure Product/ Substrate Change incubation->detection analysis Data Analysis (IC50 Determination) detection->analysis

Caption: Workflow for an in vitro enzyme inhibition assay.

Conclusion and Future Directions

Pyrazolopyrimidine herbicides represent a promising and evolving class of weed control agents. Their diverse mechanisms of action, including the novel inhibition of DHODH, provide valuable tools for managing herbicide resistance. The comparative data and detailed experimental protocols presented in this guide offer a framework for researchers and scientists to effectively evaluate and develop the next generation of these important agricultural compounds. Further research focusing on the structure-activity relationships of pyrazolopyrimidine derivatives will undoubtedly lead to the discovery of even more potent and selective herbicides. [10]

References

Sources

Comparative

A Comparative Guide to the Herbicidal Activity of Pyrazolopyrimidine Derivatives

The relentless evolution of herbicide-resistant weeds presents a formidable challenge to global food security. This necessitates a continuous search for novel herbicidal compounds with diverse modes of action. Among the...

Author: BenchChem Technical Support Team. Date: March 2026

The relentless evolution of herbicide-resistant weeds presents a formidable challenge to global food security. This necessitates a continuous search for novel herbicidal compounds with diverse modes of action. Among the numerous heterocyclic scaffolds explored, pyrazolopyrimidines, which are structural analogs of biogenic purines, have emerged as a particularly promising class of molecules. Their inherent biological activity, stemming from their ability to interact with a wide array of enzymatic targets, makes them a fertile ground for the development of next-generation herbicides.[1][2]

This guide provides a comprehensive benchmark study of pyrazolopyrimidine derivatives in the context of herbicidal applications. We will delve into their primary mechanisms of action, present comparative efficacy data from recent studies, and provide a robust, self-validating protocol for conducting herbicidal assays. This document is intended for researchers, scientists, and professionals in the agrochemical and drug development fields who are actively engaged in the discovery of new weed management solutions.

Unraveling the Mechanisms of Action: Targeting Key Plant Enzymes

The herbicidal efficacy of pyrazolopyrimidine derivatives is primarily attributed to their ability to inhibit crucial enzymes in vital plant metabolic pathways. While several targets have been identified, the most prominent is Acetolactate Synthase (ALS).[3]

1.1. Acetolactate Synthase (ALS) Inhibition

Acetolactate Synthase (ALS), also known as Acetohydroxyacid Synthase (AHAS), is the first and rate-limiting enzyme in the biosynthesis of branched-chain amino acids (BCAAs) – valine, leucine, and isoleucine.[4][5] These amino acids are fundamental components for protein synthesis and, consequently, overall plant growth and development.[6]

Herbicides belonging to the ALS-inhibiting class, which includes pyrazolopyrimidines alongside other chemical families like sulfonylureas and imidazolinones, bind to a site on the ALS enzyme, blocking the substrate's access to the active site.[4][7] This inhibition leads to a rapid cessation of BCAA production. The subsequent depletion of these essential amino acids halts cell division and plant growth, ultimately leading to plant death.[6] Injury symptoms are systemic and typically appear slowly, manifesting as stunting, chlorosis (yellowing), and necrosis, particularly in the growing points of the plant.[7]

The following diagram illustrates the mechanism of action for ALS-inhibiting pyrazolopyrimidine herbicides.

ALS_Inhibition_Pathway cluster_pathway Branched-Chain Amino Acid Biosynthesis cluster_inhibition Herbicidal Action Pyruvate Pyruvate ALS Acetolactate Synthase (ALS/AHAS) Pyruvate->ALS Substrate Acetolactate α-Acetolactate ALS->Acetolactate Catalysis Block INHIBITION BCAAs Valine, Leucine, Isoleucine Acetolactate->BCAAs Subsequent Steps Protein Protein Synthesis & Plant Growth BCAAs->Protein Herbicide Pyrazolopyrimidine Derivative Herbicide->ALS Block->Protein Disruption

Caption: ALS Inhibition Pathway by Pyrazolopyrimidine Herbicides.

1.2. Other Potential Enzymatic Targets

While ALS is a major target, research has shown that pyrazole and its fused derivatives, like pyrazolopyrimidines, can inhibit other key plant enzymes:

  • Protoporphyrinogen Oxidase (PPO): Some pyrido[2,3-d]pyrimidine derivatives have been identified as PPO inhibitors.[8] PPO is a key enzyme in the chlorophyll and heme biosynthesis pathway. Its inhibition leads to the accumulation of protoporphyrinogen IX, which, in the presence of light and oxygen, causes rapid cellular damage, membrane disruption, and necrosis.[8]

  • 4-Hydroxyphenylpyruvate Dioxygenase (HPPD): Pyrazole benzophenone derivatives have been developed as HPPD inhibitors.[9] HPPD is crucial for the biosynthesis of plastoquinone and tocopherols. Inhibition of HPPD leads to a deficiency in these essential molecules, resulting in the bleaching of new plant tissues due to the indirect inhibition of carotenoid biosynthesis.[3]

  • Dihydroorotate Dehydrogenase (DHODH): Although not yet demonstrated for pyrazolopyrimidines, a novel herbicidal mode of action targeting DHODH, a key enzyme in pyrimidine biosynthesis, was recently discovered for an aryl pyrrolidinone anilide.[10] This highlights the potential for discovering new targets for pyrimidine-based scaffolds.

Comparative Efficacy: A Benchmark of Pyrazolopyrimidine Derivatives

The herbicidal potency of pyrazolopyrimidine derivatives varies significantly based on the specific substitutions on the core scaffold. The following table summarizes efficacy data from recent studies, comparing novel derivatives against weeds and, where available, against commercial herbicides.

Compound Class/DerivativeTarget Weed SpeciesEfficacy Measurement & ValueCommercial BenchmarkReference
Pyrido[2,3-d]pyrimidine (Compound 2o) Bentgrass (Agrostis stolonifera)Good activity at 1 mM, comparable to positive controlsClomazone, Flumioxazin[8]
Pyrido[2,3-d]pyrimidine (Compound 2o) Wheat (Triticum aestivum)Almost as active as flumioxazin at 10 ppmFlumioxazin[8]
4-(1H-pyrazol-1-yl)pyrimidine Derivative Pennisetum alopecuroides (Root)IC₅₀ = 1.90 mg/L (N-ethyl-6-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-pyrimidin-4-amine)Not specified[11]
4-(1H-pyrazol-1-yl)pyrimidine Derivative Pennisetum alopecuroides (Chlorophyll)IC₅₀ = 3.14 mg/L (2-Methyl-4-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-6-(prop-2-yn-1-yloxy)pyrimidine)Not specified[11]
Phenylpyridine-Containing Pyrazole (6a, 6c) Digitaria sanguinalis (DS)50-60% inhibition at 150 g a.i./hm²Pyroxasulfone[3]
Phenylpyridine-Containing Pyrazole (6a, 6c) Abutilon theophrasti (AT)50-60% inhibition at 150 g a.i./hm²Pyroxasulfone[3]

IC₅₀ (Half-maximal inhibitory concentration) is the concentration of a substance that inhibits a specific biological or biochemical function by 50%.

Experimental Protocol: A Validated Post-Emergence Herbicidal Assay

To ensure reliable and reproducible results in herbicidal screening, a standardized whole-plant pot assay is essential.[12] This protocol is designed to be self-validating by including both untreated controls and commercial standard-treated groups, allowing for a robust assessment of a test compound's activity.

Objective: To evaluate the post-emergence herbicidal efficacy of novel pyrazolopyrimidine derivatives on various weed species under controlled greenhouse conditions.

Materials:

  • Seeds of target weed species (e.g., Digitaria sanguinalis, Abutilon theophrasti, Setaria viridis).[3]

  • Pots (e.g., 10 cm diameter) filled with a standardized potting mix (e.g., sandy loam, peat, and sand).

  • Test compounds (pyrazolopyrimidine derivatives).

  • Commercial standard herbicide (e.g., a known ALS inhibitor).

  • Solvent (e.g., acetone or DMSO).

  • Surfactant/emulsifier (e.g., Tween 20).

  • Deionized water.

  • Laboratory sprayer calibrated to deliver a consistent volume.

  • Greenhouse with controlled temperature (e.g., 25-30°C), humidity (e.g., 60-80%), and photoperiod (e.g., 14h light/10h dark).[3]

Step-by-Step Methodology:

  • Plant Cultivation:

    • Rationale: Uniform plant growth is critical for minimizing variability and ensuring that differences in response are due to the herbicide treatment, not developmental stage.

    • Procedure: Sow 5-10 seeds of each weed species into individual pots. Cover lightly with soil and water as needed. Place pots in the greenhouse and allow plants to grow until they reach the 2-3 leaf stage.[3] Thin seedlings to a uniform number (e.g., 3-5 plants per pot) before treatment.

  • Preparation of Test Solutions:

    • Rationale: Accurate concentration preparation is fundamental to dose-response analysis. The use of a solvent and surfactant ensures the compound dissolves and adheres to the plant foliage.

    • Procedure: Prepare a stock solution of each test compound in a suitable solvent. For application, create a series of dilutions to achieve the desired application rates (e.g., expressed in grams of active ingredient per hectare, g a.i./ha). The final spray solution should contain the test compound, water, and a small percentage of solvent and surfactant. Prepare an untreated control (solvent, surfactant, water) and a positive control using the commercial standard herbicide at its recommended rate.[3]

  • Herbicide Application:

    • Rationale: A calibrated laboratory sprayer ensures uniform and complete coverage of the plant foliage, mimicking field application and guaranteeing a consistent dose is delivered to each plant.

    • Procedure: Arrange the pots in the spray chamber. Apply the test solutions uniformly to the foliage of the weed seedlings using the laboratory sprayer.[3] Ensure the spray volume is consistent across all treatments.

  • Post-Treatment Incubation and Evaluation:

    • Rationale: An incubation period is necessary for the herbicide to be absorbed, translocated, and exert its phytotoxic effects. Visual assessment provides a qualitative measure of efficacy, while fresh weight measurement offers a quantitative endpoint.

    • Procedure: Return the treated plants to the greenhouse. Maintain controlled conditions for 14-21 days.[3][12]

      • Visual Assessment: At regular intervals and at the end of the period, assess herbicidal injury visually. Score the plants on a scale of 0% (no effect) to 100% (complete death) relative to the untreated control.[12]

      • Quantitative Analysis: After the final visual assessment, harvest the aerial parts of the plants and measure their fresh weight. Calculate the percent inhibition for each treatment relative to the untreated control using the formula: Inhibition (%) = [1 - (Fresh Weight of Treated / Fresh Weight of Control)] * 100.

  • Data Analysis:

    • Rationale: Statistical analysis determines the significance of the observed effects and allows for the calculation of key efficacy parameters like GR₅₀ (the dose required to cause 50% growth reduction).

    • Procedure: Analyze the fresh weight data using an appropriate statistical model (e.g., ANOVA followed by a means separation test). For dose-response studies, use non-linear regression to calculate GR₅₀ or IC₅₀ values.

The following diagram provides a visual overview of this experimental workflow.

Herbicidal_Assay_Workflow Start Start: Seed Sourcing Cultivation 1. Plant Cultivation (Grow to 2-3 leaf stage) Start->Cultivation Prep 2. Prepare Test Solutions (Compound, Controls) Cultivation->Prep Application 3. Herbicide Application (Calibrated Sprayer) Prep->Application Incubation 4. Greenhouse Incubation (14-21 Days) Application->Incubation Evaluation 5. Efficacy Evaluation Incubation->Evaluation Visual Visual Scoring (0-100% Injury) Evaluation->Visual Qualitative Weight Fresh Weight Measurement Evaluation->Weight Quantitative Analysis 6. Data Analysis (Statistics, GR₅₀) Visual->Analysis Weight->Analysis End End: Report Efficacy Analysis->End

Caption: General Experimental Workflow for Herbicidal Activity Assay.

Structure-Activity Relationship (SAR) Insights

The biological activity of pyrazolopyrimidine herbicides is highly dependent on the nature and position of substituents on the heterocyclic core. Studies have revealed key SAR trends:

  • Substituents at the 6-position of the pyrimidine ring are critical. For instance, an alkynyloxy group was found to be crucial for bleaching activities, while an amino group at the same position conferred excellent root growth inhibition.[11]

  • Introduction of halogens , particularly fluorine, into a phenyl ring substituent significantly enhances herbicidal activity.[8]

  • The overall 3D conformation of the molecule plays a vital role in its ability to bind to the target enzyme, as seen with the twisted "S"-shape adopted by some pyrimidinyl-benzoate herbicides when bound to ALS.[5]

Conclusion

Pyrazolopyrimidine derivatives represent a versatile and potent class of compounds for the development of new herbicides. Their primary mode of action through the inhibition of the ALS enzyme is well-established, offering broad-spectrum weed control at low application rates.[6][7] Furthermore, the potential for these and related pyrazole scaffolds to inhibit other key enzymes like PPO and HPPD opens up avenues for creating herbicides with novel modes of action, a critical strategy in managing the global challenge of herbicide resistance.[3][8] The comparative data and standardized protocols presented in this guide serve as a valuable resource for researchers aiming to optimize these promising scaffolds and contribute to the next generation of sustainable weed management solutions.

References

  • MDPI. (2023, October 31). Synthesis, Herbicidal Activity, Mode of Action, and In Silico Analysis of Novel Pyrido[2,3-d]pyrimidine Compounds. Retrieved from [Link]

  • PubMed. (2015, August 15). Design, synthesis and herbicidal evaluation of novel 4-(1H-pyrazol-1-yl)pyrimidine derivatives. Retrieved from [Link]

  • PubMed. (2023, November 28). A Novel mechanism of herbicide action through disruption of pyrimidine biosynthesis. Retrieved from [Link]

  • University of California Agriculture and Natural Resources. (n.d.). Acetolactate Synthase (ALS) or Acetohydroxy Acid Synthase (AHAS) Inhibitors | Herbicide Symptoms. Retrieved from [Link]

  • Analyzeseeds. (n.d.). Herbicide Bioassay Study Guide. Retrieved from [Link]

  • MDPI. (2016, August 31). Synthesis and Biological Evaluation of N- Pyrazolyl Derivatives and Pyrazolopyrimidine Bearing a Biologically Active Sulfonamide Moiety as Potential Antimicrobial Agent. Retrieved from [Link]

  • Herbicide Resistance Action Committee. (2017, October 13). European Guidelines to conduct herbicide resistance tests. Retrieved from [Link]

  • MDPI. (2023, August 12). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. Retrieved from [Link]

  • Taylor & Francis. (n.d.). Pyrazolopyrimidine – Knowledge and References. Retrieved from [Link]

  • TSI Journals. (2014). The chemistry of pyrazolopyrimidines and their applications. Retrieved from [Link]

  • PMC. (2015, July 2). Protocols for Robust Herbicide Resistance Testing in Different Weed Species. Retrieved from [Link]

  • Bentham Science Publishers. (2022, November 1). Medicinal Chemistry of Pyrazolopyrimidine Scaffolds Substituted with Different Heterocyclic Nuclei. Retrieved from [Link]

  • Taylor & Francis Online. (n.d.). Development of Pyrazolopyrimidine Anti-Wolbachia Agents for the Treatment of Filariasis. Retrieved from [Link]

  • ResearchGate. (n.d.). Design, synthesis, and herbicidal activity of pyrazole benzophenone derivatives. Retrieved from [Link]

  • Oregon State University. (2025, March 15). Testing for and Deactivating Herbicide Residues. Retrieved from [Link]

  • Hep Journals. (2021, August 10). HERBICIDES THAT INHIBIT ACETOLACTATE SYNTHASE. Retrieved from [Link]

  • Semantic Scholar. (n.d.). PYRAZOLOPYRIMIDINES AS ANTICANCER AGENTS; SYNTHESES AND MODE OF ACTION (REVIEW ARTICLE). Retrieved from [Link]

  • Government of Canada Publications. (1993, April 5). Dir93-07b Regulatory Directive Guidelines for Efficacy Assessment of Herbicides and Plant Growth Regulators. Retrieved from [Link]

  • USDA ARS. (2015, January 26). Acetolactate Synthase–Inhibiting, Herbicide-Resistant Rice Flatsedge (Cyperus iria). Retrieved from [Link]

  • PNAS. (2017, January 30). Comprehensive understanding of acetohydroxyacid synthase inhibition by different herbicide families. Retrieved from [Link]

Sources

Validation

A Researcher's Guide to De-risking Drug Discovery: Evaluating Off-Target Effects of the 4-Phenoxy-6-(1H-pyrazol-1-yl)pyrimidine Scaffold

The 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine scaffold is a privileged structure in modern medicinal chemistry. Its derivatives have shown promise in targeting a wide array of proteins, from kinases involved in oncology to...

Author: BenchChem Technical Support Team. Date: March 2026

The 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine scaffold is a privileged structure in modern medicinal chemistry. Its derivatives have shown promise in targeting a wide array of proteins, from kinases involved in oncology to enzymes mediating inflammatory responses.[1][2][3] For instance, specific substitutions on this core have yielded potent inhibitors of c-Src/Abl for glioblastoma treatment and ROS1 kinase in non-small cell lung cancer.[2][3] However, this chemical versatility presents a critical challenge: ensuring target selectivity.

Unintended interactions, or off-target effects, are a primary cause of clinical trial failures, contributing to unforeseen toxicities or a lack of efficacy.[4] Therefore, a rigorous and systematic evaluation of a compound's selectivity profile is not merely a supplementary exercise but a cornerstone of successful drug development. This guide provides an in-depth, experience-driven framework for researchers working with derivatives of the 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine scaffold. We will move beyond simple protocols to explain the causality behind experimental choices, enabling you to build a robust, self-validating data package to de-risk your lead candidates.

The Imperative of a Multi-Tiered Selectivity Assessment

A single assay is never sufficient to declare a compound "selective." A molecule's behavior can change dramatically from a purified, recombinant protein in a test tube to the complex and crowded environment of a living cell. Our recommended approach is a tiered strategy, starting broad and progressively focusing on the most physiologically relevant interactions. This workflow allows for early, cost-effective decision-making and builds a comprehensive understanding of your molecule's mechanism of action and potential liabilities.

G cluster_0 Tier 1: Broad, Biochemical Profiling cluster_1 Tier 2: Cellular Target Engagement cluster_2 Tier 3: Unbiased Proteome-Wide Validation cluster_3 Decision Point kinome Biochemical Kinome Screen (e.g., KINOMEscan®) - Identify potential kinase targets - Quantify biochemical selectivity cetsa Cellular Thermal Shift Assay (CETSA) - Confirm target binding in intact cells - Determine cellular potency (EC50) kinome->cetsa Validate primary hits & initial off-targets decision Advance, Optimize, or Terminate? kinome->decision Early termination for poor selectivity tpp Thermal Proteome Profiling (TPP) or Chemoproteomics - Identify all cellular off-targets - Discover novel biology cetsa->tpp Investigate unexplained cellular activity cetsa->decision tpp->decision

Caption: A tiered workflow for comprehensive off-target profiling.

Tier 1: Defining the Kinase Selectivity Landscape

Rationale & Causality: Given that pyrimidine-based scaffolds are frequently found in kinase inhibitors, the most logical and critical first step is to assess your compound against a broad panel of kinases.[5][6][7] This provides an immediate, quantitative measure of selectivity and can quickly flag promiscuous compounds for termination, saving significant resources. Competition binding assays, such as Eurofins' KINOMEscan®, are an industry standard, measuring the ability of a test compound to displace a ligand from the ATP-binding site of hundreds of kinases.[8]

Comparative Data Example: KINOMEscan® Profiling

Below is a hypothetical data summary for two derivative compounds, Compound A (a selective inhibitor) and Compound B (a non-selective inhibitor), compared to a known multi-kinase inhibitor, Staurosporine.

Kinase Target Compound A (% Inhibition @ 1µM)Compound B (% Inhibition @ 1µM)Staurosporine (% Inhibition @ 1µM)
Primary Target (e.g., ROS1) 98% 95% 99%
Off-Target Kinase 1 (e.g., ABL1)15%88% 97%
Off-Target Kinase 2 (e.g., SRC)5%92% 98%
Off-Target Kinase 3 (e.g., LCK)<1%75% 96%
Off-Target Kinase 4 (e.g., EGFR)25%40%99%
Total Hits (>65% Inhb.)14>200

Interpretation: Compound A demonstrates high selectivity for its primary target. In contrast, Compound B, while potent against the primary target, hits multiple other kinases with high affinity, raising potential toxicity concerns. This early data allows the research team to prioritize Compound A for further studies.

G Selectivity profile for Compound B. Red nodes indicate strong hits. cluster_TK cluster_CMGC cluster_AGC center Kinome ROS1 ROS1 ABL1 ABL1 SRC SRC EGFR EGFR CDK2 CDK2 GSK3B GSK3B PKA PKA AKT1 AKT1

Caption: Visualizing kinome selectivity (hypothetical data for Compound B).

Tier 2: Validating Target Engagement in a Cellular Milieu

Rationale & Causality: A compound that binds a purified protein may not necessarily engage its target in the complex environment of a living cell due to factors like cell permeability, efflux pumps, or rapid metabolism. The Cellular Thermal Shift Assay (CETSA®) is a powerful method to directly measure target engagement in intact cells or tissues.[9][10] The principle is based on ligand-induced protein stabilization; when a compound binds to its target protein, the protein becomes more resistant to heat-induced denaturation.[11] This allows for a more physiologically relevant assessment of target binding and the determination of a cellular potency (EC50).

Experimental Protocol: CETSA for Target Engagement

This protocol is designed to verify the engagement of a lead compound with its primary target (e.g., ROS1) in a relevant cell line.

Materials:

  • Cell line expressing the target protein (e.g., HCC78 for ROS1)

  • Complete cell culture medium

  • Test compound stock solution (e.g., 10 mM in DMSO)

  • Phosphate-Buffered Saline (PBS) with protease and phosphatase inhibitors

  • Thermal cycler or heating blocks

  • Microcentrifuge (4°C)

  • Equipment for protein quantification (BCA assay) and Western blotting

Methodology:

  • Cell Treatment:

    • Seed cells in sufficient quantity for the experiment and grow to ~80% confluency.

    • Treat cells with the test compound at various concentrations (e.g., 0.01, 0.1, 1, 10 µM) or with vehicle (DMSO) for a defined period (e.g., 1-2 hours) in the incubator.

    • Scientist's Note: The incubation time should be sufficient to allow for cell penetration and target binding but short enough to minimize downstream signaling effects.

  • Heat Challenge:

    • Harvest cells, wash with PBS, and resuspend in PBS with inhibitors.

    • Aliquot the cell suspension into PCR tubes.

    • Heat the tubes at a range of temperatures (e.g., 45°C to 65°C) for 3 minutes using a thermal cycler, followed by a 3-minute cooling step at room temperature.[12]

    • Rationale: This step denatures and precipitates unbound proteins. The optimal temperature range must be determined empirically for each target protein by first running a melt curve with vehicle-treated cells.

  • Lysis and Separation:

    • Lyse the cells via three rapid freeze-thaw cycles (liquid nitrogen and a 37°C water bath).[12] This method avoids detergents that could artificially alter protein stability.

    • Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated, denatured proteins.[12]

  • Analysis:

    • Carefully collect the supernatant, which contains the soluble, non-denatured proteins.

    • Determine the protein concentration of each sample.

    • Analyze equal amounts of protein by Western blotting using a specific antibody against the target protein.

    • Quantify the band intensities and plot the percentage of soluble protein remaining versus temperature (for melt curves) or versus compound concentration (for isothermal dose-response curves).

Comparative Data Example: CETSA Results
Temperature (°C) Soluble Target (Vehicle) Soluble Target (1µM Cmpd A) Isothermal Dose-Response (at 56°C)
48100%100%[Cmpd A]
5285%98%0 nM
5620%80%10 nM
605%40%100 nM
64<1%10%1000 nM
Tm Shift (ΔTm) -+4.5°C Cellular EC50

Interpretation: The data shows a clear thermal stabilization of the target protein in the presence of Compound A, confirming robust target engagement within the cell. The isothermal dose-response experiment provides a cellular EC50, a critical parameter for correlating target engagement with functional cellular outcomes.

Tier 3: Uncovering the Unknown with Proteome-Wide Profiling

Rationale & Causality: While kinome scanning and CETSA are excellent for evaluating known or predicted targets, they cannot identify completely unexpected off-targets. To build the highest level of confidence and uncover novel mechanisms, unbiased proteome-wide methods are employed. Two leading techniques are:

  • Thermal Proteome Profiling (TPP): This is essentially a mass spectrometry-based, proteome-wide version of CETSA.[13][14] It measures the thermal stability shifts of thousands of proteins simultaneously in response to compound treatment, providing a global and unbiased view of cellular target engagement.[13]

  • Chemical Proteomics: These approaches use a chemically modified version of the compound (a probe) to "fish" for binding partners from a cell lysate, which are then identified by mass spectrometry.[15][16] This can reveal both direct and indirect binders.

Why this is a crucial final step: Discovering a novel, high-affinity off-target at this late stage can explain previously observed cellular phenotypes (e.g., toxicity) that were inconsistent with the known on-target activity. It can also open up opportunities for drug repositioning.[17]

Summary Comparison of Off-Target Profiling Methodologies

Methodology Biological Context Bias Primary Output Key Advantage
KINOMEscan® Biochemical (Recombinant Protein)Biased (Kinases only)Binding Affinity (% Inhibition, Kd)High-throughput, broad kinase coverage.[8]
CETSA® Cellular (Intact Cells/Lysates)Biased (Known Target)Target Engagement (ΔTm, EC50)Confirms binding in a physiological context.[9][10]
TPP / Chemoproteomics Cellular (Intact Cells/Lysates)Unbiased (Proteome-wide)Global Target & Off-Target IDUncovers unexpected interactions and novel biology.[13][16]

Conclusion

Evaluating the off-target effects of a promising scaffold like 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine is a non-negotiable component of rigorous drug discovery. By employing a tiered strategy—beginning with broad biochemical profiling, confirming hits with cellular target engagement assays, and finally, performing unbiased proteome-wide analysis—researchers can build a comprehensive selectivity profile. This approach not only mitigates the risk of late-stage failure due to unforeseen toxicity but also deepens the understanding of a compound's true mechanism of action. The insights gained from this integrated workflow are invaluable for making informed decisions, optimizing lead candidates, and ultimately, developing safer and more effective medicines.

References

  • Discovery of a novel pyrimidine derivative for treatment of acute lung injury through reducing oxidative stress and inflamm
  • Improved Synthesis of Effective 3-(Indolin-6-yl)-4-(N-pyrazole-sulfonamide)-1H-pyrrolo[2,3-b]pyridine-Based Inhibitors of NADPH Oxidase 2. MDPI.
  • Synthesis of 4, 6-dichloro-1H-pyrazolo [3, 4-d] pyrimidine. Clausius Scientific Press.
  • Process for the preparation of pyrimidinyl-4-aminopyrazole compounds.
  • Design, synthesis and biological evaluation of novel pyrazole-based compounds as potential chemotherapeutic agents. PMC.
  • Discovery and biological evaluation of 4,6-pyrimidine analogues with potential anticancer agents as novel colchicine binding site inhibitors. PubMed.
  • Chemical synthesis, bioinformatics and antiproliferative studies of novel pyrimidin-4-yl-1H-pyrazole derivatives in chronic myeloid cancer cells.
  • Synthesis and Biological Evaluation of New pyrazol-4-ylpyrimidine Derivatives as Potential ROS1 Kinase Inhibitors. PubMed.
  • Proteome-wide Identification of Off-Targets of a Potent EGFRL858R/T790M Mutant Inhibitor.
  • Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. NCBI.
  • Structure-based Systems Biology for Analyzing Off-target Binding. PMC.
  • KINOMEscan Technology. Eurofins Discovery.
  • Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol.
  • Off-Target Effects Analysis.
  • Cell-based screening and kinome profiling identifies phenylamino-pyrimidines as a potential CDK7 scaffold.
  • Proteome-Wide CETSA® Profiling Acceler
  • Kinomics: The New Star. Drug Discovery and Development.
  • Kinome Profiling. Oncolines B.V.
  • PanScreen: A Comprehensive Approach to Off-Target Liability Assessment. bioRxiv.org.
  • Off-target identification by chemical proteomics for the understanding of drug side effects. Taylor & Francis Online.
  • Artificial Intelligence/Machine Learning-Driven Small Molecule Repurposing via Off-Target Prediction and Transcriptomics. MDPI.
  • STREAMLINED PROTEOME-WIDE IDENTIFICATION OF DRUG TARGETS INDIC
  • Kinome-wide polypharmacology profiling of small molecules by multi-task graph isomorphism network approach. PMC.
  • Kinase Biology for Drug Discovery.
  • Target identification of small molecules: an overview of the current applic
  • Cellular Thermal Shift Assay (CETSA). News-Medical.
  • Illuminating function of the understudied druggable kinome. PMC.
  • Biological Evaluation and In Vitro Characterization of ADME Profile of In-House Pyrazolo[3,4-d]pyrimidines as Dual Tyrosine Kinase Inhibitors Active against Glioblastoma Multiforme. MDPI.
  • A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery.
  • A proteomic platform to identify off-target proteins associated with therapeutic modalities that induce protein degrad
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Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine

This document provides a detailed protocol for the safe and compliant disposal of 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine. As a member of the pyrimidine derivative class, which often includes compounds with potential bio...

Author: BenchChem Technical Support Team. Date: March 2026

This document provides a detailed protocol for the safe and compliant disposal of 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine. As a member of the pyrimidine derivative class, which often includes compounds with potential biological activity and associated hazards, adherence to strict disposal protocols is paramount for ensuring laboratory safety, environmental protection, and regulatory compliance.[1] This guide is designed for researchers, scientists, and drug development professionals, offering a framework grounded in established safety principles and regulatory standards.

The procedures outlined herein are based on the guidelines set forth by the U.S. Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA), which governs the management of hazardous waste from "cradle-to-grave".

Hazard Assessment and Waste Characterization

Before any disposal activities commence, a thorough hazard assessment is mandatory. While a specific Safety Data Sheet (SDS) for 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine should always be the primary source of information, data from structurally similar pyrazole and pyrimidine compounds indicate a high likelihood of hazardous properties.

Inferred Potential Hazards:

  • Toxicity: Many pyrimidine and pyrazole derivatives are classified as toxic if swallowed.[2][3]

  • Irritation: The compound may cause skin and serious eye irritation.[4]

  • Environmental Hazards: As some pyrimidine derivatives possess herbicidal properties, environmental release must be strictly avoided to prevent harm to ecosystems.[5]

Under EPA regulations, a chemical waste is considered hazardous if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[6] Given the profile of related compounds, 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine waste should be managed as hazardous waste due to potential toxicity.

Protocol for Waste Characterization:

  • Consult the SDS: Always locate and read the manufacturer-provided SDS for specific hazard information and disposal guidance.

  • Assume Hazardous: In the absence of an SDS or conclusive data, treat the waste as hazardous. This is a cornerstone of responsible laboratory practice.

  • Identify Waste Streams: Determine if the waste is pure, unused compound, a solution (note the solvent), or contaminated labware (e.g., gloves, vials, pipette tips). Each stream requires proper segregation.

Personal Protective Equipment (PPE) Requirements

To mitigate exposure risks during handling and disposal, the following minimum PPE is required. This is based on safety protocols for similar hazardous chemicals.[2][3]

PPE CategorySpecificationRationale
Eye Protection ANSI Z87.1-rated safety goggles with side-shields.Protects against splashes of solutions or accidental contact with solid particles.
Hand Protection Nitrile or other chemically resistant gloves.Prevents skin contact. Contaminated gloves must be disposed of as hazardous waste.
Body Protection Flame-resistant laboratory coat.Protects skin and personal clothing from contamination.
Respiratory Required if handling powders outside a fume hood.A NIOSH-approved respirator may be necessary if dusts are generated.

Waste Segregation and Containerization Protocol

Proper segregation and containment are critical to prevent dangerous reactions and ensure the waste can be accepted by a licensed disposal facility.

Step-by-Step Containerization Procedure:

  • Select a Compatible Container:

    • Solid Waste: Use a high-density polyethylene (HDPE) or glass container with a secure, screw-top lid.

    • Liquid Waste: Use a compatible, shatter-resistant container (HDPE or coated glass) with a sealed lid. Ensure the container material is compatible with all solvents in the waste stream.

  • Label the Container: Before adding any waste, affix a "Hazardous Waste" label. The label must include:

    • The full chemical name: "4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine".

    • The words "Hazardous Waste".

    • An accurate list of all contents, including solvents.

    • The date accumulation started.

    • The specific hazard characteristics (e.g., "Toxic").

  • Accumulate Waste:

    • Keep the waste container closed at all times, except when adding waste.

    • Store the container in a designated satellite accumulation area within the laboratory.

    • Crucially, do not mix this waste with incompatible materials , such as strong oxidizing agents or acids, which are common incompatibilities for pyrimidine-based compounds.[7]

  • Handle Contaminated Materials:

    • Sharps: Needles or contaminated glassware must be placed in a designated sharps container.

    • Labware: Gloves, weigh boats, and pipette tips heavily contaminated with the compound should be double-bagged and placed in the solid waste container.

    • Empty Containers: The original product container is not considered "empty" by the EPA unless it has been triple-rinsed with a suitable solvent.[8] The rinsate from this process must be collected as hazardous liquid waste.

Disposal Workflow and Regulatory Compliance

The overall disposal process must follow a documented, compliant workflow from the point of generation to final transport. All generators of hazardous waste are required to understand their responsibilities under RCRA.[9]

DisposalWorkflow cluster_prep Preparation & Collection cluster_storage Storage & Documentation cluster_disposal Final Disposal A Waste Generation (4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine) B Characterize Waste (Assume Toxic Hazardous Waste) A->B C Select Required PPE (Goggles, Gloves, Lab Coat) B->C D Prepare Labeled, Compatible Waste Container C->D E Collect Waste in Hood (Segregate Solids & Liquids) D->E F Store in Satellite Accumulation Area E->F G Keep Container Sealed F->G H Maintain Waste Log G->H I Request Pickup from EH&S or Licensed Vendor H->I J Complete Hazardous Waste Manifest I->J K Waste Transported to TSDF for Incineration J->K

Sources

Handling

Personal protective equipment for handling 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine

This guide provides essential safety and logistical information for the handling and disposal of 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine. As a novel heterocyclic compound with potential biological activity, it is imperat...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides essential safety and logistical information for the handling and disposal of 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine. As a novel heterocyclic compound with potential biological activity, it is imperative to treat this substance with the utmost care, assuming it to be hazardous in the absence of comprehensive toxicological data. This document is intended for researchers, scientists, and drug development professionals.

Hazard Assessment and Triage

While a specific Safety Data Sheet (SDS) for 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine is not currently available, the chemical structure, comprising pyrimidine, pyrazole, and phenoxy moieties, suggests potential biological activity and associated hazards. Pyrimidine and pyrazole derivatives are known to exhibit a wide range of biological effects, including anticancer and herbicidal properties.[1][2] Therefore, it is prudent to handle this compound as a potentially toxic and irritant substance.

Assumed Hazards:

  • Acute Toxicity (Oral, Dermal, Inhalation): Assumed to be harmful if swallowed, in contact with skin, or inhaled.

  • Skin Corrosion/Irritation: Potential to cause skin irritation upon contact.

  • Serious Eye Damage/Eye Irritation: Potential to cause serious eye irritation.

  • Respiratory Sensitization: Possible respiratory irritant, especially in powdered form.

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to minimize exposure during all handling procedures. The selection of specific PPE should be based on a thorough risk assessment of the intended procedure.

dot

Caption: PPE selection workflow for handling 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine.

2.1. Hand Protection

  • Glove Selection: Due to the absence of specific chemical resistance data, double-gloving is required.

    • Inner Glove: Nitrile, as a primary barrier.

    • Outer Glove: A second pair of nitrile or latex gloves.

  • Glove Integrity: Gloves must be inspected for tears or punctures before each use.

  • Donning and Doffing: When double-gloving, the outer glove should be placed over the cuff of the lab coat, and the inner glove underneath. Contaminated outer gloves should be removed and disposed of immediately in a designated waste container. Hands should be washed thoroughly after removing gloves.

2.2. Eye and Face Protection

  • Standard Operations: Tightly fitting safety goggles with side shields are mandatory for all procedures.

  • High-Risk Operations: When handling the solid compound outside of a contained system (e.g., weighing), or when there is a risk of splashing, a face shield must be worn in addition to safety goggles.

2.3. Body Protection

  • Laboratory Coat: A clean, long-sleeved laboratory coat is required.

  • Chemical-Resistant Apron: When working with solutions of the compound, a chemical-resistant apron should be worn over the lab coat.

  • Full Body Protection: For large-scale operations or in the event of a significant spill, disposable coveralls ("bunny suits") should be considered.[3]

2.4. Respiratory Protection

  • Handling Solids: When handling the powdered form of the compound, a NIOSH-approved respirator with a particulate filter (N95 or higher) is required to prevent inhalation of airborne particles. All work with the solid should ideally be performed in a chemical fume hood or a powder containment hood.

  • Volatile Solutions: If the compound is dissolved in a volatile solvent, work must be conducted in a certified chemical fume hood.

Operation Hand Protection Eye/Face Protection Body Protection Respiratory Protection
Weighing/Transfer of Solid Double Nitrile GlovesSafety Goggles & Face ShieldLab CoatN95 Respirator (in fume hood)
Preparation of Solutions Double Nitrile GlovesSafety GogglesLab Coat & Chemical ApronIn Fume Hood
Routine Analysis (e.g., HPLC) Single Nitrile GlovesSafety GogglesLab CoatN/A (in closed system)

Operational and Disposal Plans

3.1. Engineering Controls

  • Ventilation: All work with 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine, both solid and in solution, should be performed in a well-ventilated area, preferably within a certified chemical fume hood.

  • Containment: For weighing and handling of the solid, a powder containment hood or glove box is recommended to minimize aerosolization.

3.2. Handling Procedures

  • Preparation: Designate a specific area for handling the compound. Ensure all necessary PPE, spill cleanup materials, and waste containers are readily accessible.

  • Weighing: If possible, weigh the compound directly into a tared, sealed container within a fume hood or containment enclosure.

  • Solution Preparation: Add the solid to the solvent in a closed or partially covered vessel within a fume hood. Avoid heating, as this may increase the volatility of the compound or its solvent.

  • Post-Handling: After each procedure, decontaminate the work area with an appropriate solvent (e.g., isopropanol, ethanol) followed by a soap and water wash. All contaminated disposable materials should be placed in the designated hazardous waste container.

dot

Handling_Workflow Start Start Don PPE Don PPE Start->Don PPE Step 1 End End Prepare Work Area Prepare Work Area Don PPE->Prepare Work Area Step 2 Handle Compound Handle Compound Prepare Work Area->Handle Compound Step 3 (in fume hood) Decontaminate Work Area Decontaminate Work Area Handle Compound->Decontaminate Work Area Step 4 Dispose of Waste Dispose of Waste Decontaminate Work Area->Dispose of Waste Step 5 Doff PPE Doff PPE Dispose of Waste->Doff PPE Step 6 Wash Hands Wash Hands Doff PPE->Wash Hands Step 7 Wash Hands->End

Caption: Step-by-step workflow for handling 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine.

3.3. Disposal Plan

  • Solid Waste: All solid waste contaminated with 4-phenoxy-6-(1H-pyrazol-1-yl)pyrimidine, including disposable PPE, weighing papers, and contaminated spill cleanup materials, must be collected in a clearly labeled, sealed hazardous waste container.

  • Liquid Waste: Unused solutions and contaminated solvents should be collected in a designated, labeled hazardous waste container for halogenated or non-halogenated waste, as appropriate for the solvent used.

  • Disposal Compliance: All waste must be disposed of in accordance with local, state, and federal regulations. Consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

Emergency Procedures

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

  • Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.

  • Ingestion: Do NOT induce vomiting. Wash out mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

  • Spill: Evacuate the area. Wear appropriate PPE, including respiratory protection. For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for disposal. For large spills, contact your institution's EHS department immediately.

References

  • Design, synthesis and herbicidal activities of novel 4-(1H-pyrazol-1-yl)-6-(alkynyloxy)-pyrimidine derivatives as potential pigment biosynthesis inhibitors. PubMed. [Link]

  • the-chemistry-of-pyrazolopyrimidines-and-their-applications.pdf. TSI Journals. [Link]

  • Some Pyrazole and Pyrazolo[3,4-d]pyrimidine Derivatives: Synthesis and Anticancer Evaluation | Request PDF. ResearchGate. [Link]

  • 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista. Provista. [Link]

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